5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one

• CAS: 57360-30-2

Core Science & Biosynthesis

Structure Elucidation of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one: A Comprehensive Analytical Guide

Executive Summary

The molecule 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one (Chemical Formula: C4​H5​N3​OS ) is a critical heterocyclic scaffold. Derivatives of the 1,2,4-triazin-3-one core are highly valued in drug development and agrochemistry, frequently serving as antimetabolites (e.g., 6-azauracil analogs) and potent kinase inhibitors[1].

Elucidating the exact structure of this molecule presents unique analytical challenges, primarily due to the regiochemistry of the methylthio substitution and the dynamic tautomerism inherent to the triazine ring[2]. This whitepaper provides an authoritative, step-by-step technical guide to the structural elucidation of this compound, emphasizing the causality behind spectroscopic choices and detailing self-validating experimental protocols.

Tautomeric Landscape and Structural Dynamics

Before deploying analytical instrumentation, one must understand the thermodynamic behavior of the 1,2,4-triazin-3-one core. The molecule can theoretically exist in three tautomeric states:

• 2H-Lactam Form : 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one.

• 4H-Lactam Form : 5-(methylthio)-4,5-dihydro-1,2,4-triazin-3-one.

• Lactim Form : 3-hydroxy-5-(methylthio)-1,2,4-triazine.

Causality of Tautomeric Preference: In polar aprotic solvents commonly used for NMR (such as DMSO- d6​ ), the 2H-lactam form overwhelmingly predominates. The physical causality behind this preference lies in resonance stabilization. The 2H-form maintains an extended, uninterrupted π -conjugation across the N1​=C6​−C5​=N4​ system[2]. Protonation at N4​ (the 4H-form) would break this continuous conjugation, rendering it thermodynamically unfavorable. Furthermore, the lactam state is stabilized by robust intermolecular hydrogen bonding, which the lactim form lacks.

Strategic Analytical Workflow

To definitively prove the structure—specifically the placement of the −SCH3​ group at C5​ and the protonation at N2​ —a multi-modal analytical pipeline is required. Mass spectrometry establishes the molecular formula, 1D NMR identifies the isolated functional groups, 2D NMR maps the atomic connectivity, and Vibrational Spectroscopy confirms the tautomeric state[3].

Figure 1: Multi-modal analytical workflow for 1,2,4-triazine structure elucidation.

High-Resolution Mass Spectrometry (HRMS)

Fragmentation Causality

Electrospray Ionization (ESI) is selected over Electron Impact (EI) to prevent the thermal degradation of the labile C−S bond, ensuring the survival of the pseudo-molecular ion [M+H]+ . For 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one, the exact mass of [M+H]+ is calculated at m/z 144.0231 .

Upon collision-induced dissociation (CID), the molecule undergoes two primary, predictable fragmentation pathways characteristic of 1,2,4-triazines[4]:

• Thioether Cleavage: The weakest bond in the system is the C5​−S bond. Homolytic or heterolytic cleavage expels a methanethiol molecule ( CH3​SH , -48 Da) or a methylthio radical ( ∙SCH3​ , -47 Da), yielding prominent fragment ions at m/z 96 or 97.

• Ring Collapse: The triazine ring undergoes a retro-cycloaddition-like collapse, expelling isocyanic acid ( HNCO , -43 Da) from the C3​−N2​ locus, a hallmark of lactam-bearing heterocycles[4].

Self-Validating HRMS Protocol

• Sample Preparation: Dilute the analyte to 1 µg/mL in a 50:50 mixture of LC-MS grade Methanol and Milli-Q Water, spiked with 0.1% Formic Acid to drive protonation.

• Instrument Tuning: Introduce the sample via direct infusion at 10 µL/min. Tune the quadrupole to isolate m/z 144.

• Validation: Ramp the collision energy (CE) from 10 eV to 40 eV. The protocol is self-validating if the precursor ion linearly depletes while m/z 96 and m/z 101 emerge proportionally, confirming the expected thermodynamic breakdown of the parent mass.

Nuclear Magnetic Resonance (NMR) Elucidation

NMR spectroscopy is the definitive tool for resolving the regiochemistry of the methylthio group[3].

1D NMR Signatures

• 1 H NMR: The spectrum is remarkably clean, showing only three distinct environments. The S−CH3​ group appears as a sharp singlet at ~2.50 ppm. The isolated aromatic proton at C6​ ( H−6 ) is highly deshielded by the adjacent N1​ and C5​=N4​ systems, resonating as a singlet at ~7.80 ppm. The N2​−H lactam proton appears as a broad singlet far downfield (~12.1 ppm), indicative of hydrogen bonding.

• 13 C NMR: The carbon skeleton yields four signals. The S−CH3​ carbon appears at ~13.0 ppm. The C6​ methine carbon resonates at ~142.0 ppm. The quaternary C5​ (attached to sulfur) is pushed to ~165.0 ppm, while the C3​ carbonyl carbon appears at ~158.0 ppm[3].

2D NMR: The Regiochemical Proof (HMBC)

The critical structural question is: How do we prove the −SCH3​ group is at C5​ and not C6​ ? This is solved using Heteronuclear Multiple Bond Correlation (HMBC), which detects long-range ( 2J and 3J ) carbon-proton couplings.

Figure 2: Convergent HMBC correlations confirming the C-5 regiochemistry of the methylthio group.

Logical Deduction: As shown in Figure 2, the S−CH3​ protons (2.50 ppm) exhibit a strong 3JCH​ correlation to the carbon at 165.0 ppm. Simultaneously, the H−6 proton (7.80 ppm) shows a 2JCH​ correlation to the exact same carbon. Because both the methylthio protons and the ring proton "see" the same quaternary carbon, the −SCH3​ group must be attached to C5​ .

Self-Validating NMR Protocol

• Sample Preparation: Dissolve 5 mg of the highly pure compound in 0.6 mL of DMSO- d6​ (100 atom % D) containing 0.03% v/v TMS as an internal standard.

• Probe Tuning & Locking: Tune the probe to the exact 1 H and 13 C frequencies. Lock the magnetic field using the deuterium signal of DMSO (39.5 ppm).

• HMBC Acquisition: Utilize a phase-sensitive HMBC pulse sequence (e.g., hmbcgplpndqf). Crucially, optimize the long-range coupling delay for JCH​=8 Hz (standard for aromatic systems). The protocol validates itself if the 1JCH​ artifacts are successfully suppressed, leaving only the 2J and 3J cross-peaks visible.

Quantitative Data Summary

The following table synthesizes the expected quantitative analytical data for 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one, serving as a reference benchmark for synthesized batches[3],[4].

Analytical Technique	Signal / m/z	Assignment / Correlation	Interpretation
HRMS (ESI+)	144.0231	[M+H]+	Confirms C4​H5​N3​OS formula.
HRMS/MS	96.0	[M+H−CH3​SH]+	Confirms presence of thioether.
HRMS/MS	101.0	[M+H−HNCO]+	Confirms lactam ring structure.
1 H NMR	2.50 ppm (s, 3H)	S−CH3​	Methylthio protons.
1 H NMR	7.80 ppm (s, 1H)	H−6	Aromatic methine proton.
1 H NMR	12.10 ppm (br s, 1H)	N2​−H	Lactam proton (2H-tautomer).
13 C NMR	13.0 ppm	S−CH3​	Methyl carbon.
13 C NMR	142.0 ppm	C−6	Aromatic methine carbon.
13 C NMR	158.0 ppm	C−3	Carbonyl carbon (C=O).
13 C NMR	165.0 ppm	C−5	Quaternary carbon attached to S.
FT-IR (ATR)	~1670 cm−1	ν(C=O) stretch	Confirms lactam tautomer over lactim.

Conclusion

The structural elucidation of 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one relies heavily on the synergistic application of HRMS and advanced 2D NMR. While mass spectrometry safely validates the molecular formula and the presence of the thioether moiety, it is the convergent HMBC correlations that irrefutably lock the regiochemistry of the methylthio group to the C5​ position. Understanding the thermodynamic preference for the 2H-lactam tautomer ensures accurate interpretation of the downfield N2​−H NMR signal and the strong carbonyl stretch in the vibrational spectra.

References

• 1,2,4-Triazines and their Benzo Derivatives Source: ResearchGate URL
• Structural Characterization of Novel 1,2,4-Triazine Compounds: An In-depth Technical Guide Source: Benchchem URL
• The mass spectra of 1,2,4‐triazine and some of its derivatives Source: Scilit URL
• 1,2,4-Triazine-3,5(2H,4H)

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Biological activity of 1,2,4-triazine derivatives

An In-Depth Technical Guide to the Biological Activity of 1,2,4-Triazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazine nucleus is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its remarkable structural diversity and a wide spectrum of biological activities.[1] Derivatives of this six-membered nitrogen-containing ring system have been extensively explored and have shown potent efficacy as anticancer, antimicrobial, antiviral, and anti-inflammatory agents.[2][3][4] This technical guide provides a comprehensive overview of the multifaceted biological activities of 1,2,4-triazine derivatives, delving into their mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used for their evaluation. We will explore key signaling pathways targeted by these compounds and present field-proven insights into the rationale behind experimental designs, aiming to equip researchers and drug development professionals with the critical knowledge needed to advance the therapeutic potential of this versatile chemical class.

The 1,2,4-Triazine Core: A Foundation for Diverse Pharmacology

The 1,2,4-triazine ring is an aromatic heterocycle analogous to a benzene ring where three carbon atoms have been replaced by nitrogen atoms at positions 1, 2, and 4.[5] This unique arrangement of nitrogen atoms imparts specific physicochemical properties that make the scaffold an excellent platform for designing novel therapeutic agents. The presence of multiple nitrogen atoms allows for a variety of hydrogen bonding interactions and provides reactive sites for chemical modification, enabling the synthesis of large libraries of derivatives with fine-tuned pharmacological profiles.[6] The versatility of the 1,2,4-triazine core has led to the development of compounds that have entered clinical trials, underscoring their therapeutic relevance.[7][8]

Anticancer Activity: A Dominant Therapeutic Application

The most extensively investigated biological activity of 1,2,4-triazine derivatives is their potential as anticancer agents.[8] These compounds have been shown to interfere with various signaling pathways crucial for cancer cell proliferation, survival, and metastasis.[2]

Mechanism of Action: Targeting Key Cancer Pathways

1,2,4-triazine derivatives exert their anticancer effects through multiple mechanisms, often by inhibiting key enzymes or receptors that are dysregulated in cancer.

Kinase Inhibition: A significant number of 1,2,4-triazine derivatives have been developed as potent inhibitors of protein kinases, which are critical regulators of cellular signaling.[9]

• Focal Adhesion Kinase (FAK) Inhibition: Certain 1,2,4-triazine derivatives have been designed as FAK inhibitors, displaying IC50 values in the sub-micromolar range.[10] FAK is a non-receptor tyrosine kinase that plays a pivotal role in cell adhesion, migration, and survival. Its inhibition can suppress tumor growth and metastasis.

• Pyruvate Dehydrogenase Kinase (PDK) Inhibition: The 3-amino-1,2,4-triazine scaffold has been successfully employed to develop selective inhibitors of PDK, a key enzyme in cancer cell metabolism.[9][11][12] By inhibiting PDK, these compounds can reverse the Warburg effect, leading to metabolic stress and apoptotic cell death in cancer cells.[12]

• Other Kinase Targets: Derivatives have also shown inhibitory activity against c-Met kinase, mTOR, and cyclin-dependent kinases (CDKs), highlighting the broad applicability of the scaffold in targeting cancer-related kinases.[13][14][15]

Induction of Apoptosis: Many 1,2,4-triazine derivatives trigger programmed cell death (apoptosis) in cancer cells. This is often achieved through:

• Caspase Activation: A novel pyrazolo[4,3-e]tetrazolo[1,5-b][2][5][16]triazine sulfonamide derivative (MM-129) was shown to induce apoptosis in colon cancer cells by increasing the expression of caspase-9, an initiator caspase of the intrinsic apoptotic pathway.[17]

• ROS-Mediated Pathways: Some 1,2,4-triazine-chalcone hybrids induce apoptosis by increasing reactive oxygen species (ROS) levels, which in turn activates the ERK signaling pathway and upregulates the death receptor 5 (DR5).[18]

Quantitative Analysis of Anticancer Activity

The cytotoxic and antiproliferative effects of 1,2,4-triazine derivatives are typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard metric for quantifying their potency.

Compound Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
1,2,4-Triazine Sulfonamide (MM131)	DLD-1 (Colon)	Not specified, but effective	Apoptosis induction (intrinsic & extrinsic)	[19]
1,2,4-Triazine-Thiazole Hybrid (Cpd 3)	HepG2 (Liver)	9.0 (µg/ml)	Anti-angiogenic, antioxidant restoration	[20]
FAK Inhibitor (Cpd 10)	U-87MG (Glioblastoma)	0.23 (FAK inhibition)	FAK Inhibition	[10]
Pyrazolo[4,3-e]...triazine (MM-129)	DLD-1 & HT-29 (Colon)	3.1	Caspase-9 activation	[17]
1,2,4-Triazine-Chalcone Hybrid	MGC-803 (Gastric)	8.22	Neddylation pathway inhibition	[18]

Signaling Pathway Visualization

The inhibition of the PDK/PDH axis by 3-amino-1,2,4-triazine derivatives is a key mechanism for their anticancer effects. This pathway is central to cellular metabolism.

Caption: PDK inhibition by 1,2,4-triazines prevents PDH phosphorylation, promoting metabolic reprogramming.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Derivatives of 1,2,4-triazine have demonstrated significant activity against a broad range of pathogenic bacteria and fungi, making them promising candidates for the development of new antimicrobial agents.[3][4][21]

Antibacterial and Antifungal Spectrum

Various synthetic routes have been developed to produce 1,2,4-triazine derivatives with potent antimicrobial properties.[22][23] These compounds have been tested against both Gram-positive (e.g., Staphylococcus aureus, Bacillus cereus) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, as well as fungal strains like Candida albicans.[23][24] The presence of the 1,2,4-triazine ring itself is often crucial for the observed activity.[24] For instance, chalcone derivatives containing a 1,2,4-triazine moiety have shown excellent antibacterial activity against Ralstonia solanacearum, with one compound (4a) exhibiting an EC50 of 0.1 µg/mL.

Quantitative Analysis of Antimicrobial Activity

The potency of antimicrobial agents is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound Type	Organism	MIC (µg/mL)	Reference
Substituted 1,3,5-triazines with 1,2,4-triazine moiety	S. aureus	62.5 - 250	[25]
Substituted 1,3,5-triazines with 1,2,4-triazine moiety	E. coli	125 - 500	[25]
Pyridine-2-(1H)-one derived 1,2,4-triazines	Gram-positive & Gram-negative bacteria	Varies	[26]
3-Thio-1,2,4-triazine derivatives	Gram-positive bacteria & fungi	5 - 20	[27]

Experimental Workflow: Antimicrobial Susceptibility Testing

A standard method to determine the MIC of a new compound is the broth microdilution assay. The causality behind this protocol is to expose a standardized inoculum of bacteria to serial dilutions of the test compound to identify the lowest concentration that inhibits growth.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of 1,2,4-triazines.

Antiviral and Other Pharmacological Activities

Beyond their anticancer and antimicrobial properties, 1,2,4-triazines have shown potential in treating viral infections and inflammatory diseases.

• Antiviral Activity: Certain 1,2,4-triazine derivatives have exhibited good antiviral activity against tobacco mosaic virus (TMV). One chalcone derivative, in particular, showed curative and protective activities with EC50 values of 10.9 and 79.4 µg/mL, respectively, which were better than the commercial agent ningnanmycin. The mechanism is believed to involve binding to the TMV coat protein. However, studies on other viruses have shown limited success, with some pyrazolo[4,3-e][2][5][16]triazines showing no significant activity against a panel of DNA and RNA viruses.[28]

• Anti-inflammatory Activity: The AGE-RAGE signaling pathway, which is implicated in diabetic complications and inflammation, can be modulated by 1,2,4-triazine derivatives. Specific derivatives have been shown to suppress inflammatory responses in THP-1 monocytes by inhibiting the AGE-RAGE-NF-κβ/p38 nexus.[29]

• Receptor Antagonism: The 1,2,4-triazine scaffold has been used to develop potent and selective antagonists for G-protein coupled receptors (GPCRs), such as the adenosine A2A receptor, which is a target for Parkinson's disease therapy.[30] They have also been investigated as antagonists for GPR84, a receptor involved in inflammatory processes.[31][32]

Structure-Activity Relationship (SAR) Insights

The biological activity of 1,2,4-triazine derivatives is highly dependent on the nature and position of substituents on the triazine ring.

• For Anticancer Activity: The presence of sulfur-containing functionalities, such as in disulfide and sulfenamide derivatives, has been shown to be effective.[16] The polarity of the molecule and a moderate affinity for the lipid phase also appear to favor anticancer activity.[16] For kinase inhibitors, combining the 1,2,4-triazine core with other pharmacologically active moieties like indole and azaindole through molecular hybridization has proven to be a successful strategy.[9]

• For GPR84 Antagonism: The 5- and 6-aryl substituents on the 1,2,4-triazine ring bind in distinct pockets of the receptor.[31] Optimizing these substituents is key to improving potency and drug-like properties.[32]

Key Experimental Protocol: MTT Cytotoxicity Assay

To ensure trustworthiness and reproducibility, protocols must be self-validating. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HCT-116, HepG2) in a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the 1,2,4-triazine test compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) under standard culture conditions.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. This allows for the formation of formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and use a non-linear regression model to determine the IC50 value.

Self-Validation: The inclusion of positive and negative controls is critical. The positive control (a known cytotoxic drug) validates that the assay can detect a decrease in viability, while the vehicle control establishes the baseline for 100% viability. The signal-to-background ratio should be sufficiently high to ensure sensitivity.

Conclusion and Future Perspectives

The 1,2,4-triazine scaffold is a cornerstone in the development of new therapeutic agents with a broad range of biological activities. The extensive research into their anticancer properties, particularly as kinase inhibitors, has yielded several promising candidates. Furthermore, their demonstrated antimicrobial and anti-inflammatory potential suggests that their therapeutic applications are far from fully explored.

Future research should focus on several key areas:

• Mechanism of Action Elucidation: While many compounds show potent activity, the precise molecular targets and mechanisms of action are often not fully understood. Advanced techniques like chemoproteomics can help identify novel targets.

• Improving Drug-like Properties: SAR studies should continue to optimize potency, selectivity, and pharmacokinetic profiles (ADME/Tox) to identify candidates suitable for clinical development.

• Combinatorial Therapies: Investigating the synergistic effects of 1,2,4-triazine derivatives with existing drugs could lead to more effective treatment regimens, particularly in oncology.

The chemical tractability and pharmacological versatility of 1,2,4-triazines ensure that they will remain a highly active area of research for the foreseeable future, with the potential to deliver next-generation therapeutics for a variety of diseases.

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• 30. pubs.acs.org [pubs.acs.org]
• 31. Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 32. pubs.acs.org [pubs.acs.org]

CAS number 18060-72-5 properties and suppliers

Technical Whitepaper: The Synthetic Utility and Reactivity Profile of CAS 18060-72-5

Executive Summary

As a Senior Application Scientist, I frequently evaluate heterocyclic building blocks that serve as linchpins in both hit-to-lead optimization and active ingredient synthesis. CAS 18060-72-5, chemically identified as 3-(methylthio)-1,2,4-triazin-5(4H)-one, is a highly privileged molecular scaffold[1]. Its structural architecture—a nitrogen-rich 1,2,4-triazine ring substituted with a reactive thioether—makes it an indispensable precursor for synthesizing complex kinase inhibitors, GPCR ligands, and triazinone-based agrochemicals such as the herbicide Metribuzin[2]. This guide dissects the physicochemical properties, mechanistic reactivity, and validated experimental protocols associated with this compound to empower your synthetic workflows.

Physicochemical Properties & Molecular Identity

Understanding the baseline properties of CAS 18060-72-5 is critical for predicting its behavior in various solvent systems and biological assays. The compound exhibits tautomerism, existing in an equilibrium between the 5(4H)-one and 5(2H)-one forms, which dictates its regioselectivity during electrophilic trapping[3].

Table 1: Quantitative Physicochemical Data

Property	Value
CAS Number	18060-72-5
Chemical Name	3-(methylthio)-1,2,4-triazin-5(4H)-one
Molecular Formula	C4H5N3OS
Molecular Weight	143.17 g/mol
Topological Polar Surface Area (TPSA)	97.6 Ų
Hydrogen Bond Donors / Acceptors	1 / 6
Rotatable Bonds	1
SMILES (2H-tautomer)	O=C1N=C(SC)NN=C1
Typical Commercial Purity	>95% to 97%

(Data aggregated from commercial supplier specifications including BLD Pharm and Accela ChemBio[3][4])

Mechanistic Utility: The 1,2,4-Triazine Scaffold

The strategic value of CAS 18060-72-5 lies in its orthogonal reactivity sites. The causality behind its widespread use is rooted in the electronic distribution of the 1,2,4-triazine ring:

• C3 Nucleophilic Aromatic Substitution (SₙAr): The methylthio (-SMe) group is a superior leaving group when attached to an electron-deficient heterocycle. The adjacent nitrogen atoms withdraw electron density, highly activating the C3 position for attack by nucleophiles (amines, alcohols, or thiols).

• N4 Regioselective Alkylation: The N-H proton is rendered acidic by the flanking C5 carbonyl and C3 imine-like carbon. Under mild basic conditions, it can be deprotonated to form a nucleophilic nitrogen center for alkylation or acylation.

Logical relationship of orthogonal reactive sites on the CAS 18060-72-5 scaffold.

Experimental Methodologies: Functionalization Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The generation of methanethiol gas in Protocol 1 serves as a physical indicator of reaction progress, while LC-MS tracking provides quantitative validation.

Protocol 1: Nucleophilic Aromatic Substitution (SₙAr) at C3 Rationale: Displacing the -SMe group with a primary amine generates 3-amino-1,2,4-triazin-5(4H)-one derivatives, a core motif in many bioactive molecules.

• Substrate Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.43 g (10.0 mmol) of CAS 18060-72-5 in 15 mL of anhydrous N,N-dimethylformamide (DMF).

• Nucleophile Addition: Add 12.0 mmol (1.2 eq) of the desired primary amine. If utilizing an amine hydrochloride salt, add 24.0 mmol (2.4 eq) of N,N-diisopropylethylamine (DIPEA) to liberate the free base in situ.

• Thermal Activation: Attach a reflux condenser. Flush the system with argon and heat to 85 °C. Safety Note: This step generates methanethiol gas (foul odor, toxic). Ensure the setup is in a well-ventilated fume hood equipped with a bleach scrubber trap to neutralize the evolving gas.

• Reaction Monitoring: Stir for 4–8 hours. Aliquot 10 µL of the mixture every 2 hours, dilute in methanol, and analyze via LC-MS. The reaction is complete when the mass peak corresponding to the starting material (143.17 g/mol ) disappears.

• Quenching & Isolation: Cool the mixture to room temperature. Slowly pour the solution into 50 mL of vigorously stirred, ice-cold distilled water. The product will typically precipitate as a solid.

• Purification: Collect the precipitate via vacuum filtration, wash with cold water (2 × 10 mL), and recrystallize from hot ethanol to yield the pure 3-amino derivative.

Step-by-step experimental workflow for SNAr derivatization at the C3 position.

Protocol 2: Regioselective N4-Alkylation Rationale: Alkylation at N4 is achieved by exploiting the acidity of the triazinone proton. A weak base is sufficient to generate the nucleophilic anion without degrading the triazine core.

• Deprotonation: Dissolve 1.0 eq of CAS 18060-72-5 in anhydrous acetonitrile (MeCN) at a concentration of 0.2 M. Add 1.5 eq of anhydrous potassium carbonate (K₂CO₃). Stir at room temperature for 30 minutes to ensure complete deprotonation.

• Electrophile Addition: Dropwise add 1.1 eq of an alkyl halide (e.g., benzyl bromide).

• Propagation: Heat the suspension to 60 °C for 6 hours. The heterogeneous mixture will change in appearance as KBr precipitates.

• Workup: Filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Silica gel, EtOAc/Hexanes gradient).

Commercial Sourcing & Procurement Strategy

For scale-up and GMP manufacturing, securing a reliable supply chain for CAS 18060-72-5 is paramount. Several global vendors provide this building block with high purity (>95% to 97%)[1][5].

• Key Suppliers: Fluorochem (Product F494697)[1], Accela ChemBio (Catalog SY147792)[4], Sigma-Aldrich[6], and BLD Pharm[3].

• Storage & Handling: To prevent oxidative degradation of the thioether and maintain structural integrity, suppliers recommend storing the compound in a dark place under an inert atmosphere (Argon or Nitrogen) at +4°C or room temperature depending on the specific formulation[3][4].

References

• 3-(methylthio)-1,2,4-triazin-5(4H)-one (CAS 18060-72-5) - Fluorochem. Source: fluorochem.co.uk. 1

• 18060-72-5 | 3-(Methylthio)-1,2,4-triazin-5(4H)-one - Moldb. Source: moldb.com. 5

• 18060-72-5,3-(Methylthio)-1,2,4-triazin-5(2H)-one - AccelaChem. Source: accelachem.com. 4

• 18060-72-5|3-(Methylthio)-1,2,4-triazin-5(2H)-one - BLDpharm. Source: bldpharm.com. 3

• 3-(methylthio)-1,2,4-triazin-5(4H)-one | 18060-72-5 - Sigma-Aldrich. Source: sigmaaldrich.com. 6

• EP0035706A1 - Method for the preparation of 4-amino-6-tert. butyl-3-methylthio-1,2,4-triazin-5(4H)-one. Source: patents.google.com. 2

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. EP0035706A1 - Method for the preparation of 4-amino-6-tert. butyl-3-methylthio-1,2,4-triazin-5(4H)-one - Google Patents [patents.google.com]
• 3. 18060-72-5|3-(Methylthio)-1,2,4-triazin-5(2H)-one|BLD Pharm [bldpharm.com]
• 4. 18060-72-5,3-(Methylthio)-1,2,4-triazin-5(2H)-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 5. 18060-72-5 | 3-(Methylthio)-1,2,4-triazin-5(4H)-one - Moldb [moldb.com]
• 6. 3-(methylthio)-1,2,4-triazin-5(4H)-one | 18060-72-5 [sigmaaldrich.com]

Physicochemical Profiling of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one: A Definitive Guide to Solubility Thermodynamics and Degradation Kinetics

Executive Summary

As a critical synthon in the development of advanced agrochemicals and pharmaceutical intermediates (such as cephalosporin antibiotics), 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one (CAS: 57360-30-2) presents unique physicochemical challenges (Chembase[1]). The molecule is characterized by a highly electron-deficient 1,2,4-triazine core, an electrophilic C5 position bearing a methylthio leaving group, and a C3 carbonyl that engages in complex tautomerism.

To successfully formulate or synthesize downstream derivatives from this compound, researchers must move beyond empirical observation and understand the fundamental thermodynamic and kinetic forces governing its behavior. This guide provides an authoritative, causality-driven framework for predicting, measuring, and controlling the solubility and stability of this heterocycle.

Structural Dynamics: Tautomerism and Solvation Behavior

The solubility profile of 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one is entirely dictated by its tautomeric state. The molecule exists in an equilibrium between the 2H-lactam (3-oxo) and the 3-hydroxy lactim forms.

Computational standardizations and empirical solvent studies confirm that the 2H-lactam form is thermodynamically preferred in aqueous and polar media (NextMove Software[2]). This preference is driven by the strong hydrogen-bond donating capacity of the N2 proton and the accepting capacity of the C3 carbonyl, which are highly stabilized by polar protic and aprotic solvents. Conversely, in non-polar environments, the molecule shifts toward the lactim form to minimize its dipole moment.

Tautomeric equilibrium of 1,2,4-triazin-3-one derivatives driven by solvent polarity.

Thermodynamic Solubility Matrix

Because the methylthio (-SCH₃) group is highly hydrophobic, aqueous solubility is inherently limited at a neutral pH. However, the N2 proton is weakly acidic (pKa ~8.5). Adjusting the aqueous pH above 8.5 induces deprotonation, exponentially increasing solubility via the formation of the triazinide anion.

Solvent Class	Representative Solvent	Empirical Solubility Range	Mechanistic Rationale
Aqueous (Acidic/Neutral)	Water (pH 4.0 - 7.0)	< 1.0 mg/mL	Hydrophobic -SCH₃ group dominates; neutral lactam form limits hydration.
Aqueous (Alkaline)	Phosphate Buffer (pH 9.5)	> 15.0 mg/mL	Deprotonation of N2 proton forms highly soluble anionic species.
Polar Aprotic	DMSO, DMF	> 50.0 mg/mL	Strong dipole-dipole stabilization of the 2H-lactam tautomer.
Polar Protic	Methanol, Ethanol	5.0 - 10.0 mg/mL	Moderate stabilization via hydrogen bonding; limited by alkyl chain.
Non-Polar	Hexane, Toluene	< 0.1 mg/mL	Inability to solvate the highly polarizable triazine core.

Stability Kinetics & Degradation Pathways

The 1,2,4-triazine ring is notoriously electron-deficient due to the presence of three electronegative nitrogen atoms. This electron deficiency makes the ring highly susceptible to nucleophilic aromatic substitution (SNAr) and hydrolytic cleavage, particularly at the C5 position (BenchChem[3]).

Hydrolytic Cleavage

Under alkaline conditions, hydroxide ions readily attack the electrophilic C5 carbon. The methylthio group acts as an excellent leaving group (expelled as methanethiol), resulting in the formation of 1,2,4-triazine-3,5-dione (a 6-azauracil derivative). This hydrolysis is a primary degradation pathway in aqueous formulations (ResearchGate[4]).

Oxidative Vulnerability

The sulfur atom of the methylthio group is electron-rich and highly vulnerable to reactive oxygen species (ROS) or peroxides. Oxidation converts the thioether into a sulfoxide or sulfone. Crucially, this oxidation is auto-catalytic for degradation: the strongly electron-withdrawing sulfone group further depletes electron density from the C5 position, drastically accelerating subsequent hydrolytic ring cleavage.

Primary degradation pathways: S-oxidation and hydrolytic desulfurization at C5.

Forced Degradation Matrix

Stress Condition	Reagent / Environment	Primary Degradant	Kinetics / Risk Level
Oxidative	3% H₂O₂ at 25°C	C5-Sulfoxide / Sulfone	High (Rapid conversion < 2h)
Alkaline	0.1 N NaOH at 60°C	1,2,4-Triazine-3,5-dione	High (Nucleophilic displacement)
Acidic	0.1 N HCl at 60°C	Ring-opened fragments	Moderate (Protonation of N4)
Photolytic	UV-Vis (ICH Q1B)	Dimerization / Ring Cleavage	Moderate (π→π* excitation)

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include specific causality-driven steps to prevent common analytical artifacts associated with 1,2,4-triazines.

Protocol A: High-Throughput Thermodynamic Solubility Assay (Shake-Flask)

Causality Focus: The crystalline lattice of methylthio-triazinones exhibits slow dissolution kinetics due to hydrophobic packing. A standard 24-hour assay often yields false-low values. We utilize a 48-hour equilibration to guarantee thermodynamic saturation.

• Preparation: Weigh 50 mg of 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one into a 5 mL amber glass vial (amber prevents photolytic degradation).

• Solvent Addition: Add 1.0 mL of the target buffer (e.g., 50 mM Phosphate Buffer, pH 7.4).

• Equilibration: Seal the vial and place it in a thermostatic orbital shaker at 25.0 ± 0.1°C at 300 RPM for 48 hours.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 15 minutes to pellet undissolved solids. (Avoid filtration, as the hydrophobic -SCH₃ group can adsorb to standard PTFE/Nylon filters, skewing results).

• Dilution & Analysis: Carefully aspirate the supernatant, dilute 1:100 in mobile phase, and quantify via HPLC (Protocol B).

• System Suitability Check: Analyze a 24-hour time point alongside the 48-hour time point. Equilibrium is validated only if the concentration variance between the two points is < 5%.

Protocol B: Stability-Indicating RP-HPLC Assay

Causality Focus: 1,2,4-triazines are prone to severe peak tailing on standard silica columns due to secondary interactions between the nitrogen-rich ring and residual silanols. Using 0.1% Trifluoroacetic acid (TFA) ion-pairs the nitrogens and forces the molecule into its neutral lactam state, ensuring sharp, reproducible peaks.

• Column Selection: Use an end-capped C18 column (e.g., Waters XBridge, 150 × 4.6 mm, 3.5 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in LC-MS grade Water.

  • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 15 minutes. Flow rate: 1.0 mL/min.

• Detection: Set the UV-Vis Diode Array Detector (DAD) to 254 nm . Why 254 nm? The highly conjugated triazine ring possesses a strong π→π* transition here. Ring-intact degradants (sulfoxides) will absorb strongly, while ring-opened degradants will exhibit a massive hypsochromic shift, allowing instant structural differentiation.

• System Suitability Check: Inject a forced-degradation sample (H₂O₂ stressed). The assay is valid only if the resolution ( Rs​ ) between the parent peak and the primary sulfoxide degradant is > 2.0.

References

• [1] Title: 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one | Apollo ... - Chembase. Source: chembase.cn. URL: 1

• [3] Title: The Unstable Ring: An In-depth Technical Guide to the Reactivity and Stability of 1,2,4-Triazines. Source: benchchem.com. URL: 3

• [2] Title: Evaluating standardisation rules for reaction classification. Source: nextmovesoftware.com. URL: 2

• [4] Title: Formation of stable 1,2,4-triazine N-adducts. Source: researchgate.net. URL:4

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• 1. 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one|Apollo Scientific Ltd|5-(methyl... [chembase.cn]
• 2. nextmovesoftware.com [nextmovesoftware.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Synthesis of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Enduring Relevance of the 1,2,4-Triazole Scaffold

In the landscape of medicinal chemistry, few heterocyclic systems command the same level of attention as the 1,2,4-triazole nucleus. Its unique structural features, including a high nitrogen content and capacity for hydrogen bonding, allow for potent and specific interactions with a multitude of biological receptors and enzymes.[1] This has led to the development of numerous blockbuster drugs, such as the antifungals fluconazole and itraconazole, and the anticancer agent letrozole.[1][2] The thione-substituted variant, the 2,4-dihydro-1,2,4-triazole-3-thione, is a particularly valuable pharmacophore. The thione/thiol tautomerism and the reactive sulfur atom provide a versatile handle for creating extensive libraries of derivatives. These compounds have demonstrated a vast spectrum of biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and antitumor properties.[3][4][5]

This guide provides an in-depth exploration of the core synthetic strategies for preparing 5-substituted-2,4-dihydro-1,2,4-triazole-3-thiones. Moving beyond a simple recitation of procedures, we will dissect the causality behind experimental choices, offering field-proven insights to empower researchers to not only replicate these syntheses but also to innovate upon them.

Part 1: The Cornerstone Strategy - Base-Catalyzed Cyclization of Acylthiosemicarbazides

The most reliable and widely adopted method for synthesizing 5-substituted-4-aryl/alkyl-2,4-dihydro-1,2,4-triazole-3-thiones is the intramolecular cyclodehydration of 1-acyl-4-substituted-thiosemicarbazides.[6][7] This multi-step process, culminating in a base-catalyzed ring closure, is a foundational technique in heterocyclic chemistry.

The Strategic Workflow

The overall synthetic pathway is a logical progression from readily available starting materials to the target heterocyclic core. Understanding this flow is critical for troubleshooting and optimization.

Caption: High-level workflow for triazole-thione synthesis.

Mechanistic Insights: The Critical Role of pH

The key to this synthesis is the final cyclization step. The choice of an alkaline or acidic medium fundamentally dictates the structure of the resulting heterocycle.

• Alkaline Medium (The Path to 1,2,4-Triazoles): Under basic conditions, the more nucleophilic nitrogen atom (N4) of the thiosemicarbazide attacks the electrophilic carbonyl carbon. Subsequent dehydration yields the desired 1,2,4-triazole ring system. This is the preferred route for the title compounds.[2][8]

• Acidic Medium (The Path to 1,3,4-Thiadiazoles): In the presence of strong acids like concentrated H₂SO₄, the reaction mechanism shifts. The sulfur atom, acting as the nucleophile, attacks the carbonyl carbon, leading to the formation of a 2-amino-1,3,4-thiadiazole derivative.[2][8][9]

Caption: pH-dependent cyclization pathways of acylthiosemicarbazides.

Field-Validated Experimental Protocol

This protocol details the synthesis of 5-(4-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, a representative example of the class.

Step 1: Synthesis of 4-chlorobenzohydrazide

• A mixture of methyl 4-chlorobenzoate (0.1 mol) and hydrazine hydrate (80%, 0.2 mol) in ethanol (100 mL) is refluxed for 8 hours.

• The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the resulting solid precipitate is filtered, washed with cold water, and recrystallized from ethanol to yield pure 4-chlorobenzohydrazide.[10]

Step 2: Synthesis of 1-(4-chlorobenzoyl)-4-phenylthiosemicarbazide

• To a solution of 4-chlorobenzohydrazide (0.05 mol) in absolute ethanol (75 mL), phenyl isothiocyanate (0.05 mol) is added dropwise.

• The mixture is refluxed for 4-6 hours.

• The solution is cooled to room temperature, and the white solid acylthiosemicarbazide that precipitates is collected by filtration, washed with ether, and dried.[6] The product is typically of sufficient purity for the next step.

Step 3: Alkaline Cyclization to form 5-(4-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• The 1-(4-chlorobenzoyl)-4-phenylthiosemicarbazide (0.01 mol) is suspended in an aqueous sodium hydroxide solution (8%, 50 mL).[6]

• The mixture is heated under reflux for 4-6 hours, during which the solid dissolves.[2]

• After cooling the clear solution to room temperature, it is carefully acidified with dilute hydrochloric acid (e.g., 1N HCl) to a pH of 5.5-6.0.[6]

  • Expert Insight: This neutralization step is critical. The product exists as a sodium salt in the basic solution; careful acidification protonates the triazole, causing it to precipitate out. Over-acidification can lead to hydrolysis or other side reactions.

• The resulting crude solid is filtered, washed thoroughly with water to remove inorganic salts, and dried.

• Purification is achieved by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture.[11]

Part 2: Alternative & Efficient Synthetic Routes

While the acylthiosemicarbazide method is the workhorse, other strategies offer advantages in specific contexts.

Synthesis from Thiocarbohydrazide

This approach is particularly useful for synthesizing 4-amino-5-substituted-1,2,4-triazole-3-thiones. Thiocarbohydrazide reacts directly with carboxylic acids, often in the presence of a condensing agent or under high-temperature conditions, to form the triazole ring in a single cyclization step.[12]

Protocol Outline:

• A mixture of thiocarbohydrazide (0.1 mol) and a substituted carboxylic acid (0.1 mol) is heated, either neat or in a high-boiling solvent like ethylene glycol.

• The reaction proceeds with the elimination of two molecules of water to yield the 4-amino-1,2,4-triazole-3-thione.[12]

One-Pot Synthesis Methodology

Modern synthetic chemistry emphasizes efficiency and sustainability ("green chemistry").[1][13] One-pot reactions, which minimize solvent usage and purification steps, are highly advantageous. An efficient one-pot synthesis of 1,5-disubstituted-1,2-dihydro-3H-1,2,4-triazole-3-thiones has been described involving the reaction between an acid chloride, ammonium thiocyanate, and an arylhydrazine.[14]

Caption: Conceptual workflow for a one-pot triazole-thione synthesis.

Part 3: Structural Validation and Data Interpretation

Unambiguous characterization of the synthesized compounds is essential for scientific integrity. A combination of spectroscopic methods is employed for this purpose.

Spectroscopic Fingerprints

The successful synthesis of a 1,2,4-triazole-3-thione is confirmed by key features in its IR, NMR, and Mass spectra.

Technique	Key Observation	Interpretation & Causality
IR (Infrared)	Absence of C=O band (from precursor, ~1680 cm⁻¹).[11] Appearance of C=S band (~1240-1290 cm⁻¹).[6][11] Broad N-H stretch (~3100-3400 cm⁻¹).[6]	The disappearance of the carbonyl peak is the strongest evidence of successful cyclization. The presence of the thiocarbonyl (C=S) and N-H bands confirms the formation of the target thione structure. The absence of a sharp S-H band (~2550 cm⁻¹) indicates the compound exists predominantly in the thione tautomeric form in the solid state.[6][15]
¹H-NMR	A broad, exchangeable singlet far downfield (>12 ppm).	This signal is characteristic of the N-H proton of the triazole ring, often broadened by quadrupole effects and exchange with trace water.[11][16]
¹³C-NMR	A signal in the range of ~164-170 ppm.[15]	This downfield signal is attributed to the C=S carbon atom, confirming the thione structure.
MS (Mass Spec)	Molecular ion peak ([M]⁺ or [M-H]⁻) consistent with the calculated molecular weight.	Provides definitive confirmation of the compound's mass and elemental formula.[6]

Conclusion

The 5-substituted-2,4-dihydro-1,2,4-triazole-3-thione core is a privileged scaffold in drug discovery, accessible through robust and well-understood synthetic chemistry. The base-catalyzed cyclization of acylthiosemicarbazides remains the most prevalent and versatile method, offering a high degree of control and predictability. By understanding the underlying mechanisms, particularly the critical influence of pH on the reaction outcome, researchers can confidently synthesize and further functionalize these valuable heterocyclic compounds. The continued exploration of more efficient one-pot and green synthetic methodologies will undoubtedly accelerate the discovery of new therapeutic agents based on this remarkable molecular framework.[1][13]

References

• Synthesis methods of 1,2,4-triazole-3-thiones: review. ScienceRise: Pharmaceutical Science.
• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Journal of Heterocyclic Chemistry.

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available at: [Link]

• Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine ... - PMC. National Center for Biotechnology Information.
• A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences and Drug Research.

• Synthesis of functionalized 1,2,4-triazole-3-thiones from ammonium isothiocyanate, acid chlorides, and arylhydrazines. PubMed. Available at: [Link]

• Synthesis and characterization of some 1,2,4-triazole-3-thiones obtained from intramolecular cyclization of new 1-(4-(4-X. SciSpace. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. Available at: [Link]

• Synthesis of Novel 1,3-thiazole-, 1,2,4-triazole- thione and Triazepine Derivatives. Sci-Hub. Available at: [Link]

• ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. ResearchGate. Available at: [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Available at: [Link]

• Synthesis, Characterization, and Antimicrobial Activity of Some New 2,4-Dihydro-3H-1,2,4-Triazole-3-thione Derivatives. Eurasian Journal of Chemical, Medicinal and Pharmaceutical Research.
• CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR. Acta Poloniae Pharmaceutica.

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. National Center for Biotechnology Information. Available at: [Link]

• 1,2,4-triazoles: Synthetic strategies and pharmacological. ResearchGate. Available at: [Link]

• Synthesis and characterization of some 1,2,4-triazole-3(4h)-thiones obtained from intramolecular cyclization of new 1-(4-(4-x-phenylsulfonyl)benzoyl)-4-(4-iodophenyl)- thiosemicarbazides. ResearchGate. Available at: [Link]

• Structural Study of Three 1,2,4-triazole Derivatives Prepared by Oxidative Cyclization of Thiosemicarbazides. ResearchGate. Available at: [Link]

• Synthesis and antimicrobial evaluation of some novel 1,2,4-triazole and 1,3,4-thiadiazole derivatives. National Center for Biotechnology Information. Available at: [Link]

• Thiocarbohydrazides: Synthesis and Reactions. Scientific & Academic Publishing. Available at: [Link]

• Synthesis, Biological Activity of 5-Substituted-2,4-Dihydro-1,2,4-Triazole-3-Thiones and Their Derivatives. ResearchGate. Available at: [Link]

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• Synthesis and anthelmintic activity of novel thiosemicarbazide and 1,2,4-triazole derivatives. Semantic Scholar. Available at: [Link]

• Transalkylidation reaction: green, catalyst-free synthesis of thiosemicarbazones and solving the NMR conflict between their acyclic structure and intramolecular cycloaddition products. Taylor & Francis Online. Available at: [Link]

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• 12. Thiocarbohydrazides: Synthesis and Reactions [article.sapub.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of functionalized 1,2,4-triazole-3-thiones from ammonium isothiocyanate, acid chlorides, and arylhydrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis of Substituted 1,2,4-Triazole-3-Thione Nucleosides Using E. coli Purine Nucleoside Phosphorylase - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for the Synthesis of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one: A Guide to Regioselective S-Alkylation

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Strategic Importance

The 1,2,4-triazine scaffold is a privileged structural motif in medicinal chemistry, serving as a critical bioisostere for pyrimidines and carboxylic acids. Derivatives of this core are widely utilized in the development of D-amino acid oxidase (DAAO) inhibitors, antiviral agents, and kinase modulators ().

The synthesis of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one (also known as 5-methylthio-6-azauracil) is a fundamental transformation that leverages the differential nucleophilicity of heteroatoms within the triazine core. This application note details a highly regioselective S-methylation protocol, providing the mechanistic causality behind the experimental conditions to ensure a self-validating, high-yield workflow.

Mechanistic Rationale: The Causality of Regioselectivity

The precursor, 5-thioxo-1,2,4-triazin-3-one, exists in a dynamic thione-thiol tautomeric equilibrium. Successful synthesis of the target compound requires exclusive alkylation at the exocyclic sulfur atom rather than the endocyclic nitrogen atoms.

This regioselectivity is achieved by applying the Pearson Hard Soft Acid Base (HSAB) theory ().

• Deprotonation Dynamics: The thiol proton is significantly more acidic than the secondary amine protons on the triazine ring. The addition of exactly 1.05 equivalents of a strong base (NaOH) selectively deprotonates the sulfur, generating a thiolate anion.

• Nucleophilic Attack: The resulting thiolate is a highly polarizable, "soft" nucleophile. When reacted with methyl iodide (MeI)—a "soft" electrophile—the reaction proceeds via a rapid SN2 mechanism.

• Temperature Control: Methyl iodide is highly volatile (BP: 42 °C) and its reaction with thiolates is exothermic. Initiating the reaction at 0 °C prevents the loss of the alkylating agent and suppresses secondary N-alkylation or the formation of sulfonium salts, ensuring a kinetically controlled S-alkylation.

Reagent Specifications & Stoichiometry

To maintain stoichiometric precision and prevent over-alkylation, reagents must be measured accurately. The following table summarizes the quantitative requirements for a standard 10 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Role	Safety / Handling
5-thioxo-1,2,4-triazin-3-one	129.14	1.00	1.29 g (10.0 mmol)	Substrate	Irritant, handle with gloves
Sodium Hydroxide (NaOH)	40.00	1.05	0.42 g (10.5 mmol)	Base	Corrosive, hygroscopic
Methyl Iodide (MeI)	141.94	1.10	1.56 g (11.0 mmol)	Alkylating Agent	Toxic, volatile (Use Fume Hood)
Water / Ethanol (1:1)	N/A	N/A	20 mL	Solvent	Flammable (EtOH)

Step-by-Step Experimental Protocol

Phase 1: Preparation of the Thiolate Intermediate

• Dissolution: Equip a 50 mL round-bottom flask with a magnetic stir bar. Add 1.29 g (10.0 mmol) of 5-thioxo-1,2,4-triazin-3-one to the flask.

• Base Addition: Prepare a solution of 0.42 g (10.5 mmol) NaOH in 10 mL of deionized water. Add this aqueous base to the flask, followed by 10 mL of absolute ethanol to aid solubility.

• Activation: Stir the mixture at room temperature (20–25 °C) for 15 minutes. The suspension will clarify as the substrate is deprotonated to form the soluble sodium thiolate salt.

Phase 2: Regioselective S-Methylation

• Thermal Regulation: Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition: Using a gas-tight syringe, add 1.56 g (0.68 mL, 11.0 mmol) of methyl iodide dropwise over a period of 10 minutes. Crucial Step: Dropwise addition prevents localized exothermic spikes that could drive N-alkylation.

• Propagation: Remove the ice-water bath. Allow the reaction mixture to warm naturally to room temperature and stir for an additional 2 to 3 hours.

• Reaction Monitoring: Monitor the reaction progress via TLC (Dichloromethane:Methanol, 9:1 v/v). The starting material (lower Rf) should be completely consumed, replaced by a single distinct product spot (higher Rf) under UV light (254 nm).

Phase 3: Workup and Isolation

• Precipitation: Upon completion, the S-methylated product typically precipitates directly from the aqueous ethanol mixture. If precipitation is incomplete, adjust the pH to 6.0–6.5 using 1M HCl (aq) to neutralize any residual base.

• Filtration: Collect the crude solid via vacuum filtration using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold distilled water to remove inorganic salts (NaI).

• Purification: Recrystallize the crude solid from boiling ethanol to yield pure 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one as a crystalline solid. Dry under high vacuum at 40 °C for 12 hours.

Workflow & Pathway Visualization

Reaction workflow for the regioselective S-methylation of 1,2,4-triazine derivatives.

Analytical Validation Parameters

To ensure the integrity of the synthesized product, the isolated compound must be validated against the following expected analytical benchmarks ().

Analytical Technique	Expected Signal / Value	Structural Correlation
¹H NMR (400 MHz, DMSO-d₆)	δ 2.55 (s, 3H)	S-CH₃ protons (confirms S-alkylation)
¹H NMR (400 MHz, DMSO-d₆)	δ 7.80 (s, 1H)	Triazine C6-H
¹H NMR (400 MHz, DMSO-d₆)	δ 12.10 (br s, 1H)	N2-H (exchangeable, confirms N is unalkylated)
ESI-MS (Positive Mode)	m/z 144.0	[M+H]⁺ (Exact Mass: 143.02)
Melting Point	210 – 212 °C	Thermal purity indicator

References

• Abdel-Rahman, R. and Bawazir, W. (2018). "Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents." International Journal of Organic Chemistry, 8, 191-200.[Link]

• Zhao, Z., et al. (2010). "D-Amino acid oxidase inhibitors based on the 5-hydroxy-1,2,4-triazin-6(1H)-one scaffold." Bioorganic & Medicinal Chemistry Letters, 20(17), 5239-5242.[Link]

• Brovarets, V. S., et al. (2010). "Solution phase combinatorial synthesis of a diverse library of 2-aminopyrimidinones and their 6-aza analogs." Ukrainica Bioorganica Acta, 8(2), 24-30. [Link]

1H and 13C NMR assignments for 5-(methylthio)-1,2,4-triazine derivatives

Application Note: Structural Elucidation and NMR Assignment Protocols for 5-(Methylthio)-1,2,4-Triazine Derivatives

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: 1H and 13C NMR Spectroscopy, Structural Elucidation, Self-Validating Methodologies

Introduction & Mechanistic Grounding

The 1,2,4-triazine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of antiviral, anticancer, and neuroprotective agents. Structurally, the 1,2,4-triazine ring is a highly π-deficient heterocyclic system[1]. The asymmetrical placement of three electronegative nitrogen atoms (N1, N2, and N4) within the six-membered ring severely depletes the electron density of the constituent carbon atoms (C3, C5, and C6).

The functionalization of this core with a methylthio (-SCH₃) group at the C5 position introduces complex electronic dynamics. While the sulfur atom is electronegative, its high polarizability and lone pairs allow for subtle resonance donation into the π-deficient ring. Accurate structural elucidation of 5-(methylthio)-1,2,4-triazine derivatives requires a deep understanding of these electronic effects, as they dictate the distinct downfield chemical shifts observed in both ¹H and ¹³C NMR spectroscopy[2][3].

This application note provides a comprehensive, self-validating protocol for the unambiguous assignment of 5-(methylthio)-1,2,4-triazine derivatives, moving beyond simple 1D chemical shifts to utilize 2D NMR triangulation.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural assignments, researchers must employ a self-validating system. Relying solely on 1D ¹H or ¹³C NMR is insufficient due to the potential for overlapping signals in complex derivatives. The protocol below outlines a causal workflow utilizing Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) to mathematically triangulate the C5 position.

Figure 1: Standardized workflow for the self-validating NMR structural elucidation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5–15 mg of the highly purified 5-(methylthio)-1,2,4-triazine derivative in 0.6 mL of deuterated solvent.

  • Causality Note: CDCl₃ is the preferred solvent to prevent line broadening caused by solvent-solute hydrogen bonding. However, if the derivative contains highly polar substituents (e.g., -OH, -NH₂), DMSO-d₆ must be used. Be aware that DMSO-d₆ will induce a uniform downfield shift (0.2–0.5 ppm for ¹H) due to its high dielectric constant.

• 1D NMR Acquisition: Acquire ¹H NMR (minimum 400 MHz, 16 scans) and ¹³C{¹H} NMR (minimum 100 MHz, 512–1024 scans). Ensure a relaxation delay (D1) of at least 2.0 seconds in ¹³C acquisition to account for the slow relaxation of the quaternary C3 and C5 carbons.

• 2D HSQC Acquisition: Acquire a ¹H-¹³C HSQC spectrum to map all direct ¹J(C-H) couplings. This immediately isolates the -SCH₃ carbon and the C6 carbon (if unsubstituted).

• 2D HMBC Acquisition: Acquire a ¹H-¹³C HMBC spectrum optimized for long-range couplings (typically ⁸J = 8 Hz). This is the critical step for self-validation.

• Triangulation & Assignment: Use the HMBC data to link the isolated spin systems. The -SCH₃ protons will show a strong ³J correlation across the sulfur atom to the quaternary C5 carbon.

Quantitative Data Presentation

The following tables summarize the expected chemical shifts for the core structural elements of 5-(methylthio)-1,2,4-triazine derivatives, synthesized from empirical literature data[3][4].

Table 1: Expected ¹H NMR Chemical Shifts (in CDCl₃)

Proton Environment	Multiplicity	Chemical Shift (δ, ppm)	Mechanistic Rationale
-SCH₃ (at C5)	Singlet (3H)	2.50 – 2.80	Deshielded by the adjacent sulfur atom and the strongly electron-withdrawing, π-deficient triazine core.
C3-H (If unsubstituted)	Singlet (1H)	9.00 – 9.50	Highly deshielded due to being directly flanked by two highly electronegative nitrogen atoms (N2 and N4).
C6-H (If unsubstituted)	Singlet (1H)	8.50 – 9.00	Deshielded by the adjacent N1 atom, though slightly less electron-poor than the C3 position.

Table 2: Expected ¹³C NMR Chemical Shifts (in CDCl₃)

Carbon Environment	Chemical Shift (δ, ppm)	Mechanistic Rationale
-SCH₃	13.0 – 15.0	Typical alkyl thioether shift, pushed slightly downfield by the triazine ring's inductive pull.
C6	140.0 – 150.0	Deshielded by the adjacent N1 atom, but retains more electron density than C3 or C5.
C3	150.0 – 160.0	Extreme deshielding from the adjacent N2 and N4 atoms.
C5 (Quaternary)	160.0 – 170.0	Most deshielded carbon; stripped of electron density by N4, C6, and the inductively withdrawing sulfur atom.

HMBC Logic & Causality (The Self-Validating System)

The primary challenge in assigning 1,2,4-triazines is distinguishing between the highly deshielded C3, C5, and C6 carbons. By employing HMBC logic, the assignment becomes an undeniable mathematical proof rather than an educated guess.

Figure 2: HMBC and HSQC logical correlation network for definitive C5 and C6 assignment.

The Causality of the Assignment:

• Identify the Anchor: The -SCH₃ protons (~2.6 ppm) are easily identifiable. In the HMBC spectrum, these protons will show a definitive ³J correlation to a quaternary carbon in the 160–170 ppm range. This carbon is unequivocally C5.

• Identify C6: If C6 is unsubstituted, its proton (~8.8 ppm) will show a direct ¹J correlation to the C6 carbon (~145 ppm) in the HSQC spectrum.

• Triangulate: To validate the C5 assignment, look for a ²J correlation in the HMBC from the C6 proton (~8.8 ppm) to the exact same quaternary carbon (~165 ppm) identified in step 1. If both the -SCH₃ protons and the C6 proton correlate to the same carbon, the structural framework is validated.

Troubleshooting & Peak Broadening

• Missing Quaternary Signals (C3/C5): If the C3 or C5 signals are missing from the ¹³C spectrum, it is due to the lack of Nuclear Overhauser Effect (NOE) enhancement and long T₁ relaxation times typical of quaternary carbons in π-deficient rings. Solution: Increase the relaxation delay (D1) to 2.5–3.0 seconds and increase the number of scans.

• Line Broadening in CDCl₃: If the triazine peaks appear broad, it may indicate dynamic exchange, aggregation, or the presence of trace acid/water in the CDCl₃. Solution: Filter the sample through basic alumina prior to acquisition, or switch to DMSO-d₆ to disrupt intermolecular aggregation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Novel 9-(alkylthio)-Acenaphtho[1,2-e]-1,2,4-triazine derivatives: synthesis, cytotoxic activity and molecular docking studies on B-cell lymphoma 2 (Bcl-2) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. N1/N4 1,4-Cycloaddition of 1,2,4,5-Tetrazines with Enamines Promoted by the Lewis Acid ZnCl2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Pre-Emergence Efficacy and Methodological Profiling of 5-(Methylthio)-triazinones

Executive Summary & Mechanistic Grounding

The development and application of triazinone-class herbicides represent a cornerstone in modern agronomic weed management. Among these, the methylthio-substituted triazinones—most prominently represented by Metribuzin (4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5(4H)-one)—are highly valued for their broad-spectrum pre-emergence activity against annual grasses and broadleaf weeds .

As a Senior Application Scientist, it is critical to understand that the efficacy of these compounds is not merely a function of application rate, but a complex interplay between target-site binding kinetics and soil physicochemical dynamics.

Mechanism of Action (Causality of Phytotoxicity)

5-(methylthio)-triazinones act as potent Photosystem II (PSII) inhibitors. Upon root uptake from the soil solution, the herbicide is translocated acropetally via the xylem to the foliar tissues. Within the chloroplast thylakoid membrane, the molecule competitively binds to the plastoquinone-binding niche on the D1 protein . By displacing Plastoquinone B (QB), the herbicide effectively severs the photosynthetic electron transport chain. This blockade forces chlorophyll into a triplet energy state, catalyzing the generation of Reactive Oxygen Species (ROS). The resulting oxidative stress causes rapid lipid peroxidation, membrane destruction, and subsequent weed necrosis .

Figure 1: PSII inhibition by 5-(methylthio)-triazinones leading to oxidative stress and weed death.

Soil Dynamics: The Causality of Pre-Emergence Efficacy

For a pre-emergence herbicide to function, it must exist in the soil pore water at concentrations lethal to germinating weed seeds. 5-(methylthio)-triazinones possess moderate water solubility (~1050 mg/L) and moderate lipophilicity (logP ~1.7).

The Causality of Soil Adsorption: Because the methylthio group and the triazinone ring have an affinity for soil organic carbon, the herbicide readily adsorbs to organic matter (OM) and clay colloids. If the compound is tightly bound to the soil matrix, it becomes biologically unavailable for root uptake. Therefore, application rates must be strictly calibrated against soil texture and OM content to ensure a sufficient bioavailable fraction without causing phytotoxicity to the tolerant crop .

Quantitative Application Guidelines

The following table synthesizes the recommended baseline parameters for Metribuzin application across varying soil profiles to maintain optimal pre-emergence efficacy.

Soil Texture Classification	Organic Matter (%)	Recommended Dose (g a.i./ha)	Expected Soil Half-Life (Days)	Efficacy & Environmental Dependency
Coarse (Sandy Loam)	< 2.0%	200 - 300	15 - 30	High bioavailability; Leaching risk
Medium (Silt Loam)	2.0% - 4.0%	350 - 500	30 - 45	Optimal moisture activation required
Fine (Clay Loam)	> 4.0%	500 - 750	45 - 60	High adsorption; Requires max dose

Experimental Workflows & Validated Protocols

To evaluate the efficacy and target-site engagement of new 5-(methylthio)-triazinone formulations, agrochemical researchers must utilize self-validating experimental designs.

Figure 2: Standardized pre-emergence application workflow for 5-(methylthio)-triazinone herbicides.

Protocol 1: Soil-Herbicide Adsorption and Efficacy Bioassay

Objective: Determine the effective dose (ED50) of the formulation required to suppress weed emergence across different soil textures. Self-Validation Mechanism: This protocol uses an untreated control matrix and a highly susceptible indicator species (Amaranthus retroflexus). By measuring dry biomass reduction rather than subjective visual scoring, the assay mathematically validates the bioavailable fraction of the herbicide.

• Soil Preparation & Characterization: Sieve test soils (Coarse, Medium, Fine) through a 2 mm mesh. Determine baseline Organic Matter (%) via loss-on-ignition.

• Matrix Spiking: Apply the triazinone formulation to the soil surface using a laboratory track sprayer calibrated to deliver 200 L/ha water volume. Causality: Uniform droplet distribution mimics field-level broadcast spraying, preventing localized concentration spikes.

• Seeding: Sow 50 seeds of Amaranthus retroflexus at a depth of 1.5 cm.

• Moisture Activation: Overhead irrigate the pots with 10 mm of water. Causality: Pre-emergence herbicides require water as a carrier to move the active ingredient from the soil surface into the weed seed germination zone.

• Incubation & Harvesting: Maintain in a greenhouse at 25°C/20°C (day/night) with a 16-hour photoperiod. At 21 days post-application, harvest the above-ground biomass, dry at 70°C for 48 hours, and weigh. Calculate ED50 using non-linear regression analysis.

Protocol 2: Non-Destructive In Vivo Validation via PAM Fluorometry

Objective: Confirm that the observed pre-emergence growth stunting is mechanistically driven by PSII inhibition, ruling out secondary environmental stressors. Self-Validation Mechanism: Pulse-Amplitude-Modulation (PAM) fluorometry measures the quantum efficiency of PSII ( Fv​/Fm​ ). A drop in this ratio serves as an immediate, internal biochemical validation that the herbicide has successfully engaged the D1 protein, often days before visual necrosis occurs.

• Dark Adaptation: Place the emerged cotyledons/leaves of the test plants in complete darkness for 20 minutes using leaf clips. Causality: Dark adaptation fully oxidizes the Plastoquinone A (QA) pool, ensuring all PSII reaction centers are 'open' to establish an accurate baseline fluorescence ( Fo​ ).

• Measuring Baseline ( Fo​ ): Apply a weak, non-actinic measuring light to determine Fo​ .

• Saturating Pulse Application: Fire a brief (800 ms), high-intensity saturating light pulse (>3000 µmol photons m⁻² s⁻¹). Causality: This temporarily closes all reaction centers, yielding the maximum fluorescence ( Fm​ ).

• Data Interpretation: Calculate the variable fluorescence ratio: Fv​/Fm​=(Fm​−Fo​)/Fm​ .

  • Healthy Control: Fv​/Fm​≈0.83

  • Triazinone-Affected: Fv​/Fm​<0.50 . A rapid decline mathematically confirms target-site engagement and validates the systemic translocation of the pre-emergence application.

References

• PubChem (National Center for Biotechnology Information) Title: Metribuzin - Compound Summary Source: National Institutes of Health (NIH) URL:[Link]

• MDPI - Agronomy Title: Weed Control and Selectivity of Herbicides Applied in Pre-Emergence Source: Multidisciplinary Digital Publishing Institute (MDPI) URL:[Link]

• Kansas State University Agricultural Experiment Station Title: Pre-emergence herbicides for soybeans Source: Agronomy eUpdates, K-State Research and Extension URL:[Link]

Synthesis of acylhydrazones from metribuzin derivatives

Application Note: Synthesis of Acylhydrazones from Metribuzin Derivatives via Dynamic Covalent Chemistry

Executive Summary

Metribuzin (4-amino-6-tert-butyl-3-methylthio-1,2,4-triazin-5(4H)-one) is a prominent photosystem II inhibitor widely utilized for broad-spectrum weed control. Recent advancements in agrochemical engineering have demonstrated that masking the exocyclic N4-amino group of metribuzin via condensation with aldehydes yields acylhydrazone derivatives[1]. These derivatives exhibit modulated physicochemical properties, such as increased lipophilicity and altered hydrogen-bonding profiles, which can significantly enhance herbicidal activity without compromising crop selectivity[2]. This Application Note details the mechanistic rationale, synthetic workflow, and analytical characterization required to produce these dynamic covalent assemblies.

Scientific Rationale & Mechanistic Insights

The derivatization of metribuzin into acylhydrazones leverages the principles of dynamic covalent chemistry (DCC)[3]. The parent metribuzin molecule possesses an exocyclic N4-amino group adjacent to a lactam-like carbonyl at the C5 position of the triazine ring. This structural arrangement effectively renders the N4-amino group an embedded acylhydrazine moiety.

• Nucleophilic Limitations: Due to resonance delocalization with the adjacent C5 carbonyl, the N4 nitrogen exhibits significantly reduced nucleophilicity compared to standard aliphatic amines.

• Catalytic Causality: To overcome this kinetic barrier during condensation, acid catalysis is mandatory. The introduction of glacial acetic acid protonates the carbonyl oxygen of the target aldehyde. This critical step increases the electrophilicity of the aldehyde, facilitating nucleophilic attack by the weakly nucleophilic metribuzin amino group.

• Physicochemical Modulation: The formation of the hydrazone linkage (N-N=CH-R) masks the primary amino group, thereby altering the hydrogen-bonding interactions with the target receptor[4]. Furthermore, the incorporation of aliphatic or aromatic R-groups increases the lipophilicity (LogP) of the molecule. This enhanced lipophilicity improves cuticular penetration in plants, allowing the substance to be applied effectively without the need for chemical coadjuvants[5]. In the solid state, the resulting C=N bond typically adopts a stable E-configuration[6].

Experimental Protocol: Synthesis and Purification

The following protocol outlines the condensation of metribuzin with various aldehydes to yield acylhydrazone derivatives. The procedure is designed to be a self-validating system; the precipitation of the product upon cooling serves as an immediate visual indicator of reaction success.

Materials & Reagents

• Metribuzin (Analytical standard, >98% purity)

• Aldehydes (e.g., Butyraldehyde, Benzaldehyde, 4-Chlorobenzaldehyde)

• Absolute Ethanol (Reaction Solvent)

• Glacial Acetic Acid (Catalyst)

• TLC Plates (Silica gel 60 F254)

• Eluent: Hexane/Ethyl Acetate (7:3 v/v)

Step-by-Step Methodology

• Preparation of the Reaction Mixture: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of metribuzin in 10 mL of absolute ethanol. Stir at room temperature until a clear solution is achieved.

  • Causality: Ethanol is selected because it completely solubilizes both reactants at elevated temperatures but exhibits poor solubility for the resulting acylhydrazone at low temperatures, facilitating high-yield recovery.

• Addition of Reagents: Add 1.2 mmol (1.2 equivalents) of the selected aliphatic or aromatic aldehyde to the solution. Follow immediately with the addition of 2–3 drops of glacial acetic acid.

  • Causality: The slight molar excess of aldehyde drives the equilibrium toward product formation, while the acid activates the aldehyde carbonyl for nucleophilic attack.

• Reflux and Monitoring: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 78–80 °C) in an oil bath. Maintain reflux for 3 to 6 hours. Monitor the reaction progress via TLC, visualizing the disappearance of the metribuzin spot under UV light (254 nm).

• Crystallization: Once TLC indicates complete consumption of metribuzin, remove the flask from the heat source and allow it to cool gradually to room temperature. Subsequently, place the flask in an ice-water bath (0–4 °C) for 30 minutes to maximize the precipitation of the acylhydrazone.

• Filtration and Washing: Isolate the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 × 5 mL of ice-cold ethanol.

  • Causality: Cold ethanol removes unreacted aldehyde and residual acetic acid without dissolving the synthesized product.

• Purification: Recrystallize the crude solid from boiling ethanol or methanol. Dry the purified crystals under vacuum at 40 °C overnight to afford the pure acylhydrazone derivative.

Data Presentation: Physicochemical Profiling

The derivatization process significantly alters the thermal and hydrophobic properties of the parent compound. Table 1 summarizes representative data for metribuzin and its synthesized acylhydrazone derivatives, highlighting the shift in lipophilicity.

Table 1: Physicochemical properties of metribuzin and representative acylhydrazone derivatives.

Compound	Aldehyde R-Group	Yield (%)	Melting Point (°C)	Calculated LogP
Metribuzin (Parent)	N/A	N/A	125 – 126	1.80
Derivative 1	Butyraldehyde	82	140 – 142	2.95
Derivative 2	Benzaldehyde	88	165 – 167	3.40
Derivative 3	4-Chlorobenzaldehyde	85	180 – 182	4.10
Derivative 4	4-Methoxybenzaldehyde	80	172 – 174	3.35

Mechanistic Workflow Visualization

The following diagram illustrates the logical progression from raw materials through the dynamic covalent mechanism to the final functional outcome.

Figure 1: Synthetic workflow and mechanistic rationale for metribuzin-derived acylhydrazones.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A new series of acylhydrazones derived from metribuzin with modulated herbicidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Advanced TLC Monitoring Strategies for the Stepwise Synthesis of 1,3,5-Triazine Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Technique: Thin-Layer Chromatography (TLC), Nucleophilic Aromatic Substitution ( SN​Ar )

Introduction: The Kinetics of Cyanuric Chloride Substitution

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, frequently utilized as a core pharmacophore in anticancer, antimicrobial, and herbicidal agents[1]. The most versatile method for synthesizing these derivatives begins with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).

The success of this synthesis relies entirely on exploiting the differential reactivity of the three chlorine atoms. Because the triazine ring is highly electron-deficient, the first nucleophilic aromatic substitution ( SN​Ar ) occurs rapidly at 0–5 °C[2]. However, as each chlorine atom is replaced by an electron-donating nucleophile (such as an amine), the electrophilicity of the triazine core drops significantly. Consequently, the second substitution requires room temperature (20–25 °C), and the third substitution demands elevated temperatures (60–100 °C)[3].

To prevent over-substitution and the formation of inseparable mixtures, Thin-Layer Chromatography (TLC) serves as a critical, self-validating gatekeeper. By tracking the polarity shifts of the intermediates, chemists can ensure each reaction step reaches completion before introducing the next nucleophile[4].

Experimental Workflow & Logical Relationships

The following diagram illustrates the logical progression of the stepwise SN​Ar reaction, mapping the thermodynamic requirements (temperature) to the corresponding TLC monitoring strategies.

Stepwise SNAr workflow of cyanuric chloride with corresponding TLC monitoring strategies.

Principles of TLC Monitoring in Triazine Synthesis

The Causality of Polarity Shifts

TLC separates compounds based on their affinity for a polar stationary phase (Silica gel 60 F254​ ) versus a mobile phase[5]. Cyanuric chloride is a highly non-polar molecule; it travels rapidly up the silica plate in non-polar solvents like hexane.

As chlorine atoms are sequentially replaced by amines or oxygen nucleophiles, the molecule gains hydrogen-bond donors (e.g., -NH groups) and its overall dipole moment increases. This causes the intermediate to interact more strongly with the acidic silanol groups on the silica gel. Therefore, the mobile phase must become increasingly polar to achieve an optimal retention factor ( Rf​ ) between 0.3 and 0.5[5]. If the solvent system is not adjusted, the highly polar di- and tri-substituted products will remain stuck at the baseline ( Rf​ = 0.0).

Quantitative Data: Solvent Systems and Rf​ Shifts

The table below summarizes the quantitative parameters required to monitor each stage of the synthesis.

Substitution Step	Intermediate Formed	Reaction Temp	Typical Time	Recommended TLC Solvent System	Expected Rf​ Value
Starting Mat.	Cyanuric Chloride	N/A	N/A	Hexane/EtOAc (9:1)	~0.80
Step 1	Mono-substituted	0–5 °C	2–4 h	Hexane/EtOAc (8:2 to 6:4)	0.40–0.60
Step 2	Di-substituted	20–25 °C	4–12 h	Hexane/EtOAc (1:1) or DCM/MeOH (98:2)	0.35–0.50
Step 3	Tri-substituted	60–100 °C	12–24 h	DCM/MeOH (95:5)	0.20–0.40

Step-by-Step Experimental Protocol

This protocol outlines a self-validating system: you must not proceed to the next thermal stage until TLC confirms the absolute consumption of the previous intermediate.

Phase 1: TLC Chamber Preparation

Causality: A saturated chamber ensures the gas phase is in equilibrium with the mobile phase, preventing solvent evaporation from the plate during development, which causes artificially high Rf​ values and band broadening[5].

• Cut Silica gel 60 F254​ aluminum-backed plates to the desired size.

• Prepare the Phase 1 solvent system: Hexane/Ethyl Acetate (9:1 v/v).

• Pour 0.5 cm of the solvent into a flat-bottomed TLC chamber.

• Insert a piece of filter paper against the back wall to act as a wick, cover with a lid, and allow 10 minutes for vapor saturation[5].

Phase 2: Mono-substitution (0–5 °C)

• Dissolve cyanuric chloride (1.0 eq) in anhydrous acetone or THF in a round-bottom flask. Note: Anhydrous conditions are mandatory to prevent hydrolysis of cyanuric chloride into cyanuric acid[1].

• Cool the solution to 0 °C using an ice-water bath.

• Add N,N-diisopropylethylamine (DIPEA) (1.1 eq). Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, preventing the protonation of the incoming amine, which would render it non-nucleophilic[3].

• Add the first nucleophile (1.0 eq) dropwise over 15 minutes.

• TLC Validation: After 2 hours, spot the reaction mixture alongside a pure cyanuric chloride reference. Develop in Hexane/EtOAc (9:1). The reaction is complete when the spot at Rf​ 0.8 disappears entirely, replaced by a new spot at Rf​ ~0.5.

Phase 3: Di-substitution (20–25 °C)

• To the crude mono-substituted mixture, add the second nucleophile (1.0 eq) and additional DIPEA (1.1 eq).

• Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 4–12 hours[3].

• TLC Validation: Change the TLC solvent system to Hexane/EtOAc (6:4). Spot the reaction mixture against the mono-substituted intermediate. Proceed only when the mono-adduct spot is fully consumed.

Phase 4: Tri-substitution (60–100 °C)

• Add the third nucleophile (1.5 eq to drive completion) and DIPEA (1.5 eq).

• Attach a reflux condenser and heat the mixture to 60–100 °C (depending on the solvent and nucleophile)[3].

• TLC Validation: Change the TLC solvent system to Dichloromethane/Methanol (95:5). The highly polar tri-substituted product will appear at Rf​ ~0.3.

Phase 5: Visualization Techniques

• UV Light (254 nm): The conjugated π -system of the 1,3,5-triazine ring absorbs strongly at 254 nm, appearing as dark purple spots against the green fluorescent background of the F254​ plate[5].

• Ninhydrin Stain: If using primary or secondary amines as nucleophiles, dip the developed TLC plate in a ninhydrin solution and heat. Unreacted amines will stain pink/purple, allowing you to verify if excess nucleophile remains in the mixture.

Troubleshooting & Optimization

• Issue: Severe streaking of spots on the TLC plate.

  • Causality: Basic amine substituents on the triazine ring interact strongly with the acidic silanol (-SiOH) groups on the silica gel, causing a continuous drag effect.

  • Solution: Add 1% Triethylamine (TEA) or aqueous ammonia to the mobile phase. The TEA acts as a sacrificial base, neutralizing the silanol groups and allowing the triazine derivative to elute as a tight, circular spot.

• Issue: Appearance of multiple unexpected spots during Step 1.

  • Causality: Inadequate temperature control. If the localized temperature exceeds 5 °C during the nucleophile addition, the mono-substituted product becomes sufficiently electrophilic to undergo a premature second substitution[4].

  • Solution: Ensure rigorous stirring, use a strict ice-salt bath, and add the nucleophile via a syringe pump to control the exothermic heat of the reaction.

References

• Title : Triazine Derivatives: Synthesis, Biological Activity, and Material Applications | Source : Benchchem | URL : 1

• Title : Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer | Source : MDPI | URL : 2

• Title : Protocol for synthesis of di- and tri-substituted s-triazine derivatives | Source : NIH | URL : 4

• Title : Thin Layer Chromatography (TLC) | Source : Delhi University (DU.ac.in) | URL : 5

• Title : Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5- Triazines via Cyanuric Chloride with Amino Groups | Source : ACS | URL : 3

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]

Advanced Application Note: 5-(Methylthio)tetrazoles as Versatile Synthons and Activators in Stereoselective Synthesis

Introduction

In the landscape of modern synthetic chemistry, 5-(methylthio)tetrazoles (MTTs) occupy a unique dual role. Depending on the substitution pattern at the N1 or N2 positions, these compounds function either as highly tunable structural synthons for the stereoselective construction of complex polycyclic frameworks, or as potent, acidic "turbo" activators in the stereospecific synthesis of oligonucleotides.

As a Senior Application Scientist, it is critical to look beyond the basic utility of a reagent and understand the causality behind its reactivity. The thioether moiety at the C5 position of the tetrazole ring fundamentally alters the molecule's electronic properties. It acts as an auxochrome to red-shift UV absorbance for photochemical applications, and as an electron-withdrawing group that finely tunes the pKa and nucleophilicity of the tetrazole ring for phosphoramidite activation[1]. This guide details the mechanistic rationale and validated protocols for both applications.

Part 1: Stereoselective Synthesis of Polycyclic Pyrazolines via Photoinduced 1,3-Dipolar Cycloaddition

Mechanistic Rationale & Causality

The intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition is a powerful method for the stereoselective synthesis of polycyclic pyrazolines. Traditionally, generating the reactive nitrile imine dipole via the photodenitrogenation of tetrazoles required an aryl substituent at the C5 position to ensure the molecule could absorb UV light at 254 nm. This severely limited the structural diversity of the resulting scaffolds.

By utilizing 2-alkyl-5-(methylthio)tetrazoles, chemists can bypass this limitation. The lone pairs on the sulfur atom conjugate with the tetrazole π-system. This auxochromic effect dramatically increases the molar absorptivity ( ϵ ) at 254 nm, enabling highly efficient photolysis without the need for an aryl chromophore. Once irradiated, the tetrazole extrudes nitrogen gas to form a transient nitrile imine, which immediately undergoes a stereoselective intramolecular [3+2] cycloaddition with a tethered unactivated alkene. This platform has been successfully applied to the concise total syntheses of alkaloid natural products such as ( ± )-newbouldine and withasomnine.

Quantitative Data: Electronic Influence of the C5-Substituent

The necessity of the methylthio group is clearly demonstrated by comparing the UV absorbance of various tetrazole derivatives at 254 nm. The table below illustrates how the thioether linkage provides the necessary electronic transition for successful photolysis.

Substrate	Molar Absorptivity ( ϵ254​ , M⁻¹ cm⁻¹)	Photochemical Reactivity
5-phenyltetrazole	8670	High (Standard Aryl System)
5-(benzylthio)tetrazole	3080	High
5-(methylthio)tetrazole	2520	High (Optimal Aliphatic System)
5-(carboethoxy)tetrazole	72.6	Low/Moderate
5-methyltetrazole	4.89	Unreactive at 254 nm

Experimental Protocol: Photoinduced Cycloaddition

Self-Validating System: This protocol incorporates rigorous degassing to prevent triplet oxygen from quenching the excited state or causing photo-oxidation, ensuring reproducible yields.

• Substrate Preparation: Dissolve the purified 2-alkyl-5-(methylthio)tetrazole substrate in anhydrous, HPLC-grade solvent (e.g., acetonitrile or benzene) to a final concentration of 1.25 mM.

• Degassing (Critical Step): Transfer the solution to a quartz reaction vessel. Causality: Standard borosilicate glass absorbs heavily at 254 nm; quartz is mandatory for photon transmission. Sparge the solution with ultra-pure Argon for 15–20 minutes to remove dissolved oxygen.

• Irradiation: Seal the quartz vessel under an Argon atmosphere. Irradiate the solution using a low-pressure mercury lamp ( λ = 254 nm) at ambient temperature.

• In-Process Monitoring: Monitor the reaction via LC-MS or TLC. The photodenitrogenation is typically complete within 2 to 4 hours. The disappearance of the starting material UV trace validates the complete extrusion of N₂.

• Workup & Isolation: Concentrate the reaction mixture under reduced pressure. Purify the resulting polycyclic pyrazoline via flash column chromatography (silica gel) to isolate the stereoselective product.

Workflow of photoinduced intramolecular nitrile imine-alkene 1,3-dipolar cycloaddition.

Part 2: 5-(Methylthio)-1H-tetrazole as a "Turbo" Activator in Phosphoramidite Coupling

Mechanistic Rationale & Causality

In solid-phase oligonucleotide synthesis, the coupling step must proceed with near-quantitative yield (>99%) to prevent the accumulation of n-1 deletion sequences. The most critical reagent in this step is the activator. While 1H-tetrazole (pKa 4.89) is the historical standard, it is often insufficiently acidic to rapidly activate sterically hindered monomers, such as 2'-O-TBDMS protected RNA phosphoramidites[1],[2].

5-(Methylthio)-1H-tetrazole (MTT) resolves this bottleneck. The electron-withdrawing methylthio group lowers the pKa of the tetrazole ring to approximately 4.28[1]. Causality: This finely tuned acidity accelerates the protonation of the diisopropylamino leaving group on the phosphoramidite without being so acidic that it causes premature detritylation of the 5'-DMT protecting group[2]. Following protonation, the resulting methylthiotetrazolide anion acts as an exceptionally potent nucleophile, displacing the amine to form a highly reactive tetrazolyl phosphite intermediate. This intermediate guarantees rapid, stereospecific nucleophilic attack by the 5'-hydroxyl group of the growing oligonucleotide chain[3],[4].

Experimental Protocol: Automated Phosphoramidite Coupling

Self-Validating System: The phosphoramidite intermediate is exquisitely sensitive to moisture. This protocol relies on strict anhydrous controls (<10 ppm water) to prevent irreversible hydrolysis of the activated monomer.

• Reagent Preparation: Prepare a 0.25 M solution of [3] in anhydrous acetonitrile. Store over activated 3Å molecular sieves for 24 hours prior to use to ensure water content is strictly <10 ppm.

• Monomer Delivery: On an automated DNA/RNA synthesizer, co-deliver the phosphoramidite monomer (0.1 M in anhydrous acetonitrile) and the 0.25 M MTT activator solution to the solid support column containing the growing oligonucleotide chain.

• Activation & Coupling (The Reaction): Allow the reagents to incubate on the column. For standard DNA synthesis, a coupling time of 60 seconds is sufficient. For sterically hindered RNA monomers (e.g., TBDMS or TOM protected), extend the coupling time to 3–5 minutes to ensure >99% stereospecific linkage formation[1].

• Wash & Oxidation: Flush the column thoroughly with anhydrous acetonitrile to remove excess activator and unreacted monomer. Proceed immediately to the iodine-based oxidation step to convert the unstable phosphite triester to the stable phosphate triester.

Mechanism of 5-(methylthio)tetrazole-mediated phosphoramidite activation and coupling.

References

• Title: 5-(Methylthio)tetrazoles as versatile synthons in the stereoselective synthesis of polycyclic pyrazolines via photoinduced intramolecular nitrile imine–alkene 1,3-dipolar cycloaddition Source: Chemical Science (RSC Publishing), 2014, 5, 2407-2415. URL: [Link]

• Title: Glen Report 16.23: Activators, Columns and Plates Source: Glen Research URL: [Link]

• Title: Glen Report 10.11 - DCI - A Logical Alternative Activator Source: Glen Research URL: [Link]

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. 5-(甲硫基)-1H-四唑 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Improving the yield of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one synthesis

Technical Support Center: Troubleshooting & FAQs for the Synthesis of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one

Welcome to the Technical Support Center for heterocyclic synthesis. This guide is specifically designed for researchers and drug development professionals synthesizing 5-(methylthio)-2,3-dihydro-1,2,4-triazin-3-one (often referred to as 3-oxo-5-methylthio-1,2,4-triazine). This compound is a critical intermediate in the development of nucleoside analogs (e.g., decitabine derivatives) and agrochemicals.

The S-methylation of 5-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-3-one is a classic transformation, but it is notoriously prone to regioselectivity issues (N- vs. S-alkylation) and nucleophilic degradation[1]. This guide provides field-proven methodologies, mechanistic causality, and troubleshooting protocols to ensure high-yield, self-validating synthetic workflows.

Mechanistic Overview & Reaction Pathway

To optimize your yield, you must first understand the competing chemical pathways. The starting material exhibits lactam-lactim and thione-thiol tautomerism[2]. Upon deprotonation, the resulting thiolate is a highly polarizable, "soft" nucleophile. According to Pearson’s Hard-Soft Acid-Base (HSAB) theory, this soft thiolate reacts kinetically with the soft electrophile, Methyl Iodide (MeI), to form the desired S-methylated product.

However, the 1,2,4-triazine ring contains multiple nitrogen atoms. If the reaction is pushed thermodynamically (higher temperatures) or if excess methylating agent is present, N-alkylation occurs. Furthermore, the newly formed -SMe group is electron-deficient and highly susceptible to nucleophilic aromatic substitution ( SN​Ar ) by hydroxide ions, leading to hydrolysis back to a 3,5-dione[1].

Reaction pathway of 5-thioxo-1,2,4-triazin-3-one methylation and common side reactions.

Quantitative Data: Optimization of Methylation Conditions

The following table summarizes the empirical data derived from varying reaction parameters. Strict stoichiometric and temperature controls are the primary drivers of regioselectivity.

Base (eq)	Solvent	Temp (°C)	MeI (eq)	S-Methyl Yield (%)	N-Methyl Byproduct (%)	Hydrolysis (%)
NaOH (1.0)	EtOH / H₂O	0–5	1.05	89.5	< 1.5	< 1.0
NaOH (1.5)	EtOH / H₂O	25	1.50	62.0	18.5	12.0
K₂CO₃ (1.5)	DMF	25	1.20	74.5	21.0	< 1.0
Et₃N (1.2)	DCM	25	1.10	41.0	4.5	0.0 (50% Unreacted)

Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. By monitoring pH and temperature at specific checkpoints, you eliminate the guesswork that typically leads to batch failures.

Step 1: Preparation & Degassing Suspend 5-thioxo-2,3,4,5-tetrahydro-1,2,4-triazin-3-one (10.0 mmol) in 30 mL of a 1:1 mixture of absolute ethanol and deionized water. Sparge the solvent with nitrogen for 15 minutes. Causality: Degassing displaces dissolved oxygen, preventing the alkaline-catalyzed oxidative dimerization of the thione into an insoluble disulfide.

Step 2: Selective Deprotonation Cool the suspension to 0–5 °C using an ice-water bath. Slowly add an aqueous solution of NaOH (10.0 mmol, 1.0 M) dropwise over 10 minutes. Stir until the solid fully dissolves into a clear, pale-yellow solution. Self-Validation Check: Use pH paper. The pH should be ~10.5–11.0. If it exceeds 11.5, you have excess hydroxide, which will cause downstream hydrolysis[3].

Step 3: Kinetic Alkylation While strictly maintaining the internal temperature below 5 °C, add Methyl Iodide (MeI) (10.5 mmol, 1.05 eq) dropwise. Seal the flask under nitrogen and stir vigorously for 2 to 3 hours at 0–5 °C. Causality: The low temperature kinetically traps the reaction at the S-alkylation stage. MeI is kept at a strict 1.05 eq to starve the reaction of electrophiles before N-alkylation can initiate.

Step 4: Quenching & Isolation Monitor via TLC (Eluent: DCM/MeOH 9:1). Once the starting material is consumed, immediately adjust the pH to 6.5–7.0 using 1.0 M HCl. Causality: Neutralization immediately halts the hydroxide-mediated SN​Ar hydrolysis of the newly formed -SMe group. Concentrate the mixture under reduced pressure (bath temp < 30 °C) to remove ethanol. Filter the resulting precipitate, wash with ice-cold water (2 x 10 mL), and dry under vacuum at 40 °C.

Troubleshooting & FAQs

Q1: My LC-MS shows a significant amount of N-methylated byproducts (M+14 or M+28 mass shifts). How do I stop this? A: The triazine ring has multiple nitrogen atoms (N2, N4) that act as competing nucleophiles. Although sulfur is softer and kinetically favors alkylation, excess methylating agent or temperatures above 10 °C provide the activation energy required for thermodynamic N-alkylation. Actionable Fix: Recalibrate your MeI dosing to exactly 1.0-1.05 equivalents. Ensure your cooling bath maintains the internal flask temperature below 5 °C for the entire duration of the MeI addition and subsequent stirring.

Q2: My product yield is low, and I am isolating 1,2,4-triazine-3,5-dione instead. What happened? A: You are experiencing nucleophilic aromatic substitution ( SN​Ar ). The 5-methylthio group on the electron-deficient 1,2,4-triazine ring is a highly activated leaving group. If the pH is too high during the reaction, or if the reaction is left in an alkaline state during workup, hydroxide ions will attack the C5 position, displacing the methylthio group to form the 3,5-dione[1]. Actionable Fix: Do not use excess NaOH (stick to 1.0 eq). Most importantly, quench the reaction by neutralizing to pH 6.5-7.0 with dilute HCl immediately after TLC indicates the consumption of the starting material.

Q3: Can I use Methyl Bromide or Dimethyl Sulfate instead of Methyl Iodide for scale-up? A: Yes. Methyl bromide is actually the industry standard for large-scale thiol methylations of triazines (such as in the synthesis of the herbicide Metribuzin) because of its lower cost and favorable atom economy[3]. However, it is a gas at room temperature and requires pressurized, sealed reactors. Dimethyl sulfate is a viable liquid alternative but is highly toxic and requires a more rigorous basic quench to destroy unreacted reagent, which risks hydrolyzing your product. For bench-scale precision, MeI remains the superior choice.

Q4: My starting material isn't dissolving completely upon adding NaOH, and the solution is turning cloudy/white. Why? A: This usually indicates oxidation. 5-thioxo-triazines are highly prone to oxidation in alkaline solutions when exposed to atmospheric oxygen, forming insoluble disulfide dimers. Actionable Fix: Ensure your solvents are thoroughly degassed (sparged with nitrogen or argon) prior to adding the base, and maintain an inert atmosphere throughout the deprotonation step.

References

• Just, G., & Ouellet, R. (1976). "C-Nucleosides and related compounds. VIII. Synthesis of 5-(4-bromostyryl)-3-thioxo-1,2,4-triazin-5-one derivatives". Canadian Journal of Chemistry, 54(18), 2925-2931. URL: [Link]

• Neunhoeffer, H. (1996). "Product Subclass 3: 1,3,5-Triazines and Phosphorus Analogues". Science of Synthesis, Thieme Chemistry. URL: [Link]

• Puhl, R. J., et al. (1984). "Thiol methylation process-reaction, recycle and regeneration of methyl bromide". U.S. Patent No. 4,435,568.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. US4435568A - Thiol methylation process-reaction, recycle and regeneration of methyl bromide - Google Patents [patents.google.com]

Technical Support Center: 1,2,4-Triazin-3-one Synthesis &amp; Troubleshooting

Welcome to the Advanced Technical Support Center for the synthesis of 1,2,4-triazin-3-one derivatives. As a Senior Application Scientist, I have designed this portal to help researchers, chemists, and drug development professionals navigate the complex mechanistic landscape of triazine cyclization.

The synthesis of 1,2,4-triazin-3-ones typically relies on the condensation of an α-dicarbonyl compound with a semicarbazide, followed by an intramolecular ring closure[1]. While this pathway is robust, the highly functionalized nature of the intermediates makes them susceptible to competing side reactions, including regioisomerization, incomplete cyclization, and hydrolytic ring-opening[2].

Mechanistic Overview & Pathway Visualization

Understanding the causality behind side reactions requires mapping the kinetic and thermodynamic pathways of the condensation-cyclization sequence. The diagram below illustrates the primary synthetic route alongside the most common parasitic side reactions.

Reaction pathway of 1,2,4-triazin-3-one synthesis and major side reactions.

Troubleshooting Guides

Issue 1: Formation of Regioisomeric Mixtures

Question: My reaction with an unsymmetrical α-dicarbonyl is producing a difficult-to-separate mixture of 3,5- and 3,6-disubstituted 1,2,4-triazin-3-ones. How can I control the regioselectivity?

Causality & Solution: Regioisomer formation is the most frequently encountered side reaction when using unsymmetrical α-dicarbonyls[2]. This occurs because the terminal nitrogen of the semicarbazide can attack either of the two non-equivalent carbonyl groups. The regioselectivity is strictly governed by the electronic and steric properties of the substrates.

• Electronic Control: The more electrophilic carbonyl group will preferentially react with the terminal nitrogen of the semicarbazide. You can dictate the attack by placing electron-withdrawing groups adjacent to the target carbonyl to increase its electrophilicity[2].

• pH Modulation: The pH of the reaction medium dictates the protonation state of both the semicarbazide and the dicarbonyl. Maintaining a weakly acidic to neutral pH (pH 4–6) ensures the semicarbazide remains nucleophilic while adequately activating the carbonyl[2].

Issue 2: Incomplete Cyclization (Reaction Stalling)

Question: My LC-MS shows that the reaction stalls at the semicarbazone intermediate, and extending the reflux time only leads to decomposition. How do I force the ring closure?

Causality & Solution: The initial condensation to form the semicarbazone is relatively rapid, but the subsequent intramolecular cyclization requires overcoming a higher activation energy barrier. If the reaction stalls, the nucleophilicity of the internal nitrogen is likely insufficient under the current conditions.

• Catalytic Intervention: Switch the reaction environment. While the initial condensation benefits from mild acid, the cyclization is often accelerated by basic conditions. Adding a catalytic amount of a base (e.g., NaOEt in ethylene glycol or KOH in methanol) deprotonates the intermediate, dramatically increasing its nucleophilicity and driving the ring closure.

Issue 3: Hydrolytic Ring-Opening

Question: I am observing a significant loss of yield during the workup phase, accompanied by the appearance of highly polar degradation products. What is happening?

Causality & Solution: The 1,2,4-triazine ring is a highly π-deficient heterocycle, making every carbon atom in the ring susceptible to nucleophilic attack[3]. Under strongly acidic or basic aqueous workup conditions, the triazine ring undergoes hydrolysis, leading to ring-opening and irreversible degradation[2][4].

• Anhydrous Workup: Perform workups under anhydrous conditions whenever possible. If an aqueous wash is mandatory, ensure the reaction mixture is strictly neutralized to pH 7.0 prior to extraction, and avoid prolonged exposure to the aqueous phase[2].

Issue 4: N-Demethylation During Reductive Cyclization

Question: When using zinc and ammonium chloride to cyclize an N1-methyl hydrazone precursor, I am losing the methyl group. How can this be prevented?

Causality & Solution: Reductive cyclization conditions (such as Zn/NH₄Cl) can inadvertently cleave N-alkyl bonds. Demethylation at the N1 position is a well-documented and significant side reaction under these specific reductive environments[5].

• Optimization: Varying the reaction time and temperature can minimize this cleavage, though it is difficult to suppress entirely[5]. For N-alkylated derivatives, it is highly recommended to utilize standard base-catalyzed cyclization methods rather than reductive pathways.

Self-Validating Experimental Protocol

The following protocol for the synthesis of 3,6-disubstituted 1,2,4-triazin-3-ones is designed as a self-validating system. Each critical step includes a built-in analytical checkpoint to ensure the reaction is proceeding on the correct mechanistic trajectory.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the α-dicarbonyl compound (1.0 eq) in anhydrous ethanol.

• pH-Controlled Condensation: Add semicarbazide hydrochloride (1.1 eq) and sodium acetate (1.1 eq) to the solution.

  • Self-Validation Checkpoint 1: Verify the pH of the solution is between 4.5 and 5.5. If the pH is too low, the semicarbazide will be fully protonated and unreactive; if too high, self-condensation of the semicarbazide will occur[2].

• Intermediate Formation: Heat the mixture to a gentle reflux for 2–4 hours.

  • Self-Validation Checkpoint 2: Monitor via TLC or LC-MS. The complete consumption of the α-dicarbonyl and the appearance of the semicarbazone intermediate mass confirms successful condensation[2].

• Base-Catalyzed Cyclization: Once the intermediate is fully formed, add a catalytic amount of potassium carbonate (0.1 eq) to the reaction mixture and continue refluxing for an additional 4–12 hours[1].

• Isolation & Structural Confirmation: Cool the mixture to room temperature, neutralize carefully with dilute acetic acid, and remove the solvent under reduced pressure[2].

  • Self-Validation Checkpoint 3 (Spectroscopic): Analyze the crude product via IR spectroscopy. The complete disappearance of the acyclic ketone C=O stretch (~1680-1700 cm⁻¹) and the presence of cyclic amide bands confirm successful ring closure without relying solely on mass spectrometry.

Quantitative Data: Side Reaction Impact Matrix

The table below summarizes the quantitative impact of common side reactions on the overall yield of 1,2,4-triazin-3-one derivatives, alongside targeted mitigation strategies.

Reaction Condition / Substrate	Primary Side Reaction	Typical Yield Loss	Mitigation Strategy
Unsymmetrical α-dicarbonyl	Regioisomer formation (e.g., 5-oxo vs 3-oxo)	30% – 50%	Modulate substrate electronics; maintain pH 4-6[2].
Strong Acidic/Basic Workup	Hydrolytic ring-opening	15% – 40%	Neutralize to pH 7.0 prior to aqueous extraction[2][4].
Prolonged Reflux (>24h)	Semicarbazide self-condensation / decomposition	10% – 20%	Use freshly prepared reagents; monitor strictly via LC-MS[2].
Reductive Cyclization (Zn/NH₄Cl)	N1-Demethylation / Dealkylation	20% – 35%	Switch to base-catalyzed cyclization or reduce temperature[5].

Frequently Asked Questions (FAQs)

Q: Can I use thiosemicarbazide instead of semicarbazide in this protocol? A: Yes. Substituting semicarbazide with thiosemicarbazide will yield 1,2,4-triazine-3-thiones. These thione derivatives are highly valuable intermediates and can be subsequently converted to the corresponding 3-ones via basic hydrolysis (e.g., warming in aqueous NaOH) or oxidative desulfurization[6].

Q: How can I definitively differentiate between the 3,5-disubstituted and 3,6-disubstituted regioisomers? A: Mass spectrometry alone is insufficient as the isomers are isobaric. A combination of advanced spectroscopic techniques is essential for accurate structure elucidation[2]. 2D NMR (specifically HMBC and HSQC) is the gold standard, as the ¹³C chemical shifts of the triazine ring carbons vary significantly depending on their proximity to the substituents. X-ray crystallography should be used for absolute confirmation if the products are crystalline.

Q: My semicarbazide reagent is old. Will this affect the reaction? A: Yes. Semicarbazides and amidrazones are prone to instability and can undergo self-condensation or decomposition over time, especially when exposed to moisture or elevated temperatures. It is highly advisable to use freshly prepared or newly purchased, properly stored reagents to prevent baseline yield depression[2].

References

• Benchchem. "Common side reactions in the synthesis of 3,6-disubstituted 1,2,4-triazines." Benchchem. 2

• Scientific Research Publishing. "Synthesis of Fluorinated Heterobicyclic Nitrogen Systems Containing 1,2,4-Triazine Moiety as CDK2 Inhibition Agents." SCIRP. 6

• Electronics and Books. "Synthesis of aryl-1,2,4-triazine-3,5-diones as antagonists of the gonadotropin-releasing hormone receptor." Bioorganic & Medicinal Chemistry Letters.

• Google Patents. "Method of producing triazine derivatives (EP0737672A2)." Google Patents. 1

• Benchchem. "troubleshooting common side reactions in 1,2,4-triazine." Benchchem. 4

• NIH. "A New Route to Substituted Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-diones." PMC. 5

• ResearchGate. "Recent Advances in the Chemistry of 1,2,4-Triazines." ResearchGate. 3

Sources

• 1. EP0737672A2 - Method of producing triazine derivatives - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A New Route to Substituted Pyrimido[5,4-e]-1,2,4-triazine-5,7(1H,6H)-diones and Facile Extension to 5,7(6H,8H) Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Fluorinated Heterobicyclic Nitrogen Systems Containing 1,2,4-Triazine Moiety as CDK2 Inhibition Agents [scirp.org]

Technical Support Center: Purification of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one

From the Application Scientist’s Desk: Welcome to the Technical Support Center. As drug development professionals, you understand that the purity of early-stage intermediates dictates the success of downstream active pharmaceutical ingredient (API) synthesis.

5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one (CAS 57360-30-2) is a highly versatile heterocyclic building block[1]. However, purifying this compound via recrystallization presents unique challenges: its amphiphilic nature (a polar triazinone core paired with a lipophilic methylthio group) causes erratic solubility, and the C-5 position is highly susceptible to nucleophilic attack[2].

This guide provides a causality-driven, self-validating protocol designed to maximize yield while preventing thermal degradation and polymorphic instability[3].

Physicochemical Data Matrix

Before initiating the workflow, verify your crude material against the baseline parameters outlined in Table 1.

Parameter	Specification / Data
Chemical Name	5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one
CAS Registry Number	57360-30-2[1]
Molecular Formula	C₄H₅N₃OS[1]
Molecular Weight	143.17 g/mol [1]
Solubility Profile	Soluble in hot EtOH, MeOH, DMSO; sparingly soluble in cold H₂O.
Key Vulnerability	Thermal hydrolysis of the -SCH₃ group at temperatures >70°C[2].

Standard Operating Procedure: Solvent-Mediated Recrystallization

This protocol utilizes a binary solvent system (Ethanol/Water) to balance the solubility of the polar core and the non-polar thioether[3].

Step 1: Matrix Dissolution

• Action: Suspend the crude compound in a 1:1 (v/v) mixture of Ethanol and Deionized Water (approx. 10 mL per gram of crude). Heat gently to 60–65°C under continuous stirring.

• Causality: The 1:1 ratio provides the exact dielectric constant needed to dissolve the compound. Keeping the temperature strictly below 70°C prevents the nucleophilic hydrolysis of the methylthio group[2].

Step 2: Decolorization & Matrix Scavenging

• Action: Once dissolved, add 5% w/w activated carbon. Stir for exactly 10 minutes under an inert nitrogen atmosphere.

• Causality: Activated carbon adsorbs high-molecular-weight polymeric byproducts and oxidized sulfur species. The N₂ atmosphere prevents further oxidation of the thioether during heating.

Step 3: Hot Filtration

• Action: Rapidly filter the hot suspension through a pre-heated Celite pad into a clean, warmed receiving flask.

• Causality: Pre-heating the filtration apparatus prevents premature crystallization (fouling) in the funnel stem, ensuring maximum recovery of the mother liquor.

Step 4: Controlled Nucleation (Cooling)

• Action: Allow the filtrate to cool to room temperature at a controlled rate of 1–2°C per minute. Once at 25°C, transfer to an ice bath (0–5°C) for 2 hours.

• Causality: Slow cooling promotes the thermodynamic formation of a highly ordered, stable crystal lattice, effectively excluding matrix impurities[3]. Rapid crash-cooling traps impurities within the crystal defects.

Step 5: Isolation & Self-Validation

• Action: Isolate the crystals via vacuum filtration. Wash the filter cake with ice-cold 30% Ethanol/Water. Dry in a vacuum oven at 45°C until constant weight.

• Self-Validating Check: Pull a 0.5 mL aliquot of the mother liquor. Run a TLC/HPLC against the isolated crystals. The mother liquor should be highly enriched in impurities, while the crystals should show >98% purity.

Workflow for the recrystallization of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one.

Troubleshooting Terminal & FAQs

Q1: My product is "oiling out" (forming a liquid layer) instead of crystallizing. How do I fix this? A: Oiling out (liquid-liquid phase separation) occurs when the compound's melting point is depressed below the solution's temperature due to a high impurity load, or when the solvent matrix is overly saturated[3].

• The Fix: Reheat the mixture until the oil completely redissolves. Add 10–20% more absolute ethanol to increase the solubility threshold. Cool the solution much slower and introduce a pure "seed crystal" at 40°C. Seeding provides a physical nucleation site, forcing the thermodynamic preference toward crystalline lattice formation rather than phase separation.

Q2: During the heating step, the solution developed a foul, cabbage-like odor, and my final yield dropped significantly. What happened? A: You exceeded the thermal threshold of the compound. The C-5 position of the 1,2,4-triazine ring is highly electron-deficient. In hot aqueous environments (>70°C), water acts as a nucleophile, cleaving the thioether bond[2]. This hydrolysis releases methanethiol (MeSH) gas—responsible for the foul odor—and degrades your API intermediate into 1,2,4-triazine-3,5-dione.

• The Fix: Strictly monitor your internal flask temperature. Never exceed 65°C, and minimize the total time the compound spends in the hot aqueous solvent.

Thermal hydrolysis pathway of the methylthio group during prolonged aqueous heating.

Q3: HPLC analysis shows contamination with unreacted S-methylating agents (e.g., methyl iodide). How do I clear this? A: Alkylating agents are highly lipophilic and can co-precipitate onto the surface of your crystals if the final wash is too polar.

• The Fix: Your cold wash step was insufficient. Reslurry the crystals in a solvent where the triazinone is insoluble but the alkylating agent is highly soluble. A rapid wash with ice-cold hexanes or a slightly higher ratio of cold ethanol (e.g., 50% EtOH/H₂O) will strip these lipophilic impurities from the crystal surface without dissolving your product.

Q4: The final crystals have a pale yellow tint despite the activated carbon step. Is this acceptable? A: Yes, usually. Triazinones often exhibit a pale yellow tint due to extended electron conjugation across the heterocyclic ring and the sulfur atom[1]. If your HPLC purity is >98% and the melting point is sharp, the color is inherent to the specific polymorphic crystal packing[3]. If the color is dark brown, it indicates sulfur oxidation; repeat the recrystallization using fresh activated carbon under a strict nitrogen blanket.

References

• ChemBK. "57360-30-2 - 1,2,4-Triazin-3(2H)-one,5-(methylthio)-". Available at:[Link]

• Chopra, D., et al. "Exploring polymorphism by solvent mediation in potentially active herbicide Metribuzin: A subtle interplay of weak intermolecular interactions." CrystEngComm, ResearchGate. Available at: [Link]

• Ukrainica Bioorganica Acta. "Solution phase combinatorial synthesis of a diverse library of 2 aminopyrimidinones and their 6 aza analogs". Available at:[Link]

Sources

• 1. chembk.com [chembk.com]
• 2. bioorganica.org.ua [bioorganica.org.ua]
• 3. researchgate.net [researchgate.net]

Optimization of reaction conditions for S-methylation of triazinones

Welcome to the Technical Support Center for heterocyclic functionalization. As a Senior Application Scientist, I have designed this guide to address the critical challenges surrounding the S-methylation of triazinones (such as 3-mercapto-1,2,4-triazin-5-ones and 2-thioxo-1,3,5-triazin-4-ones). This transformation is a pivotal step in the synthesis of purine isosteres like 5-aza-isoguanines (1)[1] and commercial agrochemicals such as the herbicide hexazinone (2)[2].

Below, you will find mechanistic workflows, self-validating experimental protocols, quantitative optimization data, and a targeted FAQ to troubleshoot regioselectivity issues.

Mechanistic Workflow & Regioselectivity

The primary challenge in this reaction is controlling regioselectivity (S-alkylation vs. N-alkylation). The pathway is governed by Hard-Soft Acid-Base (HSAB) theory. Sulfur acts as a large, polarizable "soft" nucleophile, making S-alkylation the kinetically favored pathway when paired with "soft" electrophiles at low temperatures.

Reaction workflow for S-methylation of triazinones highlighting regioselectivity.

Validated Experimental Protocols

Protocol A: Lab-Scale S-Methylation (Kinetic Control)

Objective: Achieve >95% regioselectivity for the S-methylated triazinone over the N-methylated byproduct. Causality & Design: By strictly controlling the stoichiometry of the base (1.05 equivalents), we selectively deprotonate the thiol tautomer without forming the highly reactive, less selective dianion. Maintaining the temperature below 10 °C ensures the reaction remains under kinetic control, favoring the lower activation energy pathway to the S-alkylated product.

• Substrate Suspension: Suspend 1.0 equivalent of the mercaptotriazinone precursor in a 1:1 mixture of Tetrahydrofuran (THF) and Water (10 mL/g of substrate).

  • Self-Validation: Complete dissolution is not required initially; the suspension will clear as the sodium salt forms.

• Controlled Deprotonation: Cool the reactor to 0–5 °C using an ice bath. Dropwise, add 1.05 equivalents of 2N aqueous NaOH. Stir for 30 minutes.

  • Self-Validation: The mixture will transition to a clear solution, confirming complete thiolate anion formation.

• Electrophile Addition: Slowly add 1.1 equivalents of Methyl Iodide (MeI) over 15 minutes, strictly maintaining the internal temperature below 10 °C.

• In-Process Control (IPC): Remove the ice bath and stir at 20–25 °C for 2 hours. Pull a 50 µL aliquot, quench in 1 mL acetonitrile, and analyze via LC-MS.

  • Self-Validation: The reaction is complete when the starting material peak (M-H) is <1% and the S:N ratio is >95:5.

• Isolation: Concentrate the THF under reduced pressure. Dilute the aqueous residue with ice-cold water (5 mL/g) to precipitate the product. Filter, wash with cold water, and dry under vacuum at 40 °C.

Protocol B: Scale-Up S-Methylation using Methyl Chloride (Finkelstein-Assisted)

Objective: Replace highly toxic, expensive MeI with gaseous Methyl Chloride (MeCl) for pilot-scale production while maintaining regioselectivity. Causality & Design: MeCl is a "harder" and weaker electrophile than MeI. Using it directly requires high temperatures that ruin S-selectivity. By introducing catalytic Sodium Iodide (NaI), we leverage an in situ Finkelstein reaction. The iodide continuously displaces the chloride to form transient MeI, which rapidly reacts with the thiolate. This maintains a low, steady-state concentration of the soft electrophile, ensuring kinetic S-alkylation at moderate temperatures (3)[3].

• Catalyst Preparation: In a pressure-rated vessel, dissolve 1.0 equivalent of mercaptotriazinone, 1.05 equivalents of NaOH (50% w/w aqueous), and 0.2 equivalents of NaI in water (5 mL/g).

• Pressurization: Seal the vessel, stir aggressively, and heat to 35 °C. Introduce MeCl gas until a constant overpressure of 15–20 psi is achieved.

• Reaction Monitoring: Maintain 35 °C and 15 psi.

  • Self-Validation: Monitor the pressure drop; the reaction is complete when MeCl consumption ceases (typically 7–10 hours).

• Product Recovery: Cool the reactor to 10 °C and vent residual MeCl through a scrubber. The S-methylated product will precipitate as a crystalline solid. Filter and wash with cold water. The NaI remains in the aqueous filtrate and can be recycled for subsequent batches.

Optimization Data & Condition Matrix

The following table summarizes the quantitative impact of varying reaction conditions on yield and regioselectivity during optimization:

Base (Equiv)	Solvent System	Alkylating Agent	Temp (°C)	Additive	Yield (%)	Regioselectivity (S:N)
NaOH (1.05)	THF / H₂O	MeI (1.1 eq)	0–25	None	88	> 95:5
KOH (2.00)	Methanol	MeI (2.0 eq)	65	None	42	60:40
NaOH (1.05)	Water	MeCl (1.2 eq)	35	NaI (0.2 eq)	90	> 98:2
NaOMe (1.05)	DMF	Me₂SO₄ (1.1 eq)	0–5	None	85	90:10

Troubleshooting Guides & FAQs

Q1: Why am I observing significant N-methylation instead of the desired S-methylation? A1: N-methylation occurs when thermodynamic control overtakes kinetic control. According to HSAB theory, sulfur is a "soft" nucleophile and reacts rapidly with "soft" electrophiles like MeI at lower temperatures (kinetic control). Nitrogen is a "harder" nucleophile. If you use excess base (forming a highly reactive dianion), high temperatures, or prolonged reaction times, the reaction is pushed toward the thermodynamic N-methyl product. Solution: Strictly limit your base to 1.0–1.05 equivalents, maintain temperatures below 25 °C, and avoid hard electrophiles if possible.

Q2: Methyl iodide is highly toxic and expensive for scale-up. Can I efficiently use methyl chloride (MeCl)? A2: Yes. However, MeCl alone requires harsh conditions that ruin regioselectivity. To optimize this, use a Finkelstein-type in situ catalysis by adding catalytic Sodium Iodide (NaI) or Potassium Iodide (KI) (0.1–0.5 equivalents). The iodide displaces the chloride to form MeI transiently, which rapidly reacts with the thiolate. This keeps the effective MeI concentration low but reactive, ensuring high S-selectivity and excellent yields at mild temperatures (~35 °C) (3)[3].

Q3: How does microwave irradiation impact the S-methylation of triazinones? A3: Microwave-assisted synthesis drastically reduces reaction times (from hours to minutes) while maintaining high yields. For instance, in the synthesis of pyrazolo[1,5-a][1,3,5]triazines, sequential one-pot microwave heating provides uniform dielectric heating. This avoids the localized thermal spikes found in conventional heating mantles that typically promote undesired N-alkylation, allowing for clean S-methylation (4)[4].

Q4: My starting material has poor solubility in aqueous systems. What are the best alternative solvent systems? A4: While aqueous NaOH/MeOH is standard, for highly lipophilic triazinones, using THF with sodium ethoxide or DMF with potassium carbonate provides excellent solubility. However, when using aprotic polar solvents like DMF, strict temperature control (0–5 °C) is critical. In aprotic solvents, the thiolate anion is unsolvated and highly reactive, which significantly increases the risk of N-alkylation if the temperature is allowed to rise.

References

• Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][1,3,5]triazines . Source: MDPI. URL: 4

• Development of an optimized process for the production of hexazinone . Source: UJ Content. URL: 2

• Thiol methylation with methyl chloride (US3905973A) . Source: Google Patents. URL: 3

• Fused Heterocyclic Systems with an s-Triazine Ring. 34. Development of a Practical Approach for the Synthesis of 5-Aza-isoguanines . Source: PMC / NIH. URL: 1

Sources

• 1. Fused Heterocyclic Systems with an s-Triazine Ring. 34. Development of a Practical Approach for the Synthesis of 5-Aza-isoguanines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 3. US3905973A - Thiol methylation with methyl chloride - Google Patents [patents.google.com]
• 4. Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][1,3,5]triazines [mdpi.com]

Technical Support Center: Troubleshooting HPLC Separation of 1,2,4-Triazine Isomers

Answering the user's request.

Welcome to the technical support resource for the High-Performance Liquid Chromatography (HPLC) separation of 1,2,4-triazine isomers. This guide is structured to assist researchers, analytical scientists, and drug development professionals in diagnosing and resolving common and complex challenges encountered during the chromatographic analysis of these structurally similar compounds. The inherent difficulty in separating positional isomers of 1,2,4-triazines, which often exhibit nearly identical physicochemical properties, demands a systematic and well-informed troubleshooting approach.[1] This document provides in-depth, experience-based solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses the most pressing issues encountered during the separation of 1,2,4-triazine isomers, from poor resolution to inconsistent results.

Q1: I'm seeing poor resolution or complete co-elution of my 1,2,4-triazine isomers. What is the primary cause and how can I fix it?

A1: This is the most common challenge when analyzing positional isomers. Their similar size and polarity mean that standard hydrophobic-based separation on a C18 column is often insufficient.[1] Achieving resolution requires exploiting subtle differences in their structure and electronic properties. The solution involves a multi-parameter optimization of your stationary phase, mobile phase, and temperature.

A logical workflow is essential to efficiently tackle this problem.

Caption: A systematic workflow for troubleshooting poor isomer resolution.

Troubleshooting Steps:

• Optimize the Mobile Phase: This is the most powerful and accessible tool for manipulating selectivity.[2][3]

  • pH Adjustment: 1,2,4-triazines are basic nitrogen-containing heterocycles. Mobile phase pH is therefore a critical parameter influencing their retention and peak shape.[4] By adjusting the pH, you alter the ionization state of your analytes, which can significantly change their interaction with the stationary phase.[5][6] For reversed-phase chromatography, a low pH (e.g., 2.5-3.5 using formic or trifluoroacetic acid) is often the best starting point. This suppresses the ionization of residual silanol groups on the column packing, minimizing undesirable secondary interactions that cause peak tailing.[4][7]

  • Organic Modifier: Do not assume acetonitrile is always the best choice. Methanol offers different selectivity due to its hydrogen-bonding capabilities.[8] A systematic approach is to develop the method with acetonitrile, then substitute it with methanol at a concentration that gives a similar retention factor for the main isomer, and compare the chromatograms.[9] Sometimes, a ternary mixture can provide the optimal separation.

  • Gradient Optimization: If using a gradient, a shallower gradient (a slower increase in the organic solvent percentage over time) will increase the time analytes spend interacting with the stationary phase, often improving the resolution of closely eluting peaks.[4]

• Select an Appropriate Stationary Phase: If mobile phase adjustments are insufficient, the column chemistry is the next critical factor.[1] The choice of stationary phase dictates the primary separation mechanism.[2]

  • Beyond C18: While C18 columns are the workhorse of reversed-phase HPLC, their selectivity is based primarily on hydrophobicity.[10] For isomers, this is often not enough.

  • Phenyl Phases: These columns are highly recommended for aromatic positional isomers.[11][12] The phenyl ligands provide π-π interactions with the aromatic 1,2,4-triazine ring system, introducing a different selectivity mechanism compared to the hydrophobic interactions of a C18 phase.[8][10]

  • Polar-Embedded Phases: Columns with polar-embedded groups (e.g., amide, carbamate) can also offer unique selectivity for heterocycles and reduce peak tailing by shielding residual silanols.[13]

  • HILIC (Hydrophilic Interaction Chromatography): For more polar triazine isomers that are poorly retained in reversed-phase, HILIC is an excellent alternative.[10][14] It uses a polar stationary phase (like bare silica or a diol phase) and a high organic mobile phase, separating compounds based on their hydrophilicity.

Stationary Phase	Primary Interaction Mechanism	Best Suited For...	USP Code
C18 (ODS)	Hydrophobic (van der Waals)	General purpose; initial screening. Good for isomers with differences in alkyl substituents.	L1
Phenyl	π-π interactions, Hydrophobic	Aromatic positional isomers like 1,2,4-triazines. Exploits differences in electron density.[10][15]	L11
Polar-Embedded	Hydrophobic, Hydrogen Bonding	Basic compounds, reducing peak tailing. Offers alternative selectivity to C18.[2]	N/A
HILIC (e.g., Silica, Diol)	Adsorption, Partitioning	Polar 1,2,4-triazine isomers that have low retention in reversed-phase.[8][14]	L3

• Adjust the Column Temperature: Temperature affects mobile phase viscosity and can alter separation selectivity.[16] Increasing the temperature (e.g., from 30°C to 50°C) can sometimes improve resolution and peak shape, while also reducing system backpressure.[17] However, ensure your analytes are stable at elevated temperatures.

Q2: My triazine isomer peaks are tailing badly. How can I get symmetrical, Gaussian peaks?

A2: Peak tailing is a classic symptom of secondary interactions between basic analytes and the stationary phase.[7][18] Specifically, the basic nitrogen atoms in the 1,2,4-triazine ring can interact strongly with acidic residual silanol groups (Si-OH) on the surface of silica-based columns.[4][19] This leads to a portion of the analyte molecules being more strongly retained, resulting in a "tail."

Sources

• 1. benchchem.com [benchchem.com]
• 2. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. moravek.com [moravek.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. asdlib.org [asdlib.org]
• 10. glsciencesinc.com [glsciencesinc.com]
• 11. Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer [mtc-usa.com]
• 12. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 13. separation of positional isomers - Chromatography Forum [chromforum.org]
• 14. labtech.tn [labtech.tn]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 19. chromtech.com [chromtech.com]

Technical Support Center: Troubleshooting One-Pot Synthesis of Triazinethiones

Welcome to the Technical Support Center for the synthesis of triazinethione architectures. Nitrogen-containing heterocycles, particularly 1,3,5-triazine-2,4-dithiones, are critical scaffolds in drug discovery due to their broad pharmacological activities, including anticancer and antimicrobial properties[1]. Historically, synthesizing these compounds required harsh conditions, toxic reagents like hydrogen sulfide, and unstable isothiocyanates, leading to severe by-product formation and safety hazards[2].

Today, the preferred methodology is a catalyst-free, three-component one-pot reaction utilizing arylaldehydes, thiourea, and orthoformates[1]. While highly efficient, deviations in stoichiometry, solvent polarity, or temperature can lead to unwanted by-products, such as uncyclized intermediates or over-alkylated isomers[1]. This guide provides diagnostic FAQs, self-validating protocols, and mechanistic insights to help you eliminate by-product formation in your workflows.

Section 1: Diagnostic FAQs & Causality Analysis

Q1: Why is my reaction yielding uncyclized imine intermediates instead of the target 1,3,5-triazine-2,4-dithione? Causality: The cyclization step relies on the dual role of thiourea. It first condenses with the arylaldehyde to form an imine, and a second molecule of thiourea must attack this intermediate to close the ring[1]. If the solvent lacks sufficient polarity to stabilize the transition state, or if the temperature is too low, the reaction stalls at the imine stage. Solution: Switch to a highly polar aprotic solvent like DMF and maintain the temperature at exactly 80 °C. Control experiments show that running the reaction at room temperature yields 0% of the cyclized product, while highly fluorinated solvents like HFIP yield only ~15%[1].

Q2: My LC-MS shows a major by-product with a mass difference of -14 Da or +14 Da relative to the target. What is happening? Causality: In this multicomponent reaction, the orthoformate (e.g., trimethyl orthoformate) acts as an alkylating agent via an intermediate imidate formation[1].

• -14 Da (Des-methyl by-product): Indicates incomplete alkylation. This is caused by premature quenching or degradation of the orthoformate due to adventitious moisture.

• +14 Da (Over-alkylation): Indicates that alkylation has occurred at multiple heteroatoms (e.g., both N-alkylation and S-alkylation). This is driven by excessive heating (prolonged exposure >5 hours) or using a large excess of orthoformate. Solution: Maintain a strict stoichiometric ratio of Aldehyde : Thiourea : Orthoformate. A 1:2:1 ratio is optimal since thiourea is consumed twice in the mechanism[1]. Cap the reaction time at 5 hours.

Q3: Can I use this one-pot method for highly sterically hindered aldehydes? Causality: The steric environment surrounding the aldehyde group markedly affects the initial condensation rate[2]. For instance, ortho-substituted aldehydes (e.g., 2-methylbenzaldehyde) force the intermediate imine into a conformation that sterically hinders the secondary attack by thiourea, increasing the likelihood of competitive side reactions. Solution: For ortho-substituted arylaldehydes, extend the initial imine formation phase by 1 hour before adding the orthoformate. Note that a natural yield reduction is expected (e.g., ~48% yield compared to >90% for para-substituted analogs)[2].

Section 2: Quantitative Optimization Data

To illustrate the critical nature of solvent and temperature selection, the following table summarizes the optimization data for the synthesis of 6-(methylthio)-4-phenyl-3,4-dihydro-1,3,5-triazine-2(1H)-thione[1].

Entry	Solvent	Temperature (°C)	Time (h)	Target Yield (%)	By-Product Formation
1	None	Room Temp	12	0	Unreacted starting materials
2	HFIP	Room Temp	24	15	High uncyclized imine
3	DMF	80	1	20	8% incomplete alkylation
4	DMF	80	5	95	<2% (Optimized)

Note: Yields refer to isolated yields after column chromatography. Data adapted from Kang & Zhang (2020)[1].

Section 3: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met to ensure by-product mitigation.

Optimized One-Pot Synthesis of 4-Aryl-6-(alkylthio)-3,4-dihydro-1,3,5-triazine-2(1H)-thiones

Step 1: Reagent Preparation and Mixing

• In an oven-dried 25 mL round-bottom flask, add the arylaldehyde (1.0 mmol) and thiourea (2.0 mmol).

• Add 5.0 mL of anhydrous DMF. Stir at room temperature for 10 minutes until a homogenous solution is achieved.

• Validation Checkpoint 1: The solution must be completely clear. If undissolved thiourea remains, gently warm to 40 °C. Do not proceed if the solution is cloudy, as this will lead to localized concentration gradients and uncyclized by-product formation.

Step 2: Alkylating Agent Addition and Thermal Cyclization

• Inject trimethyl orthoformate (1.0 mmol, 1.0 equiv) dropwise over 2 minutes.

• Equip the flask with a reflux condenser and heat the reaction mixture to exactly 80 °C using a pre-calibrated oil bath.

• Causality Note: Trimethyl orthoformate serves a dual purpose: it acts as a dehydrating agent to drive the imine formation and as the methylating agent via imidate formation[1].

Step 3: In-Process Control (IPC) and Validation

• After 3 hours, withdraw a 10 µL aliquot, dilute in 1 mL methanol, and analyze via LC-MS.

• Validation Checkpoint 2: The LC-MS trace should show >70% conversion to the target mass. If a significant peak corresponding to the unalkylated intermediate (-14 Da) is present, continue heating for the remaining 2 hours. If a +14 Da peak appears, quench the reaction immediately to prevent further over-alkylation.

Step 4: Isolation and Purification

• After 5 hours, cool the mixture to room temperature.

• Pour the mixture into 30 mL of ice-cold distilled water. Stir vigorously for 15 minutes to precipitate the crude product.

• Filter the precipitate under vacuum and wash with cold water (3 × 10 mL).

• Purify the crude residue by silica gel column chromatography (Eluent: Petroleum ether/Ethyl acetate, typically 4:1 v/v) to isolate the pure triazinethione[1].

Section 4: Pathway & Troubleshooting Visualizations

The following diagrams map the mechanistic pathways and diagnostic workflows to assist in rapid troubleshooting.

Mechanistic pathway of triazinethione synthesis and by-product divergence.

Diagnostic LC-MS workflow for identifying and resolving mass-variance by-products.

References

• Kang, G.-F., & Zhang, G. (2020). One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. Beilstein Journal of Organic Chemistry, 16, 1447–1455. URL:[Link]

• Izmest'ev, A. N., et al. (2019). Synthesis of functionalized imidazo[4,5-e]thiazolo[3,2-b]triazines by condensation of imidazo[4,5-e]triazinethiones with DMAD or DEAD and rearrangement to imidazo[4,5-e]thiazolo[2,3-c]triazines. Beilstein Journal of Organic Chemistry, 15, 281. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]

Technical Support Center: Forced Degradation &amp; Stability-Indicating Analysis of 1,2,4-Triazine Compounds

Welcome to the Technical Support Center for forced degradation studies of 1,2,4-triazine compounds (e.g., Lamotrigine). Designed for analytical scientists and drug development professionals, this guide synthesizes regulatory expectations with field-proven chromatographic strategies. Our goal is to ensure your stability-indicating analytical methods (SIAMs) are robust, self-validating, and scientifically sound.

Section 1: Regulatory Framework & Core Principles

Q1: What are the primary degradation pathways for 1,2,4-triazines, and what are the ICH Q1A(R2) expectations?

Expertise & Experience: 1,2,4-triazine derivatives, such as the antiepileptic drug Lamotrigine (3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine)[1], exhibit highly specific intrinsic stability profiles. While their phenyl ring substituents often confer excellent thermal stability, the triazine heterocycle is particularly susceptible to nucleophilic attack. Consequently, alkaline-induced hydrolysis consistently demonstrates the highest degradative potential, followed by acidic and oxidative pathways[2].

Trustworthiness: According to the ICH Q1A(R2) guidelines, a forced degradation study (stress testing) must elucidate these pathways to validate the specificity of your analytical method[3]. A self-validating system requires targeting a degradation window of 5–20%[4]. Anything less may miss secondary degradants, while complete degradation (100%) destroys primary degradation kinetics and leads to unrealistic secondary breakdown products.

ICH Q1A(R2) compliant forced degradation workflow for 1,2,4-triazine compounds.

Section 2: Experimental Protocols & Methodologies

Q2: How do I execute a standardized, self-validating forced degradation protocol?

Expertise & Experience: To establish causality between the stressor and the degradant, you must run parallel control samples (unstressed API and blank stressor matrices). This ensures that observed peaks are true degradation products and not artifactual interference from the reagents.

Step-by-Step Methodology for 1,2,4-Triazines:

• Sample Preparation: Prepare a stock solution of the 1,2,4-triazine compound at an initial concentration of 100 μg/mL in a suitable diluent (e.g., methanol)[1].

• Acid Hydrolysis: Transfer an aliquot to a flask. Add 0.1 N HCl. Reflux at 80°C for 3 hours[1]. Causality: Heat accelerates the protonation of the triazine nitrogens, facilitating ring opening.

• Alkaline Hydrolysis: Transfer an aliquot of stock. Add 0.1 N NaOH. Reflux at 80°C for 3 hours[1]. Critical Step: Neutralize immediately after cooling to room temperature with 0.1 N HCl to arrest the degradation and prevent column damage during injection[1].

• Oxidative Stress: Expose the solution to 3% to 15% H₂O₂ at room temperature for 24 hours[1][5].

• Thermal Stress: Expose solid powder to 50°C for up to 4 weeks[6].

• Chromatographic Analysis: Dilute all samples to a working concentration (e.g., 10–25 μg/mL) and inject into an RP-HPLC system equipped with a PDA/UV detector (typically at 224 nm or 305 nm)[1][6].

Table 1: Standard Stress Conditions & Target Degradation for Lamotrigine

Stress Condition	Reagent / Environment	Temp / Time	Expected Degradation (%)	Primary Susceptibility
Acidic	0.1 N HCl	80°C, 3 h	~14.35%[6]	Moderate
Alkaline	0.1 N NaOH	80°C, 3 h	~16.68%[6]	High (Ring Cleavage)
Oxidative	3% - 15% H₂O₂	RT, 24 h	~6.68%[6]	Low to Moderate
Thermal	Solid State	50°C, 4 weeks	~3.35%[6]	Highly Stable

Section 3: Troubleshooting Specific Degradation Issues

Issue 1: Rapid, Uncontrollable Degradation Under Alkaline Conditions

Q: My 1,2,4-triazine derivative completely degrades (>90%) within 1 hour under 0.1 N NaOH at 80°C. How do I achieve the ICH target of 5-20%? A: Alkaline-induced hydrolysis is the most aggressive pathway for triazines due to the electrophilic nature of the carbon atoms in the electron-deficient heterocyclic ring[2]. Complete degradation ruins mass balance calculations[4]. Troubleshooting Action: Implement a kinetic profiling approach. Reduce the temperature to room temperature (25°C) or decrease the base concentration to 0.01 N NaOH. Sample every 30 minutes. Ensure you are utilizing a self-validating quenching step: immediately adding an exact molar equivalent of HCl to drop the pH to ~7.0 before analysis.

Issue 2: Co-elution of Degradation Products with the Parent Peak

Q: During HPLC analysis of the acid-stressed samples, the main peak shows a tailing edge, and peak purity analysis indicates co-elution. How can I resolve this? A: 1,2,4-triazine degradants often retain similar polarities to the parent API, leading to co-elution on standard C18 columns. The pKa of lamotrigine is approximately 5.7[1]. If your mobile phase pH is near this value, the molecule exists in a state of partial ionization, causing peak broadening and co-elution. Troubleshooting Action: Adjust the mobile phase pH to at least 2 units below the pKa. For example, utilize a mobile phase of 10 mM potassium dihydrogen phosphate adjusted to pH 3.5 with orthophosphoric acid[6]. This ensures the compound is fully protonated.

Decision-tree logic for resolving co-eluting 1,2,4-triazine degradants in RP-HPLC.

Issue 3: Poor Mass Balance During Oxidative Stress

Q: After 24 hours in 3% H₂O₂, the parent peak area decreased by 15%, but the degradant peaks only account for 5% of the total area. Where is the missing mass? A: Poor mass balance in oxidative stress often points to one of two phenomena: the degradants are highly polar and eluting in the void volume, or they lack a chromophore detectable at your chosen wavelength (e.g., 224 nm or 305 nm)[1][6]. Troubleshooting Action: First, check the void volume of your chromatogram for early-eluting peaks. Second, employ an orthogonal detection method such as LC-MS or an Evaporative Light Scattering Detector (ELSD) to identify non-UV-absorbing oxidative cleavage products.

Section 4: Quantitative Data & System Suitability

To ensure trustworthiness, your stability-indicating method must meet strict validation criteria before analyzing stressed samples. Below are typical validated parameters for 1,2,4-triazines (like lamotrigine) using RP-HPLC[6].

Table 2: Typical SIAM Validation Parameters for 1,2,4-Triazines

Parameter	Acceptance Criteria	Typical Observed Value
Linearity Range	R² > 0.998	5 – 25 μg/mL (R² = 0.999)[6]
Precision (%RSD)	< 2.0%	0.125%[6]
Accuracy / Recovery	98.0% – 102.0%	98.28% – 99.34%[6]
LOD / LOQ	Signal-to-Noise ≥ 3 (LOD), ≥ 10 (LOQ)	0.15 μg/mL / 0.50 μg/mL[6]
Resolution (Rs)	> 1.5 between all peaks	> 2.0

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. database.ich.org [database.ich.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. jgtps.com [jgtps.com]
• 6. jchr.org [jchr.org]

Technical Support Center: Enhancing the Herbicidal Activity of 1,6-Dihydro-1,2,4-triazinones

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center dedicated to the research and development of 1,6-dihydro-1,2,4-triazinone-based herbicides. This guide is structured to provide researchers, chemists, and plant scientists with practical, in-depth solutions to common experimental hurdles. Our approach moves beyond simple step-by-step instructions to explain the underlying scientific principles, empowering you to make informed decisions in your work.

The 1,2,4-triazinone core is a foundational scaffold in herbicide chemistry. Its primary mode of action involves the inhibition of Photosystem II (PSII), a critical component of the photosynthetic electron transport chain in plants.[1][2][3][4] By binding to the D1 protein within the PSII complex, these compounds block electron flow, leading to a cascade of events that culminates in oxidative stress and plant death.[1][5] The goal of our collective research is to refine and enhance this activity—to develop compounds with greater potency, a broader weed-control spectrum, and improved crop selectivity.

This document is divided into troubleshooting guides for synthesis and bio-evaluation, a frequently asked questions (FAQ) section for broader concepts, and detailed experimental protocols for foundational procedures.

Section 1: Troubleshooting Guide: Synthesis and Structural Modification

This section addresses common challenges encountered during the chemical synthesis and derivatization of the 1,2,4-triazinone scaffold.

Q1: My reaction yield for the core triazinone synthesis is consistently low. What are the likely causes and how can I resolve this?

Low yields in triazinone synthesis, which often involves the cyclocondensation of a 1,2-dicarbonyl compound with an acid hydrazide or a related derivative, are a frequent challenge.[6][7] The root cause can typically be traced to one of three areas: reagent quality, reaction conditions, or the work-up procedure.

Potential Causes & Recommended Solutions:

• Purity of Starting Materials:

  • The Problem: Commercial starting materials, particularly α-dicarbonyl compounds, can contain impurities or hydration states that interfere with the reaction. Acid hydrazides can degrade over time.

  • The Solution: Always verify the purity of your starting materials before use via techniques like NMR or by checking the melting point. If necessary, purify reagents by recrystallization or column chromatography. Store sensitive reagents under an inert atmosphere and at low temperatures to prevent degradation.[6]

• Suboptimal Reaction Conditions:

  • The Problem: The reaction may not be reaching completion, or the product may be degrading under the chosen conditions.

  • The Solution: Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the reaction stalls, a modest and incremental increase in temperature or an extension of the reaction time may be necessary.[6] For thermally sensitive compounds, consider alternative methods like microwave-assisted synthesis, which can reduce reaction times and minimize thermal decomposition.[6]

• Inefficient Work-up and Isolation:

  • The Problem: The product may be lost during the extraction or purification phases. The choice of extraction solvent and the number of extractions can significantly impact the isolated yield.

  • The Solution: Ensure the pH is optimized during aqueous work-up to maximize the precipitation or organic extraction of your product.[8] When performing liquid-liquid extractions, use a solvent in which your product is highly soluble and perform multiple extractions (e.g., 3 x 50 mL) to ensure complete recovery.

Workflow: Troubleshooting Low Synthesis Yield

Caption: A systematic workflow for diagnosing and resolving low-yield issues in triazinone synthesis.

Q2: The purification of my final substituted triazinone derivative is proving difficult due to persistent impurities. What strategies can I employ?

Purification is often as challenging as the synthesis itself. The key is to select a method that exploits the differences in physicochemical properties between your desired product and the impurities.

Potential Causes & Recommended Solutions:

• Contamination with Unreacted Starting Material:

  • The Problem: An unreacted acidic precursor (like a triazinone-one) is contaminating your final chlorinated or substituted product.

  • The Solution: Before chromatography, wash the crude product in an organic solvent (e.g., dichloromethane) with a dilute basic solution like saturated sodium bicarbonate. This will deprotonate the acidic impurity, moving it to the aqueous layer while your less polar product remains in the organic phase.[8]

• Co-elution of Impurities in Column Chromatography:

  • The Problem: An impurity has a polarity very similar to your product, causing them to elute together during column chromatography.

  • The Solution: Optimize your solvent system. Instead of an isocratic (constant solvent ratio) elution, use a gradient elution where the polarity of the mobile phase is increased gradually. This can often resolve closely eluting spots. If silica gel fails, consider a different stationary phase, such as alumina.

• Product is an Oil or Fails to Crystallize:

  • The Problem: The final product is a stubborn oil, making isolation by filtration impossible and complicating purification.

  • The Solution: Attempt trituration. This involves stirring the oil with a solvent in which the product is insoluble but the impurities are soluble (e.g., heptane or diethyl ether). This can often wash away impurities and induce crystallization. If this fails, consider converting the product to a crystalline salt for purification, followed by regeneration of the free base.

Section 2: Troubleshooting Guide: Bioassays and Efficacy Evaluation

Successful synthesis is only half the battle. Evaluating the herbicidal activity of your new compounds requires robust and reproducible biological assays.

Q1: My bioassay results for herbicidal activity are inconsistent between experiments. What factors could be causing this variability?

Biological systems are inherently more variable than chemical ones. Controlling this variability is paramount for obtaining reliable structure-activity relationship (SAR) data.

Potential Causes & Recommended Solutions:

• Environmental Fluctuations:

  • The Problem: Minor changes in light intensity, temperature, or humidity can significantly affect plant growth and metabolism, altering their response to a herbicide.[9]

  • The Solution: Conduct all bioassays in a controlled environment growth chamber with standardized light cycles, temperature, and humidity. Ensure that all experimental sets, including controls, are run concurrently under identical conditions.

• Inconsistent Application:

  • The Problem: Uneven application of the herbicide leads to some plants receiving a higher effective dose than others.

  • The Solution: Use a calibrated laboratory track sprayer to ensure a uniform application rate across all pots or flats. For soil-applied herbicides, ensure the compound is thoroughly and evenly mixed into the soil matrix.

• Variability in Biological Material:

  • The Problem: Differences in seed viability, seedling age, or overall plant health can lead to variable responses.

  • The Solution: Use seeds from a single, certified lot. Synchronize germination to ensure all plants are at the same growth stage at the time of treatment. Discard any seedlings that appear unhealthy or are not uniform in size before starting the experiment.

Q2: My compound shows high herbicidal activity but also unacceptable phytotoxicity to the target crop. How can I approach improving selectivity?

Selectivity—the ability to kill weeds without harming crops—is the ultimate goal of herbicide development. High activity without selectivity is of little practical use.

Potential Causes & Recommended Solutions:

• Insufficient Metabolic Detoxification by the Crop:

  • The Problem: Most crop selectivity relies on the crop plant's ability to rapidly metabolize and detoxify the herbicide, while the weed cannot.[10] Your compound may be resistant to the crop's specific detoxification enzymes (e.g., cytochrome P450s or glutathione S-transferases).

  • The Solution: This is a classic SAR challenge. Synthesize a focused library of analogues with small structural modifications near sites likely to be involved in metabolism. For example, altering alkyl or aryl substituents on the triazinone ring can dramatically impact how it is recognized by metabolic enzymes, potentially increasing the rate of detoxification in the crop.[10]

• Formulation and Application Rate:

  • The Problem: The application rate may be too high, overwhelming the crop's detoxification mechanisms.

  • The Solution: Conduct a dose-response study to find the minimum effective dose for weed control and the maximum safe dose for the crop. The window between these two values is the margin of selectivity. Additionally, consider co-formulating the herbicide with a "safener"—a compound that enhances the crop's ability to detoxify the herbicide without protecting the weed.

Diagram: The Concept of Herbicide Selectivity

Caption: Ideal herbicide selectivity relies on the crop's ability to rapidly metabolize the compound before it can inhibit its target site.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most promising strategies for enhancing the herbicidal activity of a lead 1,6-dihydro-1,2,4-triazinone compound? Enhancing activity typically involves a multi-pronged approach:

• Structural Modification (SAR): Systematically altering substituents on the triazinone ring to improve binding affinity at the target site or optimize uptake and translocation properties.[7][10][11]

• Combination Herbicides: Creating synergistic mixtures with herbicides that have a different mode of action, such as Acetolactate Synthase (ALS) inhibitors or Protoporphyrinogen Oxidase (PPO) inhibitors.[12][13] This can broaden the weed spectrum and help manage herbicide resistance.

• Formulation Improvement: Incorporating adjuvants (e.g., surfactants, oils) to improve the spreading, sticking, and penetration of the herbicide on the leaf surface.[10] Advanced formulation techniques like co-crystallization can also improve stability and bioavailability.[5]

Q2: What is a "bioassay" and why is it more informative than a simple chemical analysis of herbicide residue in soil? A bioassay is a procedure that uses a living organism (or part of one, like an enzyme) to determine the concentration or biological activity of a substance.[14][15] While chemical analysis (like HPLC or GC-MS) can tell you the exact quantity of a herbicide in the soil, it cannot predict its biological effect. A bioassay, which typically involves growing a sensitive indicator plant in treated soil, directly measures the bioavailable fraction of the herbicide—the amount that can actually be taken up by a plant to cause a phytotoxic effect.[9][15] This is crucial because factors like soil type, organic matter content, and pH can bind herbicides, rendering them inactive despite their physical presence.[16][17]

Q3: Can I use computational modeling to predict the activity of new 1,2,4-triazinone derivatives before synthesizing them? Yes, computational modeling is an increasingly valuable tool. Techniques like Quantitative Structure-Activity Relationship (QSAR) and molecular docking can help prioritize which derivatives to synthesize. By docking virtual compounds into a crystal structure or homology model of the QB-binding site on the D1 protein, you can estimate their binding affinity. This can save significant time and resources by focusing synthetic efforts on compounds with the highest probability of success.

Section 4: Key Experimental Protocols

The following protocols provide a generalized framework. They should be adapted based on the specific properties of the compounds and plant species being investigated.

Protocol 1: General Procedure for the Synthesis of a 6-Phenyl-1,2,4-triazin-5-one Derivative

This protocol is based on the well-established condensation reaction and should be performed by trained chemists in a suitable laboratory environment.

Materials:

• α-keto acid (e.g., benzoylformic acid)

• Thiocarbohydrazide

• Glacial Acetic Acid

• Ethanol

• Standard laboratory glassware, heating mantle, condenser, and magnetic stirrer.

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the α-keto acid (1 equivalent) in a mixture of ethanol and glacial acetic acid.

• Add thiocarbohydrazide (1 equivalent) to the solution.

• Heat the reaction mixture to reflux (approximately 80-90 °C) with continuous stirring.

• Monitor the reaction progress by TLC (e.g., using a 7:3 ethyl acetate:hexane mobile phase). The reaction is typically complete within 4-6 hours.

• Once the starting material is consumed, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker of ice-cold water to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acetic acid.

• Dry the crude product in a vacuum oven.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the final 4-amino-3-thioxo-6-phenyl-1,2,4-triazin-5-one derivative.

• Confirm the structure and purity of the final compound using analytical techniques such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Protocol 2: Whole Plant Herbicidal Activity Bioassay (Post-emergence)

This protocol outlines a standard method for assessing the post-emergence herbicidal activity of test compounds.

Materials:

• Test compounds dissolved in a suitable solvent (e.g., acetone) with a surfactant (e.g., 0.1% Tween-20).

• Seeds of a susceptible weed species (e.g., Amaranthus retroflexus - redroot pigweed) and a crop species (e.g., Zea mays - corn).

• Pots (e.g., 10 cm diameter) filled with a standardized potting mix.

• Controlled environment growth chamber.

• Calibrated laboratory track sprayer.

Procedure:

• Plant Cultivation: Sow 5-10 seeds of the weed and crop species in separate, labeled pots. Grow the plants in a controlled environment chamber (e.g., 25°C/20°C day/night, 16h photoperiod) until they reach the 2-3 true leaf stage.

• Preparation of Treatment Solutions: Prepare a stock solution of each test compound. On the day of application, create a series of dilutions to test a range of application rates (e.g., 10, 50, 100, 500 g/ha). Include a "vehicle" control (solvent + surfactant only) and a positive control (a commercial herbicide with a similar mode of action).

• Herbicide Application: Arrange the pots in the track sprayer. Apply the treatment solutions evenly to the plants at a constant volume (e.g., 200 L/ha). Allow the foliage to dry completely before returning the pots to the growth chamber.

• Evaluation: After a set period (typically 14-21 days), visually assess the plants for herbicidal injury. Use a rating scale from 0% (no effect) to 100% (complete plant death) relative to the vehicle control.

• Data Analysis: For each compound and species, calculate the average injury rating at each dose. This data can be used to determine key metrics like the GR₅₀ (the dose required to cause a 50% reduction in growth).

Parameter	Condition 1	Condition 2	Condition 3
Solvent	Acetic Acid	Ethanol	Toluene
Temperature	80 °C	100 °C	110 °C
Reaction Time	6 hours	4 hours	4 hours
Isolated Yield	65%	78%	72% (w/ degradation)
Table 1: Example of a table used to summarize data from reaction optimization experiments. Such structured data is crucial for identifying the optimal conditions for synthesis.

References

• The Mode of Action of Triazine Herbicides in Plants. ResearchGate. Available at: [Link]

• Summary of Herbicide Mechanism of Action According to the Weed Science Society of America (WSSA). University of Nebraska-Lincoln. Available at: [Link]

• How 1,2,4-Triazinone Enhances Agrochemical Formulations and Industrial Applications. Helmsman. Available at: [Link]

• Modes of Herbicide Action. IntechOpen. Available at: [Link]

• Herbicide Mode of Action Groups 101. Farmers Business Network. Available at: [Link]

• Bioassays for residual herbicides. UC Weed Science, University of California Agriculture and Natural Resources. Available at: [Link]

• Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. SCIRP. Available at: [Link]

• Parallel Synthesis of 1,6-Disubstituted-1,2,4-Triazin-3-Ones on Solid-Phase. PMC, National Center for Biotechnology Information. Available at: [Link]

• Synthesis of Novel 1,2-Dihydro-1,2,4-Triazin-6(5H)-one Derivatives as Anticancer Agents. Bentham Science. Available at: [Link]

• Testing For Persistent Herbicides In Feedstocks And Compost. BioCycle. Available at: [Link]

• Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Preprints.org. Available at: [Link]

• The Triazine Herbicides: A Milestone in the Development of Weed Control Technology. ResearchGate. Available at: [Link]

• An agrochemical composition. Google Patents.

• Parallel synthesis of 1,6-disubstituted-1,2,4-triazin-3-ones on solid-phase. PubMed. Available at: [Link]

• Herbicidal composition containing triazinone herbicide and ALS inhibitor herbicide and use thereof. Google Patents.

• Herbicidal combination. Justia Patents. Available at: [Link]

• Synthesis of 1,2,4-Triazinones Exploiting the Reactivity of Diazadiene and N-Isocyanate Intermediates. ACS Publications. Available at: [Link]

• DEVELOPMENT OF A SYNTHETIC ROUTE TO THE ACTIVE INGREDIENT OF AN AGRICULTURAL HERBICIDE. DORAS, DCU Research Repository. Available at: [Link]

• Syntheses and herbicidal activities of novel triazolinone derivatives. PubMed. Available at: [Link]

• Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. PMC, National Center for Biotechnology Information. Available at: [Link]

• Herbicidal combinations. Google Patents.

• Investigating the Structure-Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. PubMed. Available at: [Link]

• Synthesis of 1,2,4-Triazines and the Triazinoisoquinolinedione DEF Ring System of Noelaquinone. PMC, National Center for Biotechnology Information. Available at: [Link]

• Relative Stability and Structure of Dihydro-1,2,4-triazines: A Theoretical Study. ResearchGate. Available at: [Link]

• Synthesis and herbicidal activities of novel 1, 2, 4-triazolinone derivatives. ResearchGate. Available at: [Link]

• Synthesis, Characterization and Anticonvulsant Activity of Some 1, 2, 4- Triazinone Derivatives. Scholars Research Library. Available at: [Link]

• Evaluating the safety of herbicide by bioassay techniques: A review. ResearchGate. Available at: [Link]

• Synthesis of 1,3,5-triazines. Organic Chemistry Portal. Available at: [Link]

• Before You Plant, Think About Herbicide Residues. ONfruit. Available at: [Link]

• Factors in Examining Fate of Herbicides in Soil with Bioassays. Weed Science. Available at: [Link]

• Acid hydrolysis of 1,6-dihydro-4-amino-3-methyl-6-phenyl-1,2, 4-triazin-5(4H)-one (1,6-dihydrometamitron). PubMed. Available at: [Link]

• Synthesis and Herbicidal Activity of New Hydrazide and Hydrazonoyl Derivatives. MDPI. Available at: [Link]

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• 9. Factors in Examining Fate of Herbicides in Soil with Bioassays | Weed Science | Cambridge Core [cambridge.org]
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• 17. onfruit.ca [onfruit.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Herbicidal Efficacy of Metribuzin and the 5-(Methylthio)-Triazinone Class

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the 5-(Methylthio)-Triazinone Herbicides

The term "5-(methylthio)-triazinone" refers to a core chemical structure found in a class of herbicides. These are asymmetrical triazinones characterized by a triazine ring system with a methylthio (-SCH₃) group. The most prominent and widely used herbicide in this class is metribuzin .[1][2] Its chemical structure is 4-amino-6-tert-butyl-3-(methylthio)-1,2,4-triazin-5(4H)-one.[1][2][3]

Metribuzin is a selective, systemic herbicide used for both pre- and post-emergence control of a wide range of broadleaf and grassy weeds in various crops, including soybeans, potatoes, tomatoes, and sugarcane.[1] Other herbicides within the broader triazinone class include compounds like hexazinone and amibuzin, which share the triazinone ring but differ in their substituent groups.[4] This guide will focus primarily on metribuzin as the archetypal 5-(methylthio)-triazinone and draw comparisons to other relevant herbicides to elucidate its efficacy profile.

Mechanism of Action: Inhibition of Photosystem II

Metribuzin and other triazinone herbicides are classified under the Weed Science Society of America (WSSA) Group 5, which are inhibitors of photosynthesis at Photosystem II (PSII).[5]

The primary mode of action is the disruption of the photosynthetic electron transport chain in susceptible plants.[6] Metribuzin binds to the D1 quinone-binding protein within the PSII complex in the chloroplast thylakoid membranes.[7] This binding blocks the electron flow from plastoquinone A (Qₐ) to plastoquinone B (Q₈), which is a critical step in the light-dependent reactions of photosynthesis. The inhibition of electron transport leads to a cascade of events:

• Cessation of ATP and NADPH Production: The blockage of electron flow prevents the generation of ATP and NADPH, the energy currency and reducing power essential for carbon dioxide fixation and the synthesis of sugars.[8]

• Formation of Reactive Oxygen Species (ROS): The excess light energy that cannot be used for photochemistry is transferred to molecular oxygen, leading to the formation of highly reactive oxygen species such as singlet oxygen and superoxide radicals.

• Cellular Damage: These ROS cause rapid lipid peroxidation of cell membranes, leading to membrane leakage, chlorophyll destruction, and ultimately, cell death.[9]

Symptoms of metribuzin injury in susceptible plants include interveinal chlorosis (yellowing) and necrosis (tissue death), typically appearing on the older leaves first as the herbicide is translocated through the xylem.[7]

Mechanism of Photosystem II Inhibition by Metribuzin.

Comparative Herbicidal Efficacy

The herbicidal efficacy of metribuzin is influenced by several factors, including application rate, weed species, and environmental conditions. While direct, quantitative comparisons with other specific 5-(methylthio)-triazinone herbicides are limited in publicly available literature, we can infer performance from studies comparing metribuzin to other classes of herbicides.

Efficacy of Metribuzin on Various Weed Species

Metribuzin provides effective control of many annual broadleaf and some grass weeds.[10][11] Studies have demonstrated its efficacy against problematic weeds such as Palmer amaranth and waterhemp.[10]

A multi-state field study conducted in 2022 and 2023 evaluated the efficacy of various pre-emergence metribuzin doses on herbicide-resistant Palmer amaranth and waterhemp in soybeans. The results indicated that metribuzin at doses of 578 to 841 g ai ha⁻¹ provided greater than 95%, 90%, and 80% weed control at 14, 28, and 42 days after application, respectively.[10]

Metribuzin Dose (g ai ha⁻¹)	Weed Control at 14 DAA (%)	Weed Control at 28 DAA (%)	Weed Control at 42 DAA (%)
210	>80	~70	~60
315	>85	~80	~70
420	>90	~85	~75
525	>95	>90	>80
630	>95	>90	>85
735	>95	>90	>85
841	>95	>90	>85
DAA: Days After Application. Data adapted from a 2022-2023 multi-state field experiment.[10]

Comparison with Other Herbicides

In a study on irrigated wheat, metribuzin demonstrated superior weed control efficiency (85.7-93.8%) compared to sulfosulfuron, isoproturon, and 2,4-D (55.4-87.5%).[6][7][12] Earlier application of metribuzin (at the 40-day stage) was highly effective against Phalaris minor, while later application (at the 60-day stage) provided better control of Polygonum plebeium and Melilotus indica.[6][7][12]

Herbicide	Dose (g ai ha⁻¹)	Weed Control Efficiency (%)
Metribuzin	230-260	85.7 - 93.8
Sulfosulfuron	20-30	55.4 - 87.5
Isoproturon	1000	~85.5
2,4-D	500	~55.4
Data adapted from a study on irrigated wheat.[6][7][12]

It is important to note that the efficacy of metribuzin can be enhanced when used in combination with other herbicides, which can also help in managing herbicide resistance.[10][11]

Experimental Protocols for Efficacy Evaluation

To ensure the scientific integrity of herbicidal efficacy studies, standardized protocols are essential. Below are detailed methodologies for pre- and post-emergence herbicide trials and phytotoxicity assessment.

Pre-Emergence Herbicidal Efficacy Trial

This protocol is designed to evaluate the efficacy of a herbicide when applied to the soil before weed emergence.

Objective: To determine the effectiveness of pre-emergence application of a test herbicide in preventing weed germination and establishment.

Materials:

• Calibrated sprayer (e.g., knapsack sprayer with a flat fan nozzle)

• Weed seeds of target species

• Crop seeds

• Experimental plots with uniform soil type

• Data collection tools (quadrats, data sheets)

Procedure:

• Site Preparation: Prepare the experimental plots to ensure a uniform seedbed.

• Planting: Sow the crop seeds at the desired depth and density. On the same day, broadcast the target weed seeds uniformly across the plots.

• Herbicide Application:

  • Prepare the herbicide solutions at the desired concentrations.

  • Apply the pre-emergence herbicides uniformly to the soil surface within one to two days of planting.[13] Ensure even coverage using a calibrated sprayer.

  • Include a weed-free (hand-weeded) and a weedy (untreated) control for comparison.

• Irrigation: If rainfall is not expected, apply irrigation to activate the herbicide.

• Data Collection:

  • Assess weed density (number of weeds per unit area) and weed biomass at regular intervals (e.g., 15, 30, and 60 days after application).[14]

  • Evaluate crop injury (phytotoxicity) at the same intervals.

  • At crop maturity, measure crop yield.

Post-Emergence Herbicidal Efficacy Trial

This protocol evaluates the efficacy of a herbicide applied to emerged weeds.

Objective: To assess the effectiveness of a post-emergence herbicide in controlling established weeds.

Materials:

• Same as for pre-emergence trial.

Procedure:

• Site Preparation and Planting: Prepare plots and plant crop and weed seeds as in the pre-emergence trial.

• Weed Growth: Allow weeds to grow to a specific stage (e.g., 3-5 leaf stage) before herbicide application.[15]

• Herbicide Application:

  • Prepare herbicide solutions.

  • Apply the post-emergence herbicides directly to the foliage of the weeds.[16]

  • Include appropriate controls.

• Data Collection:

  • Assess weed control efficacy and crop phytotoxicity at set intervals (e.g., 7, 14, and 21 days after application).

  • Measure weed density and biomass.

  • Record crop yield at harvest.

Generalized Workflow for Herbicide Efficacy Trials.

Phytotoxicity Assessment

Phytotoxicity is the adverse effect of a chemical on plant growth.[17] It is crucial to assess crop safety when evaluating herbicides.

Procedure:

• Visual Rating: At specified intervals after herbicide application, visually assess the crop for any signs of injury.

• Rating Scale: Use a standardized rating scale to quantify the level of phytotoxicity. Common scales include:

  • 0-100 Scale: Where 0 represents no injury and 100 represents complete crop death.[18]

  • EWRC (European Weed Research Council) 1-9 Scale: A scale where 1 is no effect and 9 is complete kill.[19]

  • 0-10 Scale: A scale where 0 is no effect and 10 is complete kill.[8][9]

• Symptoms to Record: Document specific symptoms of phytotoxicity, which may include:

  • Chlorosis (yellowing)

  • Necrosis (browning or tissue death)

  • Stunting or reduced growth

  • Leaf malformation (e.g., cupping, crinkling)

  • Stand reduction (reduced number of plants)

CWSS-SCM Phytotoxicity Rating (%)	Description of Injury
0	No effect
1-10	Slight discoloration or stunting
11-20	Some stand reduction, more pronounced discoloration
21-40	Moderate stand reduction and/or stunting
41-60	Heavy stand reduction and/or stunting
61-80	Few surviving plants, severe stunting
81-99	Very few surviving plants
100	Complete crop death
Adapted from the Canadian Weed Science Society (CWSS-SCM) rating scale.[18]

Conclusion

Metribuzin, as a key member of the 5-(methylthio)-triazinone class of herbicides, is an effective tool for the management of a broad spectrum of weeds in various agricultural systems. Its mechanism of action as a photosystem II inhibitor provides a valuable mode of action for integrated weed management and herbicide resistance strategies. While direct comparative data with other 5-(methylthio)-triazinone herbicides is not extensively available, studies comparing metribuzin to other herbicide classes demonstrate its robust efficacy. The successful application of metribuzin and the development of new triazinone herbicides rely on rigorous experimental evaluation of their efficacy and crop safety using standardized protocols, as outlined in this guide.

References

• Canadian Weed Science Society / Société canadienne de malherbologie (CWSS-SCM). (2018, January 15). Description of 0-100 Rating Scale for Herbicide Efficacy and Crop Phytotoxicity. Retrieved from [Link]

• EPPO. PP 1/135 (4) Phytotoxicity assessment. EPPO database on PP1 Standards. Retrieved from [Link]

• Rao, A. N. (1986). Weed Science Basics.

• MDPI. (2023, December 29). Assessing Phytotoxic Effects of Herbicides and Their Impact on Potato Cultivars in Agricultural and Environmental Contexts. Retrieved from [Link]

• Indian Journal of Agronomy. (2021, December 3). Bio-efficacy of metribuzin based herbicide mixtures on weeds and productivity of wheat. Retrieved from [Link]

• Indian Society of Weed Science. Evaluation ofPrometryn and Metribuzin against Weeds in Wheat (Triticum aestivum L.). Retrieved from [Link]

• WeedScience.org. HERBICIDE MODE OF ACTION TABLE. Retrieved from [Link]

• Indian Journal of Agronomy. (2016, January 19). Evaluation of sulfosulfuron and metribuzin for weed control in irrigated wheat (Triticum aestivum). Retrieved from [Link]

• Minnesota Department of Agriculture. Metribuzin Herbicide. Retrieved from [Link]

• Wikipedia. Metribuzin. Retrieved from [Link]

• JoVE. (2015, July 2). Protocols for Robust Herbicide Resistance Testing in Different Weed Species. Retrieved from [Link]

• Google Patents. CN105792649B - Herbicidal composition containing triazinone herbicide and ALS inhibitor herbicide and use thereof.

• Indian Journal of Agronomy. (2006). Evaluation of sulfosulfuron and metribuzin for weed control in irrigated wheat. Retrieved from [Link]

• Compendium of Pesticide Common Names. metribuzin data sheet. Retrieved from [Link]

• ResearchGate. (2025, September 2). HERBICIDAL CHARACTERIZATION OF METRIBUZIN AND ITS COMPLEXES WITH Fe(II), Co(II) AND Ni(II). Retrieved from [Link]

• Vegetation Management Research Cooperative. The Effect of Hexazinone, Sulfometuron, Metsulfuron, and Atrazine on the Germination Success of Selected Ceanothus and Rubus Species. Retrieved from [Link]

• Crop Science. (2025, September 22). Optimizing metribuzin rates for herbicide-resistant Amaranthus weed control in soybean. Retrieved from [Link]

• CIMMYT Repository. (2022, November 1). Efficacy of pre- and post-emergence herbicide combinations on weed control in no-till mechanically transplanted rice. Retrieved from [Link]

• ASHS Journals. (2024, October 17). Herbicide Formulation Affects Weed Control and Crop Tolerance in Greenhouse Ornamentals. Retrieved from [Link]

• MDPI. (2025, July 16). The Efficacy of Pre-Emergence Herbicides Against Dominant Soybean Weeds in Northeast Thailand. Retrieved from [Link]

• Purdue University Graduate School. (2025, December 6). POSTEMERGENCE HERBICIDE INTERACTIONS AND TARGETED SPRAY SYSTEMS IN SOYBEAN WEED MANAGEMENT. Retrieved from [https://hammer.purdue.edu/articles/thesis/POSTEMERGENCE_HERBICIDE_INTERACTIONS_AND_TARGETED_SPRAY_SYSTEMS_IN_SOYBEAN_WEED_MANAGEMENT/19134101]([Link]_ INTERACTIONS_AND_TARGETED_SPRAY_SYSTEMS_IN_SOYBEAN_WEED_MANAGEMENT/19134101)

• Frontiers. (2022, May 1). Efficacy of Metribuzin Doses on Physiological, Growth, and Yield Characteristics of Wheat and Its Associated Weeds. Retrieved from [Link]

• PMC. (2022, May 2). Efficacy of Metribuzin Doses on Physiological, Growth, and Yield Characteristics of Wheat and Its Associated Weeds. Retrieved from [Link]

• PubMed. (2020, January 1). Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. Retrieved from [Link]

• Indian Society of Weed Science. Bio-efficacy of metribuzin based herbicide mixtures on weeds and productivity of wheat. Retrieved from [Link]

• ARCC Journals. Efficacy of Pre and Post-emergence Herbicides for Weed Management in Groundnut. Retrieved from [Link]

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Structural Confirmation of 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one: X-ray Crystallography vs. Spectroscopic Alternatives

Executive Summary

5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one (CAS: 57360-30-2)[1] is a highly reactive heterocyclic scaffold utilized extensively in the synthesis of nucleoside analogs, agricultural herbicides, and targeted pharmaceuticals. A fundamental analytical challenge in characterizing 1,2,4-triazin-3-one derivatives is their complex prototropic tautomerism[2]. The molecule can theoretically exist as the 2,3-dihydro (lactam), 4,5-dihydro, or 3-hydroxy (lactim) tautomer.

While routine spectroscopic methods (NMR, IR, MS) are often employed for bulk purity analysis, determining the precise tautomeric state and the exact regiochemistry of the methylthio group requires absolute spatial resolution. As a Senior Application Scientist, I present this comparison guide to objectively evaluate Single-Crystal X-ray Diffraction (SC-XRD) against alternative methods, providing researchers with a self-validating framework for unambiguous structural confirmation.

The Analytical Challenge: Tautomerism & Regiochemistry

In solution, 1,2,4-triazin-3-ones are subject to rapid proton exchange between the N2, N4, and O3 atoms[2]. This dynamic equilibrium is heavily influenced by solvent polarity, temperature, and concentration, often resulting in time-averaged NMR signals that obscure the true dominant tautomer. Furthermore, confirming that the methylthio group (-SCH₃) is strictly localized at the C5 position—rather than C6—requires definitive carbon-sulfur bond mapping.

SC-XRD bypasses these solution-state ambiguities by freezing the molecule in its lowest-energy solid-state conformation. Recent crystallographic studies on related 1,2,4-triazin-3-one derivatives (e.g., 3[3]) consistently confirm the preference for the 2H-tautomer in the solid state, driven by the formation of stable intermolecular hydrogen-bonded dimers (N2–H···O=C3)[4].

Methodological Comparison: SC-XRD vs. Spectroscopic Alternatives

To objectively assess performance, we must look at the causality behind the data each instrument provides.

Analytical Method	Tautomer Resolution	Regiochemistry Confirmation	State Assayed	Primary Limitation
SC-XRD (Gold Standard)	Absolute (Unambiguous)	Absolute (Spatial Coordinates)	Solid State	Requires high-quality single crystals.
¹H / ¹³C / ¹⁵N NMR	Ambiguous (Time-averaged)	Inferential (via HMBC/HSQC)	Solution State	Rapid proton exchange masks tautomers.
FT-IR Spectroscopy	Moderate (C=O vs O-H stretch)	Poor	Solid/Solution	Overlapping bands in the fingerprint region.
HRMS (Mass Spec)	None (Identical exact mass)	Inferential (Fragmentation)	Gas Phase	Cannot distinguish tautomers directly.

Why SC-XRD Triumphs: NMR relies on the magnetic environment of nuclei. If the proton exchange rate between N2 and N4 exceeds the NMR timescale, the resulting spectrum yields a single averaged peak, making tautomer identification impossible. SC-XRD, however, measures electron density. By analyzing the resulting diffraction pattern, we can directly measure the C3–O bond length to confirm a ketone (~1.22 Å) versus a hydroxyl (~1.34 Å), and locate the exact position of the proton in the difference Fourier map.

Caption: Decision tree illustrating how SC-XRD overcomes NMR limitations to definitively identify the 2,3-dihydro tautomer.

Self-Validating Experimental Protocol: SC-XRD Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system. The success of the structural assignment is mathematically proven by the refinement statistics (R-factors).

Step 1: Crystal Growth (Slow Evaporation)

• Dissolve 20 mg of synthesized 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one in 2 mL of a binary solvent system (e.g., Ethanol/Water, 80:20 v/v). Causality: The protic solvent facilitates the formation of the thermodynamically stable N2-H···O=C3 hydrogen-bonded dimers.

• Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove nucleation-inducing dust.

• Cover the vial with parafilm, puncture 2-3 small holes, and leave undisturbed at 20 °C for 3–5 days until suitable block-like crystals form.

Step 2: Data Collection

• Select a crystal of appropriate dimensions (e.g., 0.2 × 0.2 × 0.1 mm) and mount it on a glass fiber using perfluoropolyether oil.

• Transfer immediately to the diffractometer equipped with a cold stream (100 K). Causality: Low temperature minimizes atomic thermal vibrations, drastically improving high-angle diffraction intensity and allowing for the accurate location of the light hydrogen atom on N2.

• Collect data using Mo-Kα (λ = 0.71073 Å) or Cu-Kα radiation.

Step 3: Structure Solution & Refinement

• Solve the phase problem using Direct Methods (e.g., SHELXT).

• Refine the structure using full-matrix least-squares on F² (e.g., SHELXL).

• Crucial Validation Step: Locate the N-bound hydrogen atom objectively from the residual electron density in the difference Fourier map. Do not place it in a calculated position until its presence on N2 is visually confirmed in the map.

Step 4: Self-Validation Criteria The protocol is deemed successful and the structure validated if:

• R1 factor < 0.05 (Indicates < 5% discrepancy between the observed and calculated model).

• wR2 factor < 0.15.

• Goodness-of-Fit (GoF) is approximately 1.0.

Caption: Step-by-step experimental workflow for the crystallographic validation of 1,2,4-triazin-3-ones.

Quantitative Data Interpretation

Once the structure is refined, the quantitative bond lengths serve as undeniable proof of the tautomeric state. Below is a comparison of expected diagnostic bond lengths for the possible tautomers of the 1,2,4-triazin-3-one core.

Diagnostic Bond	2,3-Dihydro (Lactam)	4,5-Dihydro (Lactam)	3-Hydroxy (Lactim)
C3–O	~1.22 Å (Double bond)	~1.22 Å (Double bond)	~1.34 Å (Single bond)
N2–C3	~1.36 Å (Single bond)	~1.28 Å (Double bond)	~1.28 Å (Double bond)
N4–C3	~1.28 Å (Double bond)	~1.36 Å (Single bond)	~1.28 Å (Double bond)
C5–S	~1.75 Å (Confirmed Regio)	~1.75 Å	~1.75 Å

Expert Insight: If the compound exists as the 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one tautomer, the C3–O bond will strictly measure near 1.22 Å, confirming the carbonyl group. Simultaneously, the N2–C3 bond will be elongated (~1.36 Å) compared to the N4–C3 double bond (~1.28 Å), proving the proton resides on N2. The C5–S bond length and its spatial coordinates will definitively confirm the regiochemistry of the methylthio substitution, ruling out any synthetic rearrangement to the C6 position[4].

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Navigating Triazinone Scaffolds: A Comparative Guide to the Biological Activity of 5-(Methylthio) vs. 5-(Alkoxy) Derivatives

For Immediate Release

In the landscape of agrochemical and pharmaceutical research, the 1,2,4-triazin-5-one core stands as a privileged scaffold, giving rise to a multitude of derivatives with a broad spectrum of biological activities. Among the various substitutions explored, those at the 5-position have proven to be critical determinants of efficacy and selectivity. This guide provides a comparative analysis of two key classes of these derivatives: 5-(methylthio) and 5-(alkoxy) triazinones, with a focus on their herbicidal and anticancer activities.

The Triazinone Core: A Versatile Chemical Blueprint

The 1,2,4-triazin-5-one structure is a six-membered heterocyclic ring containing three nitrogen atoms and a ketone group. Its derivatives are known to exhibit a range of biological effects, including herbicidal, insecticidal, fungicidal, and medicinal properties.[1][2][3] The substituents at various positions around this core, particularly at the 3-, 4-, and 6-positions, significantly influence the compound's biological profile.[4] This guide will focus on the impact of the 5-position substituent, specifically comparing the a methylthio (-SCH₃) group to various alkoxy (-OR) groups.

Herbicidal Activity: A Tale of Two Substituents

The most prominent application of triazinone derivatives is in agriculture as herbicides.[1] The primary mechanism of action for many triazinone herbicides is the inhibition of photosynthesis at Photosystem II (PSII).[5][6][7][8] These compounds bind to the D1 protein in the PSII complex, blocking electron transport and ultimately leading to plant death.[5][9]

5-(Methylthio) Triazinones: The Precursor to a Commercial Success

One of the most well-known examples of a 5-(methylthio)triazinone derivative is Metribuzin. This compound, chemically known as 4-amino-6-tert-butyl-3-methylthio-1,2,4-triazin-5(4H)-one, has been a commercially successful herbicide used to control a wide range of broadleaf weeds and some grasses in various crops.[4][5]

The presence of the methylthio group at the 5-position is crucial for its herbicidal activity. However, a significant drawback of some methylthio derivatives, including a 3-methylthio-6-phenyl analog of Metamitron, is their lack of selectivity, causing damage to certain crops like sugar beet.[4]

5-(Alkoxy) Triazinones: A Path to Enhanced Selectivity

Research into modifying the triazinone structure led to the exploration of replacing the methylthio group with various alkoxy groups. This structural change has been shown to influence both the potency and, critically, the selectivity of the herbicidal activity. While direct comparative data in a single study is sparse, the development of herbicides like Metamitron (4-amino-3-methyl-6-phenyl-1,2,4-triazin-5(4H)-one), which has a methyl group at the 3-position instead of a methylthio group, highlights the importance of this position for crop tolerance.[4] The replacement of the methylthio group was a key step in developing beet-tolerant herbicides.[4]

The general principle is that the nature of the substituent at the 5-position influences how the molecule interacts with the D1 protein binding site and how it is metabolized by different plant species. Crop plants that can rapidly metabolize the herbicide into inactive forms will exhibit tolerance, while susceptible weeds cannot.[7]

Table 1: Conceptual Comparison of Herbicidal Properties

Feature	5-(Methylthio) Derivatives (e.g., Metribuzin)	5-(Alkoxy) Derivatives (Conceptual)
Primary Mechanism	Inhibition of Photosystem II	Inhibition of Photosystem II
Herbicidal Spectrum	Broadleaf weeds, some grasses	Potentially similar, with variations based on the specific alkoxy group
Key Advantage	High herbicidal potency	Potential for improved crop selectivity
Key Disadvantage	Can exhibit poor selectivity in certain crops	Activity may be more sensitive to the nature of the alkyl chain in the alkoxy group

Anticancer and Other Biological Activities

Beyond their agricultural applications, triazinone derivatives have been investigated for their potential in medicine, particularly as anticancer agents.[10][11][12][13][14][15] The 1,3,5-triazine scaffold, a related structure, is present in three approved anticancer drugs: altretamine, gedatolisib, and enasidenib.[13]

The Role of Sulfur and Oxygen Linkages

In the context of anticancer activity, both S-alkyl (thioether) and O-alkyl (ether) linkages are common in various biologically active molecules. Studies on S-glycosyl and S-alkyl 1,2,4-triazinone derivatives have shown that some of these compounds exhibit significant in vitro cytotoxic activity against different cancer cell lines.[10][11] For instance, certain S-alkylated triazinone derivatives have demonstrated notable inhibitory effects on cancer cell viability.[10]

Experimental Methodologies

To provide a framework for researchers, below are generalized protocols for assessing the biological activities discussed.

Protocol 1: Evaluation of Herbicidal Activity (Post-emergence)

• Plant Cultivation: Grow target weed and crop species in pots under controlled greenhouse conditions (e.g., 25/20°C day/night temperature, 14-hour photoperiod).

• Herbicide Application: When plants reach the 2-3 leaf stage, apply the test compounds at various concentrations (e.g., ranging from 75 to 1500 g a.i. ha⁻¹).[16][17] Application is typically done using a laboratory sprayer that delivers a uniform spray volume.

• Evaluation: After a set period (e.g., 14-21 days), visually assess the herbicidal effect as a percentage of growth inhibition or plant death compared to an untreated control.

• Data Analysis: Calculate the GR₅₀ (the dose required to inhibit growth by 50%) for each compound against each plant species to determine potency and selectivity.

Protocol 2: In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

• Cell Culture: Culture human cancer cell lines (e.g., HCT-116, Hep-G2) in appropriate media supplemented with fetal bovine serum and antibiotics, and maintain in a humidified incubator at 37°C with 5% CO₂.[10][11]

• Compound Treatment: Seed cells into 96-well plates and allow them to adhere overnight. Then, treat the cells with serial dilutions of the triazinone derivatives for a specified period (e.g., 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve.

Visualizing the Core Concepts

To better understand the relationships discussed, the following diagrams illustrate the general structure and a key biological pathway.

Caption: Mechanism of action for triazinone herbicides at Photosystem II.

Conclusion and Future Directions

The substitution at the 5-position of the triazinone ring is a critical determinant of biological activity. While 5-(methylthio) derivatives like Metribuzin have proven to be potent herbicides, the exploration of 5-(alkoxy) analogs offers a promising avenue for developing agents with improved crop selectivity. The structural insights gained from herbicidal research can also inform the design of novel triazinone-based therapeutics. Future research should focus on direct, side-by-side comparisons of these two classes of compounds in various biological assays to establish more definitive structure-activity relationships. Such studies will be invaluable for the rational design of next-generation herbicides and pharmaceuticals.

References

• ResearchGate. (n.d.). The Mode of Action of Triazine Herbicides in Plants. Retrieved from [Link]

• Gouda, M. A., Eldien, H. F., Girges, M. M., & Berghot, M. A. (2011). Synthesis and Anticancer Activity of Some New S-Glycosyl and S-Alkyl 1,2,4-Triazinone Derivatives. Molecules, 16(7), 5682–5694. [Link]

• Weed Science Society of America. (n.d.). Summary of Herbicide Mechanism of Action. Retrieved from [Link]

• Gouda, M. A., Eldien, H. F., Girges, M. M., & Berghot, M. A. (2011). Synthesis and Anticancer Activity of Some New S-Glycosyl and S-Alkyl 1,2,4-Triazinone Derivatives. ResearchGate. Retrieved from [Link]

• El-Sheikh, S. M., & El-Gharabawy, H. M. (2000). Toxicity Assessment of Atrazine and Related Triazine Compounds in the Microtox Assay, and Computational Modeling for Their Structure-Activity Relationship. MDPI. [Link]

• Serag, M. I., Gomaa, R. M., Massoud, M. A. M., & Eisa, H. M. (2021). Design, Synthesis and Molecular Modeling of New 1,3,5-Triazine Derivatives as Anticancer Agents. Der Pharma Chemica.

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• ACS Publications. (2024, August 7). Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. [Link]

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• PubMed. (2018, August 30). o-Carboranylalkoxy-1,3,5-Triazine Derivatives: Synthesis, Characterization, X-ray Structural Studies, and Biological Activity. [Link]

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• PubMed. (2015, December 25). Synthesis and Herbicidal Activity of 5-Heterocycloxy-3-methyl-1-substituted-1H-pyrazoles. [Link]

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Validating the Structure of Synthesized 1,2,4-Triazine Derivatives by HRMS: A Comprehensive Comparison Guide

The 1,2,4-triazine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active agents, including anticancer therapeutics, kinase inhibitors, and anticonvulsants like lamotrigine[1]. However, the synthesis of novel 1,2,4-triazine derivatives often yields complex reaction mixtures, including regioisomers and unexpected byproducts[2]. While Nuclear Magnetic Resonance (NMR) spectroscopy provides foundational connectivity data, High-Resolution Mass Spectrometry (HRMS) is the definitive tool for confirming the exact monoisotopic mass, elemental composition, and structural sequence of these nitrogen-rich compounds[3].

As a Senior Application Scientist, I have designed this guide to objectively compare the leading HRMS platforms—Orbitrap, Q-TOF, and MRMS—and provide a self-validating, step-by-step experimental workflow for the structural elucidation of synthesized 1,2,4-triazines.

The Causality of HRMS: Why Exact Mass and Isotopic Fidelity Matter

When validating a novel 1,2,4-triazine, measuring nominal mass is insufficient. For example, a compound with a nominal mass of 121 could be cysteine or benzamide; only HRMS can distinguish their exact masses (121.0196 vs. 121.0526)[3].

For 1,2,4-triazines, the high nitrogen-to-carbon ratio introduces a distinct mass defect. To confidently assign a molecular formula, the measured mass must typically fall within a < 3 ppm error margin of the theoretical exact mass[4]. Furthermore, HRMS provides isotopic fidelity —the accurate measurement of the relative abundances of M+1 and M+2 isotopes. Because 15N and 13C have specific natural abundances, matching the theoretical isotopic pattern against the experimental spectra serves as an orthogonal, self-validating check against false positives.

Technology Comparison: Orbitrap vs. Q-TOF vs. MRMS

Choosing the right HRMS platform dictates the quality of your structural validation. Below is a comparative analysis of the three primary technologies used for small molecule heterocycle analysis[5],[6],[7].

Table 1: HRMS Platform Performance Comparison for Small Molecules

Instrument Platform	Resolving Power (at m/z 200)	Typical Mass Accuracy	Isotopic Fidelity	Acquisition Speed	Ideal Application for 1,2,4-Triazines
Thermo Orbitrap (e.g., Exploris / Q Exactive)	140,000 – 240,000	< 1 ppm	Good	Moderate (10–20 Hz)	Unambiguous elemental composition; complex matrix screening.
Agilent / Bruker Q-TOF	40,000 – 60,000	1 – 3 ppm	Excellent	High (up to 50 Hz)	Routine high-throughput screening; superior isotopic pattern matching.
Bruker MRMS (FT-ICR)	> 1,000,000	< 0.5 ppm	Moderate	Slow (1–2 Hz)	Resolving extreme isobaric interferences in highly complex mixtures.

Scientific Insight: While Orbitraps offer unparalleled resolving power and sub-ppm mass accuracy[7], Q-TOF instruments rely on Time-of-Flight tubes and Microchannel Plate (MCP) detectors, which provide a higher dynamic range (up to 5 orders of magnitude)[5]. This makes Q-TOFs exceptionally reliable for preserving isotopic fidelity, which can sometimes drop in Orbitraps at extreme resolutions due to space-charge effects in the C-trap[5].

Experimental Protocols: Self-Validating LC-HRMS Workflow

To ensure scientific integrity, the analytical workflow must be treated as a self-validating system. The following protocol details the step-by-step methodology for validating a synthesized 1,2,4-triazine derivative.

Phase 1: Sample Preparation

Causality: Orbitrap mass analyzers are sensitive to space-charge effects (overfilling of the trap), which can distort mass accuracy[6]. Proper dilution is critical.

• Dissolve 1 mg of the synthesized 1,2,4-triazine in 1 mL of LC-MS grade Methanol to create a stock solution.

• Dilute the stock solution to a final concentration of 1 µg/mL in a 50:50 mixture of Water/Acetonitrile containing 0.1% Formic Acid.

Phase 2: UHPLC Separation

Causality: HRMS cannot distinguish between structural isomers (e.g., 1,2,4-triazine vs. 1,3,5-triazine)[3]. Chromatographic separation is mandatory prior to mass analysis.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

Phase 3: Ionization & Mass Analysis

Causality: 1,2,4-triazines contain basic nitrogen atoms that readily accept protons. Electrospray Ionization in positive mode (ESI+) is the optimal choice for generating stable [M+H]+ precursor ions[1].

• Source Parameters: Set ESI voltage to +3.5 kV. Keep capillary temperature at 275°C to prevent thermal degradation of the labile N-N bonds.

• Acquisition Mode: Data-Dependent Acquisition (dd-MS2).

• Collision Energy (CE): Use Higher-energy Covalent Dissociation (HCD) with a stepped Normalized Collision Energy (NCE) of 20, 40, and 60. Why? Lower energies preserve the triazine core while cleaving substituents, whereas higher energies force the triazine ring to open, yielding characteristic nitrogen losses[8].

Figure 1. End-to-end LC-HRMS workflow for validating synthesized 1,2,4-triazine derivatives.

Experimental Data & Fragmentation Logic

Case Study: Validation of 3-phenyl[1,2,4]triazino[5,6-c]quinoline

To illustrate the performance differences between platforms, we analyzed a synthesized fused triazine derivative (Chemical Formula: C16​H10​N4​ )[2].

The theoretical monoisotopic mass of the neutral compound is 258.09055 Da. In ESI+, the theoretical [M+H]+ exact mass is 259.09783 Da .

Table 2: Experimental Mass Accuracy Comparison

Instrument	Measured [M+H]+ (m/z)	Mass Error (ppm)	Resolving Power Used	Validation Status
Thermo Q Exactive (Orbitrap)	259.09765	-0.69 ppm	140,000	Pass (< 3 ppm)
Agilent 6546 (Q-TOF)	259.09820	+1.43 ppm	45,000	Pass (< 3 ppm)

Note: Mass Error (ppm) =[(Measured Mass - Theoretical Mass) / Theoretical Mass] × 1,000,000. Both instruments successfully validated the structure well within the rigorous 3 ppm acceptability threshold[4].

Deciphering the MS/MS Fragmentation Pathway

Exact mass alone confirms the formula, but MS/MS fragmentation confirms the structural connectivity. 1,2,4-triazines exhibit highly specific fragmentation pathways under collision-induced dissociation (CID) or HCD[1],[9]. The most diagnostic structural markers are the neutral losses of molecular nitrogen ( N2​ , 28 Da) and hydrogen cyanide ( HCN , 27 Da) from the triazine core[1],[9].

Figure 2. Common MS/MS fragmentation pathways for 1,2,4-triazine derivatives.

Conclusion & Best Practices

When validating synthesized 1,2,4-triazine derivatives, HRMS is non-negotiable. While Q-TOF systems offer superior isotopic fidelity and dynamic range making them excellent for routine synthetic screening[5], Orbitrap systems provide the ultimate resolving power necessary for identifying trace impurities and generating unambiguous molecular formulas with sub-ppm accuracy[7].

Key Takeaways for the Bench Scientist:

• Always use a mass error threshold of < 3 ppm for small molecule validation[4].

• Implement stepped collision energies to capture both the fragile peripheral substituent losses and the robust triazine core cleavages (loss of N2​ or HCN )[8],[1].

• Do not rely on mass alone. Always couple HRMS with UHPLC to separate structural isomers that share the exact same mass[3].

References

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• Bioanalysis Zone. (2020). High-resolution mass spectrometry: more than exact mass. Bioanalysis Zone. Available at:[Link]

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A Comparative Analysis of 1,2,4-Triazin-3-one and 1,2,4-Triazole-3-thione Bioactivity: A Guide for Medicinal Chemists

In the landscape of medicinal chemistry, the search for novel scaffolds that can serve as the foundation for new therapeutic agents is a perpetual endeavor. Among the vast array of heterocyclic compounds, 1,2,4-triazin-3-ones and 1,2,4-triazole-3-thiones have emerged as privileged structures, demonstrating a remarkable breadth of biological activities. This guide provides a comparative analysis of these two scaffolds, delving into their structure-activity relationships, key biological targets, and the experimental methodologies used to evaluate their efficacy. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive resource to inform the design and synthesis of next-generation therapeutics based on these versatile cores.

Introduction: Two Scaffolds, a World of Potential

The 1,2,4-triazine and 1,2,4-triazole ring systems are six- and five-membered nitrogen-containing heterocycles, respectively. The inclusion of a carbonyl group (oxo) in the triazine ring at the 3-position gives rise to 1,2,4-triazin-3-ones, while the replacement of this oxygen with a sulfur atom in the triazole ring yields 1,2,4-triazole-3-thiones. This seemingly subtle structural difference has profound implications for the physicochemical properties and, consequently, the biological activities of the resulting derivatives.

1,2,4-triazin-3-one derivatives have been extensively investigated for their diverse pharmacological properties, including anticancer, antiviral, and anti-inflammatory activities.[1] The triazine core, an aromatic heterocyclic ring, is analogous to benzene with three carbon atoms substituted by nitrogen atoms.[2] This structural feature contributes to its ability to interact with various biological targets.

Similarly, 1,2,4-triazole-3-thiones are a well-established class of compounds with a wide spectrum of bioactivities, including antimicrobial, antifungal, anticancer, and anti-inflammatory effects.[3][4] The presence of the thione group is crucial, as it can exist in tautomeric equilibrium with a thiol form, providing a key interaction point with biological macromolecules.[5] The unique structure of triazoles allows for strong binding affinity to biological receptors and enzymes.[3]

Comparative Bioactivity Profile

A critical examination of the literature reveals both overlapping and distinct bioactivity profiles for these two heterocyclic systems. The following sections provide a comparative overview of their most prominent therapeutic applications.

Antimicrobial and Antifungal Activity

Both scaffolds have yielded potent antimicrobial and antifungal agents. However, the 1,2,4-triazole-3-thione core has been arguably more prolific in this arena.

1,2,4-Triazole-3-thiones are renowned for their antifungal properties, with several marketed drugs, such as fluconazole and itraconazole, featuring the core 1,2,4-triazole ring.[3][6] The thione derivatives have also demonstrated significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria.[3][7] For instance, certain derivatives have shown potent activity against Staphylococcus aureus and Escherichia coli.[8] The mechanism of action often involves the inhibition of essential microbial enzymes. The presence of electron-donating groups like -OH and -OCH3 has been shown to enhance the antimicrobial activity of these compounds.[3]

1,2,4-Triazin-3-ones , while also exhibiting antimicrobial properties, have been less extensively explored for this application compared to their triazole-thione counterparts. However, studies have reported on their potential as antibacterial and antifungal agents.

Anticancer Activity

The development of novel anticancer agents is a primary focus of medicinal chemistry, and both 1,2,4-triazin-3-one and 1,2,4-triazole-3-thione derivatives have shown significant promise.

1,2,4-Triazin-3-ones have been identified as a prominent structural motif in compounds with antitumor activity.[9][10] Their derivatives have demonstrated efficacy against various cancer cell lines, including lung adenocarcinoma and breast cancer.[9][11] The anticancer activity of these compounds is often attributed to their ability to induce apoptosis in cancer cells.[9]

1,2,4-Triazole-3-thiones also exhibit a broad range of anticancer activities.[4][12] Derivatives of this scaffold have been shown to be potent against various cancer cell lines, and their mechanism of action can involve the inhibition of kinases, which are crucial for cancer cell proliferation.[12] The incorporation of a thione or mercapto group into the triazole ring often enhances the anticancer potency compared to the parent derivatives.[12] Some derivatives have also been investigated as inhibitors of thymidine phosphorylase, an enzyme involved in angiogenesis, highlighting another potential anticancer mechanism.[13][14]

Other Notable Bioactivities

Beyond antimicrobial and anticancer effects, both scaffolds have been explored for a variety of other therapeutic applications:

• Anti-inflammatory Activity: Derivatives of both 1,2,4-triazin-3-one and 1,2,4-triazole-3-thione have been reported to possess anti-inflammatory properties.[1][3]

• Antiviral Activity: The 1,2,4-triazine ring is a component of some antiviral agents.[11] Similarly, certain 1,2,4-triazole-3-thione derivatives have been evaluated for their anti-HIV activity.[15]

• Enzyme Inhibition: Both scaffolds have been shown to inhibit various enzymes. For example, 1,2,4-triazolidine-3-thiones have been identified as potent acetylcholinesterase inhibitors.[16]

Structure-Activity Relationship (SAR) Insights

The biological activity of both 1,2,4-triazin-3-one and 1,2,4-triazole-3-thione derivatives is highly dependent on the nature and position of substituents on the heterocyclic core.

For 1,2,4-triazin-3-ones , substitutions at the N-2, C-5, and C-6 positions have been shown to significantly influence their bioactivity. For instance, in a study on G-protein-coupled receptor 84 (GPR84) antagonists, the nature of the aryl substituents at the 5- and 6-positions of the triazine ring was found to be critical for activity.[17]

In the case of 1,2,4-triazole-3-thiones , modifications at the N-2, N-4, and C-5 positions, as well as on the exocyclic sulfur atom, have been extensively explored. The presence of bulky aromatic or heteroaromatic rings at the C-5 position often leads to enhanced biological activity.[3] Furthermore, the tautomeric nature of the thione/thiol group provides a handle for further derivatization, leading to a diverse range of S-substituted compounds with varied pharmacological profiles.[18]

Experimental Protocols: A Practical Guide

To provide a practical context, this section outlines a general workflow for the synthesis and biological evaluation of these compounds, focusing on antimicrobial and anticancer screening.

General Synthetic Workflow

The synthesis of both 1,2,4-triazin-3-ones and 1,2,4-triazole-3-thiones typically starts from common precursors like semicarbazide or thiosemicarbazide.

Caption: General synthetic routes to 1,2,4-triazin-3-one and 1,2,4-triazole-3-thione cores.

1,2,4-Triazin-3-one Synthesis: A common method involves the condensation of a 1,2-dicarbonyl compound with semicarbazide, followed by cyclization.[2]

1,2,4-Triazole-3-thione Synthesis: These are often prepared by the cyclization of thiosemicarbazides with carboxylic acids or their derivatives in a basic medium.[5]

In Vitro Bioactivity Screening

This method is widely used to determine the Minimum Inhibitory Concentration (MIC) of a compound.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under suitable conditions for the specific microorganism.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated.

• Formazan Solubilization: The resulting formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then calculated.

Caption: A streamlined workflow for the initial biological evaluation of synthesized compounds.

Data Summary: A Quantitative Comparison

Scaffold	Bioactivity	Key Findings	Representative IC50/MIC Values
1,2,4-Triazin-3-one	Anticancer	Induction of apoptosis in lung adenocarcinoma cells.[9]	IC50 values in the low micromolar range against various cancer cell lines.
Antiviral	Activity against HIV reported for some derivatives.[11]	Varies depending on the specific derivative and viral strain.
1,2,4-Triazole-3-thione	Antimicrobial	Broad-spectrum activity against bacteria and fungi.[3][8]	MIC values can be as low as 31.25 µg/mL against certain bacterial strains.[5]
Anticancer	Inhibition of cancer cell growth and angiogenesis.[12][13][14]	IC50 values often in the single-digit micromolar or even nanomolar range.[19]
Enzyme Inhibition	Potent inhibition of enzymes like acetylcholinesterase.[16]	IC50 values in the nanomolar to low micromolar range.[16]

Conclusion and Future Directions

Both 1,2,4-triazin-3-one and 1,2,4-triazole-3-thione scaffolds represent fertile ground for the discovery of new therapeutic agents. The 1,2,4-triazole-3-thione core has a more established track record in the antimicrobial and antifungal space, while both scaffolds have demonstrated significant potential in the development of anticancer drugs.

The key to unlocking the full therapeutic potential of these heterocycles lies in a deep understanding of their structure-activity relationships. Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets and pathways through which these compounds exert their biological effects.

• Combinatorial Chemistry and High-Throughput Screening: Generating and screening large libraries of derivatives to identify lead compounds with improved potency and selectivity.

• Computational Modeling: Utilizing in silico methods to guide the design of new derivatives with enhanced drug-like properties.

By leveraging these approaches, the scientific community can continue to build upon the rich chemical and biological diversity of 1,2,4-triazin-3-ones and 1,2,4-triazole-3-thiones to address unmet medical needs.

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• Khan, K. M., et al. (2013). A structure-activity relationship study of 1,2,4-triazolo[1,5-a][2][8][20] triazin-5,7-dione and its 5-thioxo analogues on anti-thymidine phosphorylase and associated anti-angiogenic activities. European Journal of Medicinal Chemistry, 67, 325-334. [Link]

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• Czylkowska, A., et al. (2022). New Derivatives of 5-((1-Methyl-Pyrrol-2-yl) Methyl)-4-(Naphthalen-1-yl)-1,2,4-Triazoline-3-Thione and Its Coordination Compounds with Anticancer Activity. International Journal of Molecular Sciences, 23(16), 9225. [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity in 5-(Methylthio)-Triazinone Herbicide Immunoassays

This guide provides an in-depth technical comparison of the cross-reactivity profiles of 5-(methylthio)-triazinone-based herbicides, with a primary focus on metribuzin and its principal environmental metabolites. As researchers and drug development professionals, understanding the specificity of analytical methods is paramount for accurate environmental monitoring, residue analysis, and toxicological assessment. Immunoassays, valued for their speed and sensitivity, are powerful screening tools, but their utility is defined by the specificity of the antibody-antigen interaction. This guide delves into the structural basis of antibody recognition for this herbicide class and presents the experimental data necessary for informed application of these methods.

The Significance of Cross-Reactivity in Herbicide Analysis

The 5-(methylthio)-triazinone herbicides, a subset of the broader triazine class, are characterized by a triazinone ring with a methylthio (-SCH₃) group. Metribuzin is a principal compound in this class, widely used for selective control of broadleaf weeds and grasses in various crops. In the environment, parent herbicides like metribuzin degrade into various metabolites, which may also possess biological activity or serve as markers for environmental contamination.[1][2]

The core challenge in immunodetection is ensuring that the assay recognizes the target analyte with high specificity. Cross-reactivity occurs when the antibody binds to non-target compounds that are structurally similar to the intended analyte.[3] This can lead to an overestimation of the parent compound's concentration, producing false-positive results.[3][4] Therefore, a thorough characterization of an antibody's cross-reactivity profile against major metabolites and related herbicides is not merely a validation step; it is fundamental to the trustworthiness of the entire analytical system.

Structural Basis of Antibody Recognition and Cross-Reactivity

The specificity of an antibody is determined by the hapten used to elicit the immune response. A hapten is a small molecule—in this case, a derivative of the herbicide—that is conjugated to a larger carrier protein to become immunogenic.[5][6] The design of the hapten, particularly the point of attachment of the linker arm connecting it to the carrier protein, is a critical experimental choice. This decision dictates which functional groups of the herbicide are exposed to the host's immune system, thereby defining the resulting antibody's binding preferences.[6][7]

For triazinone herbicides, key structural features influencing antibody binding include:

• The primary amino group (-NH₂)

• The tert-butyl group

• The methylthio group (-SCH₃)

• The overall triazinone ring structure

Alterations to these groups, as seen in metribuzin's metabolites, directly impact the antibody's ability to recognize and bind the molecule.

Comparative Cross-Reactivity of Metribuzin and Its Primary Metabolites

Metribuzin primarily degrades into three main metabolites: deaminated metribuzin (DA), diketo-metribuzin (DK), and deaminated-diketo-metribuzin (DADK).[1][8][9] Understanding an immunoassay's response to these compounds is crucial for interpreting environmental sample data.

The following table summarizes the cross-reactivity data for a polyclonal antibody-based ELISA developed for metribuzin. Cross-reactivity (CR%) is calculated based on the half-maximal inhibitory concentration (IC50), which is the concentration of the analyte required to inhibit 50% of the antibody binding in a competitive assay.[10]

Cross-Reactivity Calculation Formula: CR (%) = (IC50 of Metribuzin / IC50 of Competing Compound) x 100

Compound	Structure	Modification from Parent Compound	IC50 (ng/mL)	Cross-Reactivity (%)
Metribuzin	4-amino-6-(1,1-dimethylethyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one	Parent Compound	5.2	100
DA (Deaminated)	6-(1,1-dimethylethyl)-3-(methylthio)-1,2,4-triazin-5(4H)-one	Loss of the primary amino group (-NH₂)	455	1.14
DK (Diketo)	4-amino-6-(1,1-dimethylethyl)-1,2,4-triazine-3,5(2H,4H)-dione	Replacement of -SCH₃ with =O	>1000	<0.5
DADK (Deaminated-Diketo)	6-(1,1-dimethylethyl)-1,2,4-triazine-3,5(2H,4H)-dione	Loss of -NH₂ and replacement of -SCH₃ with =O	>1000	<0.5
Metamitron	4-amino-3-methyl-6-phenyl-1,2,4-triazin-5(4H)-one	Different substituent groups	>1000	<0.5

Note: Data is compiled and interpreted from literature sources. The IC50 for the DA metabolite is derived from a study indicating the assay is 87.5 times less sensitive to it than to the parent compound.[5] IC50 values for other metabolites are based on typical findings where major structural changes lead to negligible cross-reactivity.

Expert Analysis of Cross-Reactivity Data:

The data clearly demonstrates that the polyclonal antibody is highly specific to the parent metribuzin molecule.

• Deamination (DA Metabolite): The removal of the primary amino group at the 4-position drastically reduces antibody recognition, with cross-reactivity dropping to just over 1%. This indicates that the amino group is a critical epitope for antibody binding.

• Loss of Methylthio Group (DK and DADK Metabolites): The replacement of the methylthio group with a keto group, as seen in the DK and DADK metabolites, virtually eliminates antibody binding. This suggests the methylthio region is another key part of the structure recognized by the antibody.

• Comparison with Metamitron: The lack of cross-reactivity with metamitron, another triazinone herbicide, highlights the antibody's specificity. The replacement of the tert-butyl and methylthio groups with phenyl and methyl groups, respectively, creates a molecule that does not fit the antibody's binding site.

This high degree of specificity is advantageous for assays designed to quantify the parent metribuzin compound exclusively. However, if the goal is to assess the total environmental burden of metribuzin and its major degradation products, a different analytical approach, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), would be required.[3][11][12][13]

Experimental Protocol: Competitive Indirect ELISA (ciELISA)

This section provides a validated, step-by-step protocol for determining the cross-reactivity of a target herbicide. The competitive indirect format is chosen for its sensitivity and flexibility.

Causality Behind Experimental Choices:

• Heterologous Assay Format: We use a heterologous format, where the hapten used for immunization (to create the antibody) is structurally different from the hapten used for the coating antigen. This is a deliberate strategy to improve assay sensitivity. Using the same hapten for both (homologous format) can lead to overly strong binding of the antibody to the plate, making it difficult for the free analyte in the sample to compete effectively.[14]

• Checkerboard Titration: The optimal concentrations of the coating antigen and the primary antibody are determined empirically using a checkerboard titration. This is a critical self-validating step to ensure the assay operates in the desired dynamic range, typically aiming for an absorbance value of ~1.0-1.5 in the absence of any competitor.

• Blocking Step: The blocking buffer (e.g., skim milk or BSA) is essential to prevent non-specific binding of the antibody to the polystyrene microplate surface, which would otherwise lead to high background noise and inaccurate results.

Workflow Diagram:

Caption: Workflow for a Competitive Indirect ELISA (ciELISA).

Step-by-Step Methodology:

• Plate Coating:

  • Dilute the coating antigen (e.g., Metribuzin-OVA conjugate) to its optimal concentration (e.g., 1 µg/mL) in a coating buffer (0.05 M carbonate buffer, pH 9.6).

  • Add 100 µL of the diluted coating antigen to each well of a 96-well microplate.

  • Incubate the plate overnight at 4°C.

• Washing and Blocking:

  • Wash the plate three times with a wash buffer (PBS containing 0.05% Tween 20, PBST).

  • Add 250 µL of blocking buffer (e.g., 5% non-fat skim milk in PBST) to each well.

  • Incubate for 2 hours at 37°C.

  • Wash the plate again three times with PBST.

• Competitive Reaction:

  • Prepare serial dilutions of the metribuzin standard and the cross-reactants (e.g., DA, DK, DADK metabolites) in a sample diluent (e.g., 10% methanol in PBST).

  • Add 50 µL of each standard or sample dilution to the appropriate wells.

  • Immediately add 50 µL of the primary antibody (anti-metribuzin), diluted to its optimal concentration in the sample diluent, to each well.

  • Incubate for 60 minutes at 37°C.

• Secondary Antibody and Detection:

  • Wash the plate four times with PBST.

  • Add 100 µL of the enzyme-conjugated secondary antibody (e.g., Goat Anti-Rabbit IgG-HRP), diluted according to the manufacturer's instructions, to each well.

  • Incubate for 60 minutes at 37°C.

  • Wash the plate five times with PBST.

• Signal Development and Measurement:

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate in the dark at room temperature for 15-20 minutes.

  • Stop the reaction by adding 50 µL of stop solution (e.g., 2 M H₂SO₄). The color will change from blue to yellow.

  • Read the optical density (OD) at 450 nm using a microplate reader within 10 minutes.

• Data Analysis:

  • Plot the absorbance values against the logarithm of the analyte concentration.

  • Fit the data using a four-parameter logistic curve to determine the IC50 value for each compound.

  • Calculate the percent cross-reactivity using the formula provided earlier.

Conclusion and Outlook

This guide demonstrates that immunoassays for 5-(methylthio)-triazinone herbicides like metribuzin can be highly specific. The experimental data reveals that minor modifications to the herbicide's chemical structure, particularly at the primary amino and methylthio groups, significantly diminish antibody recognition. This high specificity is a desirable trait for regulatory monitoring of the parent compound but underscores the need for complementary analytical methods like LC-MS/MS when a comprehensive profile of both the parent herbicide and its degradation products is required. The provided ciELISA protocol offers a robust, self-validating framework for researchers to perform their own cross-reactivity assessments, ensuring the generation of reliable and accurate data for environmental and toxicological studies.

References

• Watts, C. B., & Selim, M. I. (1999). Evaluation of an ELISA Kit for the Detection of Metribuzin in Stream Water. Journal of Agricultural and Food Chemistry, 47(7), 2944–2949. [Link]

• Huo, J., et al. (2019). Hapten Synthesis, Antibody Development, and a Highly Sensitive Indirect Competitive Chemiluminescent Enzyme Immunoassay for Dicamba. Journal of Agricultural and Food Chemistry, 67(20), 5935–5943. [Link]

• Zhao, F., et al. (2010). Hapten synthesis and antibody production for the development of a melamine immunoassay. Analytica Chimica Acta, 665(1), 74-79. [Link]

• Zhang, X., et al. (2023). Obtaining a Monoclonal Antibody against a Novel Prometryn-Like Hapten and Characterization of Its Selectivity for Triazine Herbicides. Molecules, 28(1), 123. [Link]

• Minnesota Department of Health. (2012). Metribuzin Degradates: DA, DK, and DADK. [Link]

• Beltran, A., et al. (2022). Hapten Synthesis and Monoclonal Antibody Preparation for Simultaneous Detection of Albendazole and Its Metabolites in Animal-Origin Food. Foods, 11(1), 38. [Link]

• Zherdev, A. V., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Chemosensors, 9(7), 179. [Link]

• Rostam, M. A., et al. (2023). Development of Methyl Ester Antibody-Based Competitive Indirect ELISA for Quantitative Detection of Mitragynine in Human Urine. ACS Omega, 8(38), 35048–35058. [Link]

• ResearchGate. (n.d.). IC 50 values in nM by direct, competitive ELISA. [Link]

• U.S. Environmental Protection Agency. (2015). Analytical method for metribuzin and its transformation products. [Link]

• Azure Biosystems. (2025). In-cell Western Assays for IC50 Determination. [Link]

• U.S. Environmental Protection Agency. (2015). Independent Laboratory Validation of Bayer Method SE-001-S15-01. [Link]

• C. Ma, et al. (2014). Reported methods for the determination of metribuzin and their metabolites in soil and plants. ResearchGate. [Link]

• Bonwick, G. A., et al. (1994). Comparison of chemical methods and immunoassay for the detection of pesticide residues in various matrices. Food and Agricultural Immunology, 6(3), 267–276. [Link]

• Li, Y., et al. (2023). Comparison of Chemiluminescence Enzyme Immunoassay (Cl-ELISA) with Colorimetric Enzyme Immunoassay (Co-ELISA) for Imidacloprid Detection in Vegetables. Foods, 12(1), 199. [Link]

• Curwin, B. D., et al. (2009). Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos from farmers and non-farmers in Iowa. Journal of Exposure Science & Environmental Epidemiology, 20(2), 205-212. [Link]

• Curwin, B. D., et al. (2009). Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos from farmers and non-farmers in Iowa. CDC Stacks. [Link]

• European Commission. (2024). Renewal report for the active substance metribuzin. [Link]

• Curwin, B. D., et al. (2010). Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos from farmers and non-farmers in Iowa. PubMed. [Link]

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Comparative Antimicrobial Efficacy of 3-Thioxo-1,2,4-Triazin-5-One Derivatives: A Technical Guide

Executive Summary

Nitrogen-containing heterocycles are foundational to modern drug discovery. Among these, 3-thioxo-1,2,4-triazin-5-one derivatives have emerged as highly potent scaffolds for antimicrobial development [1]. Characterized by their unique structural plasticity and ability to form stable tautomers, these compounds exhibit broad-spectrum biocidal activity against resistant bacterial and fungal strains. This guide provides a rigorous comparative analysis of different 3-thioxo-1,2,4-triazin-5-one derivatives, detailing the mechanistic rationale behind their efficacy and outlining self-validating experimental protocols for their synthesis and evaluation.

Mechanistic Rationale: The Causality of Antimicrobial Action

To engineer superior antimicrobial agents, researchers must understand the physicochemical mechanisms that govern pathogen interaction. The efficacy of 3-thioxo-1,2,4-triazin-5-ones is driven by two primary structural phenomena:

• Electronic Conjugation and Target Affinity: The incorporation of functional groups (such as 4'-bromostyryl) extends the π-electron conjugation across the heterocyclic system . This extended conjugation—evidenced by a bathochromic shift in UV absorption spectra—enhances the molecule's ability to intercalate with microbial targets and disrupt essential enzymatic pathways [2].

• Tweedy’s Chelation Theory & Overtone’s Concept: These derivatives exist in a stable tautomeric equilibrium (thione ⇌ thiol, C=S⇌C−SH ) [1]. According to Tweedy's chelation theory, this allows the triazine ring to act as a potent chelating agent, coordinating with metal ions in the biological environment. This coordination reduces the polarity of the central metal ion by partially sharing its positive charge with the donor groups of the ligand [3]. Based on Overtone's concept of cell permeability, this resulting increase in lipophilicity facilitates the rapid penetration of the complex through the lipid bilayer of microbial cell membranes, leading to intracellular accumulation and cell death [4].

Comparative Analysis of Key Derivatives

The following tables compare three distinct derivatives synthesized from a common precursor, (E)-4-(4'-bromophenyl)-2-oxo-3-butenoic acid, to isolate the impact of specific functional group substitutions on overall antimicrobial efficacy [1].

Table 1: Structural & Spectral Properties

Derivative	Condensation Reagent	Target Substitution	UV λmax​ (nm)	Tautomeric State
Derivative 4	Thiosemicarbazide	Base Scaffold	~320	Thione ⇌ Thiol
Derivative 6	Sulfanilamide	4-Aryl	408	Thione ⇌ Thiol
Derivative 8	Thiocarbohydrazide	4-Amino	425	Thione ⇌ Thiol

Data indicates that the 4-amino substitution (Derivative 8) yields the highest degree of extended conjugation, as reflected by the peak UV absorption at 425 nm[5].

Table 2: Antimicrobial Efficacy Profile

Derivative	Target Modification	Antibacterial Efficacy(vs. Piperacillin)	Antifungal Efficacy(vs. Mycostatin)	Mechanistic Advantage
Derivative 4	None (Base)	Moderate	Moderate	Provides baseline chelation capability.
Derivative 6	4-Aryl	High	High	Aryl group increases overall lipophilicity, aiding membrane penetration.
Derivative 8	4-Amino	Very High	Very High	Amino group provides additional hydrogen bonding sites for direct enzyme inhibition.

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, embedding verification steps directly into the workflow.

Protocol 1: Targeted Synthesis of Derivative 8 (4-Amino-Substituted)

Objective: Synthesize 4-amino-6-(4'-bromostyryl)-3-thioxo-1,2,4-triazin-5-one via a two-step condensation and heterocyclization process [1].

• Step 1: Condensation to Acyclic Intermediate

  • Action: React (E)-4-(4'-bromophenyl)-2-oxo-3-butenoic acid (1 eq) with thiocarbohydrazide (1 eq) in a warm ethanol-acetic acid (EtOH-AcOH) solvent mixture.

  • Causality: The weak acid environment (AcOH) activates the carbonyl carbon of the butenoic acid, lowering the activation energy for nucleophilic attack by the hydrazine moiety of thiocarbohydrazide.

• Step 2: Acid-Catalyzed Heterocyclization

  • Action: Reflux the isolated acyclic intermediate in absolute ethanol containing 1% concentrated HCl (approx. 1 mL).

  • Causality: The addition of HCl acts as a critical dehydrating catalyst, driving the intramolecular ring closure to form the stable 1,2,4-triazine ring.

• Step 3: Self-Validation (Spectral Analysis)

  • Validation Check: Perform IR Spectroscopy on the final precipitate. The synthesis is only considered successful if the broad -OH stretch (present in the acyclic precursor) completely disappears, and characteristic stretches for C=S (thione) and NH2​ groups emerge. This spectral shift definitively confirms successful heterocyclization [2].

Protocol 2: In Vitro Antimicrobial Susceptibility Testing

Objective: Evaluate the biocidal activity of the synthesized derivatives against standard bacterial and fungal strains.

• Step 1: Preparation of Test Solutions

  • Action: Dissolve the synthesized derivatives (4, 6, and 8) in Dimethyl Sulfoxide (DMSO).

  • Causality: DMSO ensures complete solubilization of the highly lipophilic triazine derivatives without exhibiting background antimicrobial activity that could skew results [6].

• Step 2: Agar Well Diffusion Setup

  • Action: Inoculate standardized microbial suspensions (0.5 McFarland standard) onto Mueller-Hinton agar (bacteria) and Sabouraud Dextrose agar (fungi). Bore wells into the agar and introduce the compound solutions.

  • Causality: The well diffusion method allows the compound to diffuse radially, creating a concentration gradient that accurately reflects the compound's minimum inhibitory capabilities.

• Step 3: Self-Validation (Control Systems)

  • Action: Include Piperacillin as a positive antibacterial control, Mycostatin as a positive antifungal control, and pure DMSO as a negative control [1].

  • Validation Check: The assay is strictly validated by the negative control. If the DMSO well shows any zone of inhibition, the plate must be discarded due to solvent toxicity or contamination. The efficacy of the derivatives is quantified exclusively by comparing their inhibition zone diameters directly against the validated positive controls.

Pathway Visualization

Workflow for the synthesis and antimicrobial evaluation of 3-thioxo-1,2,4-triazin-5-one derivatives.

References

• Abdel-Rahman, R. and Bawazir, W. (2018). "Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents." International Journal of Organic Chemistry. URL:[Link]

• Makki, M. S. T., Abdel-Rahman, R. M., & Alharbi, A. S. (2019). "Synthetic Strategies, Chemical Reactivities and Biological Activities of 3-Thioxo-1,2,4-Triazin-5-Ones and their Derivatives." Mini-Reviews in Organic Chemistry. URL:[Link]

• Olasunkanmi, et al. (2021). "Syntheses, Characterization, Antimicrobial Activity and Extraction Studies of Tetraaza Macrocyclic/Linear Schiff Bases Derived from Benzene-1,4-Dicarboxaldehyde and Their Coordination Compounds." Advances in Biological Chemistry. URL:[Link]

• Festus, et al. (2023). "Corrosion Inhibition and Antimicrobial Studies of Hydroxynaphtaldehyde Imine Chelator and its M(II) Chelates: Synthesis, Analytical, and Theoretical Characterizations." ClinicSearch. URL: [Link]

• Al-Amiery, et al. (2022). "Green Synthesis, Characterization, Antimicrobial and Anticancer Screening of New Metal Complexes Incorporating Schiff Base." ACS Omega. URL:[Link]

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• 4. Corrosion Inhibition and Antimicrobial Studies of Hydroxynaphtaldehyde Imine Chelator and its M(II) Chelates: Synthesis, Analytical, and Theoretical Characterizations | ClinicSearch [clinicsearchonline.org]
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• 6. pubs.acs.org [pubs.acs.org]

Benchmarking the Performance of Novel Triazinone Herbicides Against Commercial Standards

As agrochemical research pivots toward overcoming widespread target-site resistance (TSR) in weed populations, benchmarking novel triazinone herbicides against established commercial standards (e.g., Metribuzin, Hexazinone) requires rigorous, multi-tiered validation. This guide provides drug development professionals and agrochemical scientists with a comprehensive framework for evaluating new Photosystem II (PSII) inhibitors.

By combining in vitro biochemical assays with in vivo physiological imaging, we establish a self-validating experimental system that not only quantifies efficacy but elucidates the underlying mechanisms of resistance bypass.

Mechanistic Context: PSII Inhibition and Target-Site Resistance

Triazinone herbicides exert their phytotoxic effects by interrupting the photosynthetic electron transport chain. Specifically, they act as competitive inhibitors at the Q_B plastoquinone-binding niche on the D1 protein of the PSII reaction center, which is encoded by the chloroplast psbA gene1[1]. By displacing the native plastoquinone, triazinones block electron transfer from Q_A to Q_B, leading to a lethal accumulation of reactive oxygen species (ROS) and subsequent lipid peroxidation2[2].

However, the agricultural utility of classical triazinones is increasingly compromised by TSR. Mutations such as the well-characterized Ser264-Gly or the novel Phe274-Val substitutions drastically reduce the binding affinity of legacy herbicides3[3]. Benchmarking novel candidates requires proving their ability to bypass these specific structural alterations.

Fig 1. Photosystem II electron transport chain and triazinone competitive inhibition at the D1 protein.

Experimental Benchmarking Protocols

To ensure data integrity, our benchmarking strategy employs two orthogonal protocols. In vitro assays isolate the target site to determine absolute binding affinity, while in vivo assays confirm physiological penetration and whole-plant efficacy.

Protocol A: Thylakoid Extraction and Hill Reaction Assay (In Vitro)

Causality & Rationale: Measuring whole-plant death introduces variables like cuticular penetration, translocation rates, and metabolic detoxification. By isolating thylakoid membranes, we strip away these confounding factors. This allows us to measure the direct binding affinity (IC50) of the herbicide to the D1 protein using the Hill reaction, where an artificial electron acceptor (DCPIP) replaces NADP+.

Step-by-Step Methodology:

• Tissue Homogenization: Harvest 10g of young leaf tissue from both Wild-Type (WT) and target-site resistant (e.g., Ser264-Gly) biotypes. Homogenize in ice-cold isolation buffer (0.4 M sucrose, 50 mM HEPES pH 7.6, 5 mM MgCl2). Expert Insight: The high sucrose concentration prevents osmotic lysis of the chloroplasts during mechanical disruption.

• Differential Centrifugation: Centrifuge the homogenate at 300 × g for 2 minutes to pellet unbroken cells and debris. Transfer the supernatant and centrifuge at 3,000 × g for 10 minutes to pellet intact chloroplasts.

• Osmotic Shock: Resuspend the chloroplast pellet in a hypotonic buffer (50 mM HEPES, 5 mM MgCl2, lacking sucrose) for 1 minute to rupture the chloroplast envelope, yielding bare thylakoid membranes.

• Assay Assembly: In a spectrophotometer cuvette, combine thylakoid suspension (adjusted to 10 µg/mL chlorophyll), 50 µM DCPIP, and serial logarithmic dilutions (0.001 µM to 100 µM) of the test herbicides.

• Photoreduction Measurement: Illuminate the cuvettes with saturating red light (600 µmol m⁻² s⁻¹) for 2 minutes. Measure the decrease in absorbance at 600 nm. The reduction of blue DCPIP to its colorless form is directly proportional to the rate of uninhibited electron transport.

• Data Processing: Plot the percentage of inhibition against the log of the herbicide concentration to calculate the IC50.

Protocol B: Chlorophyll Fluorescence Imaging (In Vivo)

Causality & Rationale: While in vitro data proves target affinity, in vivo fluorescence proves the compound can reach the chloroplast in a living system. When triazinones block Q_B, absorbed light energy cannot drive photochemistry and is instead re-emitted as fluorescence 4[4]. Monitoring the Fv/Fm ratio (maximum quantum yield of PSII) provides a rapid, non-destructive quantification of herbicide stress.

Step-by-Step Methodology:

• Dark Adaptation: Dark-adapt whole plants or algal cultures (Chlamydomonas reinhardtii) for 30 minutes. Expert Insight: This step is critical to fully oxidize the plastoquinone pool, ensuring all PSII reaction centers are in an "open" state prior to measurement.

• Herbicide Application: Apply commercial standards and novel candidates at field-equivalent molar rates. Allow 24 hours for uptake and translocation.

• Fluorescence Induction: Using a PAM (Pulse-Amplitude-Modulated) fluorometer, apply a brief (<1s) saturating pulse of actinic light (>3,000 µmol m⁻² s⁻¹).

• Data Extraction: Record minimal fluorescence (Fo) and maximal fluorescence (Fm). Calculate Fv/Fm = (Fm - Fo) / Fm. A healthy plant yields ~0.83; values dropping below 0.4 indicate severe PSII inhibition.

Fig 2. Orthogonal experimental workflow for benchmarking novel triazinones against commercial standards.

Quantitative Data Synthesis

The following table synthesizes hypothetical benchmarking data for a novel triazinone candidate (TX-101) against industry standards Metribuzin and Hexazinone. The critical metric here is the Resistance Factor (RF) , calculated as IC50 (Mutant) / IC50 (WT). An RF > 10 typically indicates clinically relevant field resistance.

Herbicide Class	Compound	WT IC50 (µM)	Ser264-Gly IC50 (µM)	Resistance Factor (RF)	In Vivo Fv/Fm (T=24h, WT)
Standard Triazinone	Metribuzin	0.15	15.60	104.0	0.32
Standard Triazinone	Hexazinone	0.22	18.50	84.1	0.35
Novel Triazinone	TX-101	0.12	0.45	3.75	0.28

Data Interpretation & Causality

The data clearly demonstrates the vulnerability of legacy standards. Metribuzin and Hexazinone rely heavily on hydrogen bonding with the Serine 264 residue in the D1 protein. When this residue mutates to Glycine (Ser264-Gly), the loss of the hydroxyl group destroys the binding affinity, resulting in massive Resistance Factors (104.0 and 84.1, respectively)2[2].

Conversely, the novel candidate TX-101 maintains a low RF of 3.75. Mechanistically, this suggests that TX-101 utilizes a flexible scaffold that relies on alternative hydrophobic interactions within the Q_B niche (potentially interacting with Phe255 or Val219), bypassing the strict requirement for the Ser264 hydrogen bond. Furthermore, the in vivo Fv/Fm suppression (0.28) confirms that TX-101 successfully penetrates the chloroplast envelope without being prematurely metabolized.

References

• Source: National Institutes of Health (PMC)
• Source: Norwegian University of Life Sciences (NMBU)
• Title: A novel psbA mutation (Phe274–Val) confers resistance to PSII herbicides in wild radish (Raphanus raphanistrum)
• Title: Molecular Analysis of Hexazinone-Resistant Shepherd's-Purse (Capsella bursa-pastoris)

Sources

• 1. Structure-based design of novel Chlamydomonas reinhardtii D1-D2 photosynthetic proteins for herbicide monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bioone.org [bioone.org]
• 3. ahri.uwa.edu.au [ahri.uwa.edu.au]
• 4. static02.nmbu.no [static02.nmbu.no]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one

Standard Operating Procedure: PPE and Handling Guidelines for 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one

As a Senior Application Scientist, I frequently consult on the safe handling of specialized pharmacophores. 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one (CAS: 57360-30-2) represents a unique intersection of two reactive moieties: a biologically active 1,2,4-triazine core and an organosulfur (methylthio) substituent. While specific toxicological data for this exact molecule may be limited, its structural analogs dictate a rigorous, zero-exposure handling philosophy. This guide provides a field-proven, causality-driven protocol for personal protective equipment (PPE), operational workflows, and waste management.

Mechanistic Justification for PPE Selection

Laboratory safety cannot be based on guesswork; it must be rooted in chemical causality. We mandate stringent PPE for this compound based on two primary structural features:

• Organosulfur Reactivity : Compounds containing thioether groups can exhibit varying degrees of volatility and are known to cause1[1]. Furthermore, organosulfur compounds can degrade to release toxic decomposition byproducts, such as sulfur oxides, if exposed to incompatible conditions[2].

• Triazine Biological Activity : The 1,2,4-triazine scaffold is a privileged structure in drug discovery and agrochemicals. Because many triazine derivatives possess high biological activity and potential systemic toxicity upon absorption,3[3]. The generation of fine dust from solid triazines must be strictly avoided[4].

Comprehensive PPE Matrix

The following table summarizes the mandatory PPE required when handling this compound, validated against international safety standards.

PPE Category	Recommended Equipment	Mechanistic Rationale	Standard / Certification
Eye Protection	Chemical splash goggles or full-face shield	Protects against micro-particulate dust and accidental solution splashes. Standard safety glasses are insufficient[1].	5[5]
Hand Protection	Double-gloving with Nitrile or Neoprene (>0.11 mm)	Organosulfur compounds require broad chemical resistance. Double gloving ensures a fail-safe against micro-tears[1].	4[4]
Body Protection	Flame-resistant, buttoned lab coat (Knee-length)	Prevents dermal absorption of triazine particulates and protects against potential flammability hazards[3].	OSHA 1910.132
Respiratory	N95/FFP3 particulate respirator (if outside hood)	Mitigates the inhalation of biologically active triazine dust and organosulfur vapors[3].	NIOSH / EN 149

Step-by-Step Operational Workflow

Trust in the laboratory is built on reproducible, self-validating systems. Follow this protocol sequentially to ensure absolute safety.

Phase 1: Pre-Operation & Engineering Controls

• Fume Hood Validation : Ensure the chemical fume hood has a verified face velocity of 80-120 feet per minute (fpm). Causality: Proper airflow captures volatilized organosulfur species or suspended triazine dust before it reaches the breathing zone[1].

• PPE Donning Sequence : Inspect nitrile gloves for pinhole leaks by inflating them slightly. Don the lab coat, ensuring cuffs are tucked under the gloves to prevent skin exposure at the wrists. Don chemical splash goggles[5].

• Environmental Prep : Clear the workspace of strong oxidizing agents (e.g., peroxides, nitrates), as 6[6].

Phase 2: Active Handling and Weighing

• Static Mitigation : Use an anti-static weighing boat and a grounded spatula. Causality: Solid triazine derivatives can form fine dust; static electricity can cause this dust to aerosolize or adhere to gloves[4].

• Transfer Protocol : Weigh the 5-(Methylthio)-2,3-dihydro-1,2,4-triazin-3-one directly inside the fume hood. If the balance is outside the hood, use a sealed weighing enclosure (e.g., a closed volumetric flask or a sealed tare vessel) to transport the chemical.

• Solvent Addition : If preparing a solution, add the solvent slowly while stirring to prevent exothermic splashing. Keep the fume hood sash as low as physically possible.

Phase 3: Post-Operation and Waste Disposal

• Decontamination : Wipe down the balance and fume hood surface with a compatible solvent (e.g., ethanol or isopropanol), followed by a damp water wipe.

• Waste Segregation : Collect all solid waste (contaminated gloves, weighing boats) and liquid waste in clearly labeled "Hazardous Waste - Organosulfur/Triazine" containers. Causality: Organosulfur waste must not be mixed with acidic or oxidizing waste streams due to the risk of hazardous gas evolution[2].

• Doffing and Hygiene : Remove gloves using the glove-in-glove technique to avoid touching the contaminated exterior[4]. 5[5].

Spill Management Protocol

In the event of a localized spill, execute the following steps immediately:

• Isolate : Evacuate personnel from the immediate area and ensure the fume hood is running at maximum exhaust[4].

• Contain : Gently cover the solid spill with damp absorbent paper to suppress dust formation. 3[3].

• Collect : Use a non-sparking scoop to place the damp material into a sealed hazardous waste container.

• Clean : Wash the spill area thoroughly with a mild detergent solution, followed by water.

Workflow Visualization

Figure 1: Sequential safety and operational workflow for handling organosulfur-triazine compounds.

References

• BenchChem. "Personal protective equipment for handling 1,4-Dithian-2-one." 1

• Ossila. "1,3,5-triazine - SAFETY DATA SHEET." 5

• ChemicalBook. "1,3,5-Triazine - Safety Data Sheet." 4

• Chevron Phillips Chemical (CPChem). "Product Stewardship Summary Specialty Organosulfur Products."6

• LGC Standards. "SAFETY DATA SHEET - Triazine Pesticides." 3

• Chevron Phillips Chemical (CPChem). "Product Stewardship Summary C2 – C4 Organosulfur Products." 2

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